Tetrabutylammonium Bromide

• CAS: 1643-19-2

Core Science & Biosynthesis

Solubility of Tetrabutylammonium Bromide in Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrabutylammonium (B224687) bromide (TBAB), a quaternary ammonium (B1175870) salt, is a versatile compound widely employed in various chemical and pharmaceutical applications. Its efficacy as a phase-transfer catalyst, electrolyte in electrochemical studies, and a component in the synthesis of ionic liquids and deep eutectic solvents is well-documented.[1][2] A critical parameter governing its utility in these applications is its solubility in organic solvents. This technical guide provides a comprehensive overview of the solubility of TBAB in a range of common organic solvents, presents detailed experimental protocols for solubility determination, and offers visual representations of experimental workflows.

Quantitative Solubility Data

The solubility of Tetrabutylammonium Bromide in various organic solvents is presented below. The data has been compiled from various scientific sources and is presented to facilitate comparison.

Solvent	Temperature (°C)	Solubility	Source(s)
Ethanol	Room Temperature	50 mg/mL	[3]
Benzene	25	0.0058 (mole fraction)	[4]
Benzene	30	0.0075 (mole fraction)	[4]
Benzene	35	0.0098 (mole fraction)	[4]
Benzene	40	0.0128 (mole fraction)	[4]
Benzene	45	0.0168 (mole fraction)	[4]
Benzene	50	0.0220 (mole fraction)	[4]

Qualitative Solubility Data

Solvent	Solubility Description	Source(s)
Dichloromethane	Soluble	[5][6]
Acetone	Soluble	[7][8]
Ether	Soluble	[7][8]
Toluene	Slightly Soluble	[6]
Methanol	Soluble	[9]
Acetonitrile (B52724)	Soluble	[10]
Ethyl Acetate	Soluble	[1]

Experimental Protocol: Determination of Solubility by the Gravimetric Method

The gravimetric method is a straightforward and widely used technique for determining the solubility of a solid in a liquid.[11][12] This protocol outlines the steps for determining the solubility of TBAB in an organic solvent.

1. Apparatus and Reagents:

• Tetrabutylammonium Bromide (TBAB), analytical grade, dried in a vacuum oven.

• Organic solvent of interest, HPLC grade or equivalent.

• Thermostatic shaker or water bath for temperature control.

• Analytical balance with a precision of at least 0.1 mg.

• Glass vials with airtight seals (e.g., screw caps (B75204) with PTFE liners).

• Syringe filters (e.g., 0.45 µm PTFE) to separate undissolved solid.

• Pre-weighed glass evaporating dishes or beakers.

• Oven for solvent evaporation.

• Desiccator.

2. Procedure:

• Sample Preparation: Add an excess amount of dried TBAB to a glass vial. The presence of undissolved solid at the end of the equilibration period is crucial to ensure saturation.

• Solvent Addition: Add a known volume or mass of the organic solvent to the vial.

• Equilibration: Seal the vial tightly and place it in a thermostatic shaker or water bath set to the desired temperature. Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous agitation to ensure the solution reaches saturation.[13][14]

• Phase Separation: After equilibration, cease agitation and allow the undissolved solid to settle. It is critical to maintain the temperature during this step.

• Sample Withdrawal: Carefully withdraw a known volume of the clear supernatant (the saturated solution) using a pre-heated or temperature-equilibrated syringe fitted with a syringe filter. This prevents the precipitation of the solute due to temperature changes.

• Weighing the Saturated Solution: Dispense the filtered saturated solution into a pre-weighed evaporating dish and record the total mass.

• Solvent Evaporation: Place the evaporating dish in an oven at a temperature sufficient to evaporate the solvent without decomposing the TBAB. The evaporation should be carried out in a fume hood.

• Drying and Final Weighing: Once the solvent has completely evaporated, transfer the evaporating dish to a desiccator to cool to room temperature. Weigh the dish containing the solid residue. Repeat the drying and weighing cycles until a constant mass is achieved.

3. Calculation of Solubility: The solubility can be expressed in various units. A common expression is grams of solute per 100 grams of solvent.

• Mass of the empty evaporating dish = M_dish

• Mass of the dish + saturated solution = M_total

• Mass of the dish + dry TBAB residue = M_residue

• Mass of the saturated solution = M_total - M_dish

• Mass of dissolved TBAB = M_residue - M_dish

• Mass of the solvent = Mass of the saturated solution - Mass of dissolved TBAB

Solubility ( g/100 g solvent) = (Mass of dissolved TBAB / Mass of the solvent) * 100

Visualizing the Experimental Workflow

The following diagram illustrates the logical steps involved in the gravimetric determination of solubility.

Caption: Gravimetric method workflow for solubility determination.

This guide provides a foundational understanding of the solubility of tetrabutylammonium bromide in organic solvents, offering both compiled data and a practical methodology for its determination. For specific applications, it is recommended to determine the solubility under the exact conditions of the intended process.

References

• 1. finerchem.com [finerchem.com]
• 2. mdpi.com [mdpi.com]
• 3. scientificlabs.co.uk [scientificlabs.co.uk]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Tetrabutylammonium Bromide - C16h36brn, 322.37 G/mol, 103 °c Melting Point, 1.18 G/cm3 Density | White Solid, Soluble In Ethanol & Dichloromethane, Phase-transfer Catalyst at Best Price in Ankleshwar | Dhyani Pharma Chem [tradeindia.com]
• 6. Tetrabutylammonium bromide - Wikipedia [en.wikipedia.org]
• 7. Tetrabutylammonium bromide | 1643-19-2 [chemicalbook.com]
• 8. Tetrabutylammonium bromide CAS#: 1643-19-2 [m.chemicalbook.com]
• 9. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 10. Solvation of tetrabutylammonium bromide in water + acetonitrile mixtures at 298.15 K from vapour pressure measurements of dilute solutions - Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing) [pubs.rsc.org]
• 11. uomus.edu.iq [uomus.edu.iq]
• 12. pharmajournal.net [pharmajournal.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Solubility of Organic Salts in Solvent–Antisolvent Mixtures: A Combined Experimental and Molecular Dynamics Simulations Approach - PMC [pmc.ncbi.nlm.nih.gov]

Thermal Stability and Decomposition of Tetrabutylammonium Bromide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetrabutylammonium bromide (TBAB) is a quaternary ammonium (B1175870) salt extensively utilized as a phase transfer catalyst, electrolyte, and in the formation of gas hydrates and deep eutectic solvents. Its thermal stability is a critical parameter influencing its application in various chemical processes, particularly in drug development and synthesis where it may be used as a catalyst or reagent. This technical guide provides an in-depth analysis of the thermal stability and decomposition profile of TBAB, consolidating data from thermogravimetric analysis (TGA), differential scanning calorimetry (DSC), and mass spectrometry (MS). Detailed experimental protocols, quantitative data summaries, and a proposed decomposition pathway are presented to offer a comprehensive resource for professionals working with this versatile compound.

Introduction

Tetrabutylammonium bromide (C₁₆H₃₆BrN), commonly abbreviated as TBAB, is a prominent member of the quaternary ammonium salt family. Its structure, featuring a central nitrogen atom bonded to four butyl groups and a bromide counterion, imparts unique properties such as solubility in both aqueous and organic phases. This amphiphilicity makes it an effective phase transfer catalyst in a multitude of organic reactions.[1][2] Furthermore, its use in the molten state as an ionic liquid presents a greener alternative to volatile organic solvents.[1]

Understanding the thermal behavior of TBAB is paramount for its safe and effective use. The temperatures at which it melts, decomposes, and the nature of its decomposition products are crucial data points for process optimization, safety assessments, and for understanding potential impurities in final products, a significant consideration in the pharmaceutical industry.[3] This guide aims to provide a detailed overview of the thermal characteristics of TBAB.

Thermal Analysis of Tetrabutylammonium Bromide

The thermal stability of TBAB is primarily investigated using thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC). TGA measures the change in mass of a sample as a function of temperature, providing information on decomposition temperatures, while DSC measures the heat flow into or out of a sample as it is heated or cooled, revealing phase transitions such as melting and crystallization.

Thermogravimetric Analysis (TGA)

TGA is employed to determine the temperature range over which TBAB is stable and the profile of its decomposition. The key parameters obtained from a TGA curve are the onset temperature of decomposition (T_onset) and the peak decomposition temperature (T_peak), which corresponds to the maximum rate of mass loss observed in the derivative thermogravimetric (DTG) curve.

Studies have shown that the decomposition temperature of pure TBAB is relatively constant.[4] The onset of decomposition is the temperature at which a significant deviation from the baseline mass is first observed.

Differential Scanning Calorimetry (DSC)

DSC analysis of TBAB reveals its melting behavior and associated enthalpy changes. Pure TBAB exhibits a melting point of approximately 102-106 °C.[1] DSC thermograms also provide the enthalpy of fusion (ΔH_fus), which is the heat required to melt the substance.

Quantitative Data Summary

The following tables summarize the key quantitative data on the thermal properties of Tetrabutylammonium Bromide based on available literature.

Table 1: Thermal Decomposition Properties of Tetrabutylammonium Bromide from TGA

Parameter	Temperature Range (°C)	Reference
Onset Decomposition Temperature (T_onset)	Varies with experimental conditions	[5][6][7]
Peak Decomposition Temperature (T_peak)	Varies with experimental conditions	[5][6]

Note: The exact onset and peak decomposition temperatures can be influenced by factors such as heating rate, sample size, and atmosphere.[8][9]

Table 2: Thermodynamic Properties of Tetrabutylammonium Bromide from DSC

Parameter	Value	Reference
Melting Point (T_m)	~102-106 °C	[1]
Melting Point (T_fus)	122 °C (395 K)	[10]
Enthalpy of Fusion (ΔH_fus)	~45 kJ/kg	[11]
Enthalpy of Fusion (ΔH_fus)	45.4 kJ/mol	[10]

Thermal Decomposition Products and Pathway

Understanding the products formed during the thermal decomposition of TBAB is crucial for predicting reaction byproducts and potential contaminants. The primary techniques for identifying these volatile products are evolved gas analysis (EGA) coupled with mass spectrometry (MS), such as TGA-MS, and pyrolysis-gas chromatography-mass spectrometry (Py-GC-MS).

Identification of Decomposition Products

Mass spectral analysis of the gases evolved during the thermal decomposition of TBAB has identified several key fragments. GC-MS studies have reported major fragments at m/z 185, 142, 100, and 57. Furthermore, pyrolysis of TBAB is suggested to yield n-butyl bromide and tributylamine (B1682462).

The proposed major decomposition products are:

• Tributylamine ((C₄H₉)₃N)

• 1-Butene (B85601) (C₄H₈)

• Hydrogen Bromide (HBr)

• n-Butyl Bromide (C₄H₉Br)

The formation of tributylamine and 1-butene is consistent with a Hofmann elimination mechanism, a common decomposition pathway for quaternary ammonium hydroxides. In the case of quaternary ammonium halides, a similar elimination can occur at elevated temperatures. The formation of n-butyl bromide and tributylamine can be attributed to the nucleophilic attack of the bromide ion on one of the butyl groups.

Proposed Decomposition Pathway

Based on the identified products, a plausible thermal decomposition pathway for Tetrabutylammonium Bromide can be proposed. The decomposition likely proceeds through competing Hofmann elimination and nucleophilic substitution (S_N2) pathways.

Caption: Proposed thermal decomposition pathways of Tetrabutylammonium Bromide.

Experimental Protocols

Detailed and consistent experimental methodologies are essential for obtaining reproducible data in thermal analysis. The following sections outline representative protocols for TGA-MS and Py-GC-MS analysis of TBAB.

Thermogravimetric Analysis-Mass Spectrometry (TGA-MS)

This method allows for the simultaneous measurement of mass loss and the identification of evolved gases.

Caption: Experimental workflow for TGA-MS analysis of TBAB.

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of finely ground TBAB powder into a standard TGA crucible (e.g., alumina (B75360) or platinum).

• TGA Instrument Parameters:

  • Place the crucible in the TGA furnace.

  • Purge the furnace with an inert gas, such as nitrogen or argon, at a flow rate of 20-50 mL/min to prevent oxidative decomposition.

  • Equilibrate the sample at a starting temperature of 30 °C.

  • Heat the sample to a final temperature of approximately 600 °C at a constant heating rate of 10 °C/min.

• MS Coupling and Parameters:

  • The outlet of the TGA is connected to the inlet of a mass spectrometer via a heated transfer line (typically maintained at 200-250 °C) to prevent condensation of the evolved gases.

  • The mass spectrometer is operated in electron ionization (EI) mode, scanning a mass-to-charge (m/z) range of approximately 10-300 amu.

• Data Analysis:

  • The TGA data (mass loss vs. temperature) and DTG data (rate of mass loss vs. temperature) are correlated with the total ion chromatogram from the MS.

  • Mass spectra corresponding to specific mass loss events are analyzed to identify the chemical composition of the evolved gases by comparing the fragmentation patterns with spectral libraries.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

Py-GC-MS is a powerful technique for analyzing the thermal decomposition of non-volatile materials. The sample is rapidly heated to a high temperature, and the resulting volatile fragments are separated by GC and identified by MS.

Caption: Experimental workflow for Py-GC-MS analysis of TBAB.

Methodology:

• Sample Preparation: Place a small amount of TBAB (typically 0.1-0.5 mg) into a pyrolysis sample cup.

• Pyrolyzer Parameters:

  • Insert the sample cup into the pyrolyzer, which is interfaced with the GC inlet.

  • Set the pyrolysis temperature, for example, to 600 °C, for a short duration (e.g., 10-20 seconds).

• GC-MS Parameters:

  • The pyrolyzates are swept into the GC column (a common choice is a non-polar column like a DB-5ms) by an inert carrier gas (e.g., helium).

  • A typical GC oven temperature program would be: hold at an initial temperature of 40 °C for 2 minutes, then ramp up to 280 °C at a rate of 10 °C/min, and hold for 5 minutes.

  • The mass spectrometer scans a suitable mass range, for example, m/z 35-500.

• Data Analysis:

  • The resulting chromatogram shows the separation of the various decomposition products.

  • Each peak in the chromatogram is analyzed by the mass spectrometer, and the resulting mass spectra are compared with spectral libraries (e.g., NIST) to identify the individual compounds.

Conclusion

The thermal stability and decomposition of Tetrabutylammonium Bromide are well-characterized by a combination of thermoanalytical techniques. TBAB is thermally stable up to its melting point and begins to decompose at higher temperatures. The decomposition proceeds via pathways that include Hofmann elimination and nucleophilic substitution, yielding tributylamine, 1-butene, hydrogen bromide, and n-butyl bromide as the primary products. The quantitative data and experimental protocols provided in this guide serve as a valuable resource for researchers, scientists, and drug development professionals, enabling a more informed and safer application of this important quaternary ammonium salt. A thorough understanding of its thermal behavior is essential for process control, safety, and ensuring the purity of final products in sensitive applications such as pharmaceutical manufacturing.

References

• 1. A Comprehensive Guide to Learning How to Use Pyrolysis-GC-MS | Universal Lab Blog [universallab.org]
• 2. researchgate.net [researchgate.net]
• 3. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 4. Pyrolysis–gas chromatography–mass spectrometry - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 7. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. mdpi.com [mdpi.com]
• 10. Tetra-N-butylammonium bromide [webbook.nist.gov]
• 11. mdpi.com [mdpi.com]

Advancements in Materials Science: A Technical Guide to the Emerging Applications of Tetrabutylammonium Bromide

For Immediate Release

Tetrabutylammonium (B224687) Bromide (TBAB), a quaternary ammonium (B1175870) salt, is rapidly emerging as a versatile and powerful tool in the field of materials science. Its unique properties are being harnessed to enhance the performance of a wide array of materials, from next-generation solar cells and energy storage systems to advanced polymers and functional porous materials. This technical guide provides an in-depth overview of the core applications of TBAB, detailing the experimental protocols, quantitative performance improvements, and the underlying scientific principles for researchers, scientists, and professionals in drug development.

Perovskite Solar Cells: A New Dawn in Photovoltaics

The addition of TBAB to perovskite precursor solutions has proven to be a game-changer in the quest for highly efficient and stable solar cells. It acts as a crystalline engineering additive, significantly improving the quality and performance of the perovskite films.

Impact on Perovskite Film Properties and Device Performance

The incorporation of TBAB leads to perovskite films with enhanced crystallinity, larger grain sizes, and a reduction in defect density.[1] These improved film characteristics translate directly into superior photovoltaic performance. The tetrabutylammonium (TBA⁺) cation can intercalate at the perovskite interface, leading to the formation of lower-dimensional structures that passivate defects and suppress non-radiative recombination.[1] This results in a notable increase in power conversion efficiency (PCE), open-circuit voltage (Voc), short-circuit current density (Jsc), and fill factor (FF). Furthermore, TBAB has been shown to significantly enhance the long-term stability of perovskite solar cells, a critical hurdle for their commercialization.[1][2]

Parameter	Control Device	TBAB-Modified Device	Reference
Power Conversion Efficiency (PCE)	17.21%	20.49%	[1]
Power Conversion Efficiency (PCE)	~13%	15.21%	[2]
Stability (after 1600 hours in N₂ glovebox)	-	>93% of initial PCE	[2]
Carrier Lifetime	-	1.4 times higher	[1]
Defect Density	-	3 times lower	[1]

Table 1: Performance Enhancement of Perovskite Solar Cells with TBAB Additive.

Experimental Protocol: Fabrication of TBAB-Modified Perovskite Solar Cells

The following protocol outlines a typical procedure for fabricating a perovskite solar cell incorporating TBAB.

Materials:

• FTO-coated glass substrates

• Titanium dioxide (TiO₂) paste

• Perovskite precursor solution (e.g., CsPbI₂.₄Br₀.₆ in DMF/DMSO)

• Tetrabutylammonium bromide (TBAB)

• Spiro-OMeTAD solution (hole transport layer)

• Gold or Carbon (for counter electrode)

• Solvents: N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (B87167) (DMSO), Chlorobenzene

Procedure:

• Substrate Cleaning: Sequentially clean the FTO-coated glass substrates by sonicating in detergent, deionized water, acetone, and isopropanol. Dry the substrates with a nitrogen stream.

• Electron Transport Layer (ETL) Deposition: Deposit a compact TiO₂ layer onto the FTO substrate by spin-coating, followed by sintering at high temperature.

• Perovskite Precursor Preparation: Prepare the perovskite precursor solution by dissolving the perovskite components (e.g., CsI, PbI₂, PbBr₂) in a co-solvent of DMF and DMSO.

• TBAB Incorporation: Add a specific concentration of TBAB to the perovskite precursor solution. The optimal concentration needs to be determined experimentally.

• Perovskite Film Deposition: Spin-coat the TBAB-containing perovskite precursor solution onto the TiO₂ layer in a nitrogen-filled glovebox.

• Annealing: Anneal the perovskite film at a specific temperature and for a set duration to promote crystallization.

• Hole Transport Layer (HTL) Deposition: Spin-coat the Spiro-OMeTAD solution onto the perovskite layer.

• Counter Electrode Deposition: Deposit the gold or carbon counter electrode by thermal evaporation or screen printing.

• Characterization: Characterize the photovoltaic performance of the fabricated device under simulated sunlight.

Logical Workflow for TBAB-Enhanced Perovskite Solar Cells

Caption: Workflow of TBAB's role in improving perovskite solar cell performance.

Energy Storage: Powering the Future

TBAB is making significant inroads into various energy storage technologies, including zinc-bromine batteries and thermal energy storage systems.

Zinc-Bromine Batteries

In zinc-bromine batteries, TBAB is being investigated as a component in hydrated deep eutectic solvent (HDES) electrolytes. The bromide anion acts as the catholyte, while the TBA⁺ cation helps to suppress the cross-diffusion of polybromides, a key challenge in these systems.[3] This leads to improved anode stability and overall battery efficiency.

Battery Parameter	Electrolyte without TBAB	TBAB-based HDES Electrolyte	Reference
Anode Stability	Prone to dendrite formation	Suppressed dendrite growth	[3]
Cathode Efficiency	Lower	Higher	[3]
Electrochemical Window	Narrower	Expanded	[3]

Table 2: Performance improvements in Zinc-Bromine Batteries with TBAB-based electrolytes.

Thermal Energy Storage

TBAB hydrates are promising phase change materials (PCMs) for cold thermal energy storage applications.[4][5] These materials can store and release large amounts of latent heat at temperatures suitable for air conditioning and refrigeration systems. The phase change temperature of TBAB hydrates can be tuned by adjusting the concentration of the TBAB solution.

TBAB Concentration (wt%)	Phase Change Temperature (°C)	Latent Heat (J/g)	Reference
40	11.81	211.9	[5]
40	7.75	135.7	[4]

Table 3: Thermal Properties of TBAB Hydrates for Cold Energy Storage.

Experimental Protocol: Characterization of TBAB as a Phase Change Material

Materials:

• Tetrabutylammonium bromide (TBAB)

• Deionized water

• Differential Scanning Calorimeter (DSC)

Procedure:

• Sample Preparation: Prepare aqueous solutions of TBAB at various weight concentrations (e.g., 10%, 20%, 30%, 40%).

• DSC Analysis:

  • Place a small, precisely weighed amount of the TBAB solution into a DSC pan.

  • Seal the pan hermetically.

  • Place the sample pan and an empty reference pan into the DSC instrument.

  • Cool the sample to a temperature well below the expected freezing point.

  • Heat the sample at a controlled rate to a temperature above the expected melting point.

  • Record the heat flow as a function of temperature.

• Data Analysis:

  • Determine the onset temperature of melting and the peak melting temperature from the DSC curve.

  • Calculate the latent heat of fusion by integrating the area under the melting peak.

Logical Relationship in Thermal Energy Storage

Caption: The charge-discharge cycle of a TBAB-based thermal energy storage system.

Carbon Capture and Conversion: A Step Towards a Greener Future

TBAB plays a crucial role in hydrate-based gas separation (HBGS) processes for capturing carbon dioxide (CO₂). It acts as a thermodynamic promoter, forming semi-clathrate hydrates with water at milder conditions of temperature and pressure compared to pure CO₂ hydrates.

Enhancing CO₂ Separation

The formation of TBAB semi-clathrate hydrates allows for the selective encapsulation of CO₂ molecules from gas mixtures, such as flue gas or biogas. This process leads to a gas phase enriched in other components, like methane (B114726) or nitrogen. The efficiency of CO₂ capture is influenced by factors such as TBAB concentration, temperature, and pressure.

TBAB Concentration (mol%)	Temperature (K)	Pressure (MPa)	Total Gas Uptake (mol gas/mol water)	Separation Factor	Reference
0.3	279.2	6.0	0.0104 (±0.0004)	41.51 (±6.391)	[6]
1.0	279.2	6.0	-	13.78 (±3.30)	[6]
0.29	278.15	2.50	-	136.08	[7]

Table 4: Effect of TBAB Concentration on CO₂ Capture Performance.

In addition to CO₂ capture, TBAB, in conjunction with catalysts like cobalt Prussian blue analogues (CoCo-PBA), facilitates the conversion of CO₂ into valuable chemicals. For instance, the CoCo-PBA/TBAB system has been shown to be highly effective in catalyzing the coupling of CO₂ and epoxides to produce cyclic carbonates with high yields under mild conditions.[8][9]

Experimental Setup for CO₂ Capture using TBAB Hydrates

A typical laboratory setup for studying CO₂ capture with TBAB hydrates consists of a high-pressure reactor vessel immersed in a temperature-controlled bath. The reactor is equipped with a stirrer, pressure and temperature sensors, and a gas sampling port connected to a gas chromatograph (GC) for analyzing the gas composition.

Experimental Workflow for CO₂ Capture

Caption: Process flow for CO₂ separation using TBAB semi-clathrate hydrates.

Polymer Science and Beyond: Tailoring Material Properties

TBAB's utility extends to the synthesis and modification of polymers and other advanced materials.

Phase Transfer Catalysis in Polymer Synthesis

TBAB is an effective phase transfer catalyst (PTC) in various polymerization reactions, such as the synthesis of polycarbonates and polyethers.[10] It facilitates the transfer of anionic reactants from an aqueous phase to an organic phase, where the polymerization occurs, leading to higher reaction rates and yields.

Modification of Polymers and Nanomaterials

TBAB is used to modify the properties of polymers. For instance, it has been used to improve the environmental durability of epoxy resins when incorporated with montmorillonite (B579905) nanoplatelets.[11] In another application, polymer membranes embedded with TBAB have been developed for the selective extraction of metal ions from aqueous solutions.[12]

Structure-Directing Agent

TBAB can also act as a structure-directing agent in the synthesis of porous materials like zeolites and metal-organic frameworks (MOFs).[2] Its presence during the synthesis can influence the crystal structure, size, and morphology of the resulting materials, thereby tailoring their properties for specific applications such as catalysis and separation.

Conclusion

Tetrabutylammonium Bromide is proving to be a remarkably versatile and impactful compound in materials science. Its applications in perovskite solar cells, energy storage, CO₂ capture and conversion, and polymer science demonstrate its potential to address some of the most pressing technological challenges of our time. The continued exploration of TBAB's properties and applications is expected to unlock further innovations and advancements in the development of high-performance materials. This guide serves as a foundational resource for researchers and professionals seeking to leverage the unique capabilities of TBAB in their respective fields.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Tetrabutylammonium Bromide: A Versatile Phase-Transfer Catalyst for Efficient Synthesis of Bioactive N-Heterocycles_Chemicalbook [chemicalbook.com]
• 4. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Zinc Bromine Batteries: Is TBABr the best complexing agent? | Chemisting [chemisting.com]
• 6. journal.issiran.com [journal.issiran.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Zeolite synthesis using degradable structure-directing agents and pore-filling agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A Review: Thermal Stability of Methylammonium Lead Halide Based Perovskite Solar Cells [mdpi.com]
• 11. Cooperative effects of inorganic and organic structure-directing agents in ZSM-5 crystallization - Molecular Systems Design & Engineering (RSC Publishing) [pubs.rsc.org]
• 12. light.utoronto.ca [light.utoronto.ca]

Synthesis and Purification of High-Purity Tetrabutylammonium Bromide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Tetrabutylammonium (B224687) bromide (TBAB) is a quaternary ammonium (B1175870) salt widely employed as a phase transfer catalyst, electrolyte, and an ion-pairing reagent in various chemical and pharmaceutical applications.[1][2][3] Its efficacy in these roles is highly dependent on its purity. This technical guide provides an in-depth overview of the common synthesis and purification methods for obtaining high-purity TBAB, complete with experimental protocols and comparative data.

Synthesis of Tetrabutylammonium Bromide

The most prevalent method for synthesizing Tetrabutylammonium Bromide is the quaternization of tributylamine (B1682462) with n-butyl bromide.[1] This reaction, a classic example of a Menshutkin reaction, involves the alkylation of a tertiary amine to form a quaternary ammonium salt.

General Reaction Scheme

The synthesis is typically carried out by reacting tributylamine with n-butyl bromide, often in the presence of a solvent to facilitate the reaction and improve yields.[4][5]

Caption: General reaction for the synthesis of Tetrabutylammonium Bromide.

The choice of solvent significantly impacts the reaction yield and rate. While the reaction can proceed without a solvent, the yields are often negligible.[4] Acetonitrile (B52724) has been identified as a particularly effective solvent, leading to high yields of TBAB.[4][6]

Comparative Synthesis Data

The following table summarizes the impact of different solvents and reaction conditions on the yield of Tetrabutylammonium Bromide, based on reported experimental data.

Reactants (Molar Ratio)	Solvent	Temperature (°C)	Reaction Time (hours)	Yield (%)	Reference
Tributylamine : n-Butyl Bromide (1:1.1)	Acetonitrile	Reflux	19	86	[4]
Tributylamine : n-Butyl Bromide (1:1)	Acetonitrile	Reflux	22	90	[6]
Tributylamine : n-Butyl Bromide (1:1.1)	N,N-Dimethylformamide	< 60	22	45	[4]
Tributylamine : n-Butyl Bromide (1:1)	Acetone	Reflux	15.5	5.4	[4]
Tributylamine : n-Butyl Bromide (1:1)	Ethyl Acetate (B1210297)	Reflux	48	24	[4]
Tributylamine : n-Butyl Bromide (1:1)	None	80-85	23	4	[4]
Tributylamine : n-Butyl Bromide (1:1)	None	25	-	Negligible	[4]

Experimental Protocols: Synthesis

High-Yield Synthesis in Acetonitrile

This protocol is based on a method reported to achieve high yields of TBAB.[4][6]

Materials:

• Tributylamine

• n-Butyl Bromide

• Acetonitrile (practical grade)

• Argon or Nitrogen gas supply

• Round-bottom flask with reflux condenser

• Heating mantle

• Magnetic stirrer

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine tributylamine and n-butyl bromide in an approximately 1:1 molar ratio.

• Add acetonitrile as the solvent. A typical concentration is in the range of 100-200 ml of acetonitrile per mole of tributylamine.[4]

• Flush the apparatus with an inert gas, such as argon or nitrogen, to create an inert atmosphere.[4]

• Heat the reaction mixture to reflux with continuous stirring.

• Maintain the reflux for approximately 19-22 hours.[4][6]

• After the reaction is complete, cool the mixture to room temperature.

• The crude TBAB can be isolated by evaporating the acetonitrile.

Caption: Workflow for the synthesis of crude Tetrabutylammonium Bromide.

Purification of Tetrabutylammonium Bromide

Purification of the crude TBAB is crucial to remove unreacted starting materials, by-products, and solvent residues. Common purification techniques include recrystallization and washing with organic solvents.

Purification by Recrystallization

Recrystallization from a suitable solvent is a highly effective method for obtaining high-purity crystalline TBAB. Ethyl acetate is a commonly used solvent for this purpose.[2][7][8]

Materials:

• Crude Tetrabutylammonium Bromide

• Ethyl Acetate

• Erlenmeyer flask

• Heating plate

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Transfer the crude TBAB to an Erlenmeyer flask.

• Add a minimal amount of ethyl acetate to the crude product.

• Gently heat the mixture while stirring until the TBAB dissolves completely.

• Allow the solution to cool slowly to room temperature to induce crystallization. Further cooling in an ice bath can improve the yield of crystals.

• Collect the white crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold ethyl acetate to remove any remaining impurities.

• Dry the purified TBAB crystals under vacuum.

A patent describes a specific crystallization refining method involving staged heating and cooling with ultrasonic treatment to shorten the crystallization time and increase the yield.[9]

Purification by Washing

Washing the crude product with appropriate organic solvents can effectively remove non-polar impurities like unreacted tributylamine and n-butyl bromide.

Procedure:

• Dissolve the crude TBAB in water.

• Wash the aqueous solution with an immiscible organic solvent such as benzene, cyclohexane, or hexane.[4][10] This will extract the unreacted starting materials into the organic phase.

• Separate the aqueous layer containing the purified TBAB.

• The TBAB can then be recovered by evaporating the water.

Caption: Workflow for the purification of TBAB by recrystallization.

Purity Determination

Ensuring the high purity of the synthesized TBAB is critical for its application. Several analytical techniques can be employed for this purpose.

Analytical Method	Principle	Application	Reference
Argentometric Titration	Titration of bromide ions with a standardized silver nitrate (B79036) solution.	Quantifies the bromide content.	[11]
Potentiometric Titration	Measures the potential difference to determine the endpoint of a titration.	Can determine the content of tributylamine and tributylamine hydrobromide impurities.	[11]
Polarography	An electrochemical method that measures the current as a function of the applied potential.	Can detect electrochemically active impurities.	[11]
Gas Chromatography-Mass Spectrometry (GC-MS)	Separates volatile compounds and identifies them based on their mass-to-charge ratio.	A highly sensitive method for identifying and quantifying organic impurities. A validated method for determining TBAB in drug substances has been developed.	[12]
Ion Chromatography	Separates ions based on their affinity for an ion-exchange resin.	Can be used to quantify residual TBAB as a phase transfer catalyst in active pharmaceutical ingredients.	[13]
High-Performance Liquid Chromatography (HPLC)	Separates components of a mixture based on their differential partitioning between a stationary and a mobile phase.	Can be used for the quantification of the tetrabutylammonium cation.	[14]

This guide provides a comprehensive overview of the synthesis and purification of high-purity Tetrabutylammonium Bromide. By selecting the appropriate synthesis conditions and purification methods, researchers and professionals can obtain TBAB of the required quality for their specific applications. The analytical methods outlined are essential for verifying the purity and ensuring the reliability of the final product.

References

• 1. Tetrabutylammonium bromide - Wikipedia [en.wikipedia.org]
• 2. Page loading... [wap.guidechem.com]
• 3. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. US3965178A - Method for preparing tetrabutylammonium bromide - Google Patents [patents.google.com]
• 5. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 6. Synthesis of Tetrabutylammonium Bromide (TBAB) [designer-drug.com]
• 7. CN114014762A - Crystallization refining method of tetrabutylammonium bromide - Google Patents [patents.google.com]
• 8. CN102020572A - Method for preparing tetrabutyl ammonium bromide - Google Patents [patents.google.com]
• 9. Crystallization refining method of tetrabutylammonium bromide - Eureka | Patsnap [eureka.patsnap.com]
• 10. prepchem.com [prepchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. japsonline.com [japsonline.com]
• 13. Ion chromatographic determination of residual phase transfer catalyst in active pharmaceutical ingredient - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Mechanism of Phase Transfer Catalysis with Tetrabutylammonium Bromide (TBAB)

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism, applications, and experimental considerations of phase transfer catalysis (PTC) utilizing tetrabutylammonium (B224687) bromide (TBAB). TBAB, a quaternary ammonium (B1175870) salt, is a versatile and efficient catalyst that facilitates reactions between reactants located in immiscible phases, thereby enhancing reaction rates and yields.[1][2][3] Its environmental friendliness, stability, and cost-effectiveness make it a preferred choice in both laboratory-scale synthesis and industrial applications.[4][5]

The Core Mechanism of Phase Transfer Catalysis with TBAB

Phase transfer catalysis addresses the fundamental challenge of bringing reactants together when they are dissolved in two immiscible liquid phases, typically an aqueous and an organic phase.[2][6] An ionic nucleophile, soluble in the aqueous phase, often cannot react with an organic substrate dissolved in an organic solvent due to a phase barrier. TBAB overcomes this limitation by acting as a shuttle for the aqueous-phase reactant.[2][5]

The mechanism can be described in the following key steps:

• Ion Pair Formation in the Aqueous Phase: The tetrabutylammonium cation (Q⁺), [N(C₄H₉)₄]⁺, from TBAB (Q⁺Br⁻) exchanges its bromide anion with the reactant anion (Y⁻) in the aqueous phase. This forms a new, lipophilic ion pair, [N(C₄H₉)₄]⁺Y⁻.

• Migration to the Organic Phase: Due to the four long alkyl (butyl) chains, the tetrabutylammonium cation is organophilic. This property allows the newly formed ion pair to be extracted from the aqueous phase and transported across the phase boundary into the organic phase.[2]

• Reaction in the Organic Phase: Within the low-polarity organic solvent, the anion (Y⁻) is poorly solvated, rendering it a highly reactive "naked" nucleophile. This activated anion then readily reacts with the organic substrate (RX) to form the desired product (RY) and a new tetrabutylammonium salt (Q⁺X⁻).

• Catalyst Regeneration: The catalyst, now paired with the leaving group anion (X⁻), migrates back to the aqueous phase, where it can exchange X⁻ for another Y⁻ anion, thus completing the catalytic cycle and readying it to transport another reactant anion.[7]

This continuous cycle, facilitated by a catalytic amount of TBAB, significantly accelerates the reaction rate, often by orders of magnitude, and improves product yields by minimizing side reactions.[2]

Caption: The catalytic cycle of TBAB in a liquid-liquid phase transfer catalysis system.

Factors Influencing Reaction Efficiency

The performance of a TBAB-catalyzed PTC system is dependent on several experimental parameters. Optimization of these factors is crucial for maximizing yield and reaction rate.

• Catalyst Concentration: The reaction rate generally increases with catalyst concentration up to a certain point, after which it may plateau. In some cases, high concentrations of TBAB can lead to the formation of a third liquid phase (a catalyst-rich middle layer), which can further enhance reaction rates by suppressing side reactions like hydrolysis.[8]

• Stirring Speed: Vigorous stirring is essential to maximize the interfacial surface area between the aqueous and organic phases, which facilitates the transfer of the catalyst ion-pair. The reaction rate is often dependent on stirring speed until a certain threshold is reached where mass transfer is no longer the rate-limiting step.[9]

• Temperature: As with most chemical reactions, an increase in temperature typically increases the reaction rate. However, the optimal temperature depends on the stability of the reactants, products, and the catalyst itself.

• Solvent System: The choice of the organic solvent is critical. It must effectively dissolve the organic substrate but be immiscible with water. The polarity of the organic solvent can influence the reactivity of the ion pair.

• Concentration of Reactants: The concentrations of the aqueous nucleophile and the organic substrate directly impact the reaction kinetics according to the specific rate law of the reaction.

Quantitative Data on PTC Performance

The effectiveness of TBAB is often compared to other phase transfer catalysts or to uncatalyzed reactions. The following table summarizes data from a comparative study on the synthesis of phenyl butyl ether via the S-alkylation of sodium phenolate (B1203915) with n-butyl bromide, demonstrating the impact of catalyst choice and concentration.

Catalyst	Catalyst Concentration (mol)	Product Yield (%)
TBAB	0.001	82
TBAB	0.002	80
TBAB	0.003	78
BDAB	0.001	79
BPBPB	0.001	85
Table adapted from a study on the substitution reaction between sodium phenolate and n-butyl bromide.[10] Reaction conditions: 0.03 mol n-butyl bromide in toluene (B28343), 0.03 mol sodium phenolate in water, at 70°C for 4.0 hours.[10]

Key Applications in Synthesis

TBAB's versatility makes it a valuable catalyst for a wide range of organic transformations.[4][11] It is particularly effective in reactions involving nucleophilic substitution, oxidation, and reduction.

• Alkylation Reactions: TBAB is widely used to catalyze C-, O-, N-, and S-alkylation reactions.[5][12] For instance, it facilitates the O-alkylation of phenols and the S-alkylation of thiols under mild conditions.[8]

• Synthesis of Heterocycles: It has proven indispensable in the synthesis of various bioactive N-heterocycles, such as 1,4-dihydropyridines and 2-substituted imidazolines.[4][13]

• Oxidation and Reduction: TBAB can act as a co-catalyst in various oxidation and reduction processes.[5][12]

• Polymerization: It is used in polymerization reactions, such as the synthesis of polyarylates from bisphenol A, where it helps overcome mass transfer limitations.[7]

• Carbene Chemistry: TBAB is effective in hydroxide-ion-initiated reactions, such as the addition of dichlorocarbene (B158193) to olefins.[14]

Detailed Experimental Protocols

The following protocols provide detailed methodologies for common synthetic procedures using TBAB as a phase transfer catalyst.

This protocol describes a general and efficient method for the selective alkylation of hydantoin (B18101) derivatives.[15][16]

Materials:

• Hydantoin derivative (1.0 equiv)

• Tetrabutylammonium bromide (TBAB, 2 mol%)

• Toluene

• 50% w/w aqueous Potassium Hydroxide (KOH)

• Electrophile (e.g., alkyl, allyl, or benzyl (B1604629) halide, 3.0 equiv)

• Dichloromethane (DCM)

• Water

Procedure:

• To a solution of the hydantoin (0.25 mmol) and TBAB (0.005 mmol) in toluene (0.3 mL), add 50% w/w aqueous KOH (0.2 mL).

• Add the corresponding electrophile (0.75 mmol) to the mixture at room temperature.

• Stir the reaction vigorously at the same temperature until the starting material is completely consumed, as monitored by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with water (10 mL).

• Extract the product with DCM (3 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography if necessary.

This protocol details the synthesis of thioether derivatives from a uracil (B121893) precursor under liquid-liquid PTC conditions.

Materials:

• 5-Bromo-1,3,6-trimethyluracil (1.0 equiv)

• Selected thiol (e.g., thiophenol, 1.2 equiv)

• Tetrabutylammonium bromide (TBAB, 10 mol%)

• 50% Sodium Hydroxide (NaOH) solution

• Toluene

• Water and Brine solution

Procedure:

• In a round-bottom flask, combine 5-Bromo-1,3,6-trimethyluracil (1.0 mmol), the chosen thiol (1.2 mmol), and toluene (20 mL).

• Add TBAB (0.1 mmol).

• With vigorous stirring, add the 50% NaOH solution (5 mL).

• Heat the biphasic mixture to 90°C and maintain vigorous stirring for 6-12 hours, monitoring the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature and separate the phases.

• Wash the organic layer with water (2 x 15 mL) and then with brine (15 mL).

• Dry the organic layer with anhydrous sodium sulfate, filter, and remove the solvent in vacuo.

• Purify the resulting crude product by column chromatography on silica (B1680970) gel.[17]

Caption: A generalized workflow for a typical phase transfer catalysis experiment.

References

• 1. hebeiruiyu.com [hebeiruiyu.com]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. Tetrabutylammonium Bromide: A Versatile Phase-Transfer Catalyst for Efficient Synthesis of Bioactive N-Heterocycles_Chemicalbook [chemicalbook.com]
• 5. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. orbit.dtu.dk [orbit.dtu.dk]
• 7. Liquid–Liquid Phase-Transfer Catalysis (Chapter 9) - Intensification of Liquid–Liquid Processes [cambridge.org]
• 8. jocpr.com [jocpr.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. The Chemist | Journal of the American Institute of Chemists [theaic.org]
• 11. Tetrabutylammonium Bromide-Activity & Application_Chemicalbook [chemicalbook.com]
• 12. researchgate.net [researchgate.net]
• 13. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles | MDPI [mdpi.com]
• 14. ias.ac.in [ias.ac.in]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Phase-Transfer-Catalyzed Alkylation of Hydantoins - PMC [pmc.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]

Toxicity and Environmental Impact of Tetrabutylammonium Bromide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrabutylammonium (B224687) bromide (TBAB) is a quaternary ammonium (B1175870) salt widely utilized as a phase transfer catalyst in various chemical syntheses. Its application in industrial processes necessitates a thorough understanding of its toxicological profile and environmental fate. This technical guide provides an in-depth analysis of the toxicity and environmental impact of TBAB, compiling quantitative data, detailing experimental methodologies, and visualizing key toxicological pathways.

Toxicological Profile

The toxicity of tetrabutylammonium bromide is primarily attributed to the tetrabutylammonium cation. The bromide anion is considered to have a negligible contribution to the overall toxicity. The primary health hazards associated with TBAB include acute oral toxicity and eye irritation.

Acute Toxicity

Tetrabutylammonium bromide exhibits moderate acute toxicity upon oral exposure. Studies conducted on rats have established a median lethal dose (LD50) in the range of 300–2000 mg/kg of body weight.[1]

The acute dermal toxicity of TBAB is considered to be low. In studies following OECD Guideline 402, Wistar rats exposed to a single dermal dose of 2000 mg/kg body weight showed no mortality.[1]

Skin and Eye Irritation

Tetrabutylammonium bromide is classified as a skin and eye irritant. Direct contact can lead to redness, inflammation, and discomfort.

Ecotoxicological Profile

Tetrabutylammonium bromide is classified as harmful to aquatic life with long-lasting effects. Its water solubility facilitates its dispersal in aquatic environments, posing a risk to various organisms.

Aquatic Toxicity

The aquatic toxicity of TBAB has been evaluated across different trophic levels, including fish, aquatic invertebrates, and algae.

Table 1: Aquatic Toxicity of Tetrabutylammonium Bromide

Test Organism	Endpoint	Value (mg/L)	Exposure Time	Guideline
Fish (Danio rerio)	LC50	>100	96 hours	OECD 203
Aquatic Invertebrates (Daphnia magna)	EC50	50	48 hours	OECD 202
Algae (Pseudokirchneriella subcapitata)	ErC50	204.7	72 hours	OECD 201

LC50: Lethal Concentration, 50%; EC50: Effective Concentration, 50%; ErC50: EC50 based on growth rate inhibition.

Soil Toxicity

Data on the specific toxicity of tetrabutylammonium bromide to soil organisms is limited. However, general test protocols for assessing the toxicity of chemicals to soil fauna, such as the earthworm Eisenia fetida, are available and can be adapted for TBAB. These tests typically evaluate endpoints like mortality, reproduction, and biomass changes over a specified period.

Environmental Fate

Biodegradability

Tetrabutylammonium bromide is not readily biodegradable. In studies following the OECD 301F guideline for ready biodegradability (Manometric Respirometry Test), TBAB showed 0% biodegradation over a 28-day period. This persistence suggests a potential for accumulation in the environment.

Bioaccumulation

The potential for bioaccumulation of tetrabutylammonium bromide is considered to be low based on its octanol-water partition coefficient (Log Kow), which is a key indicator of a substance's tendency to accumulate in the fatty tissues of organisms.

Experimental Protocols

The toxicological and ecotoxicological data presented in this guide are based on standardized experimental protocols, primarily those established by the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (OECD Guideline 423: Acute Toxic Class Method)

This method involves the administration of the test substance to animals in a stepwise procedure. A small group of animals is dosed at a defined level. The outcome (mortality or survival) determines the next dose level. This process continues until the dose that causes mortality in a certain proportion of the animals is identified, allowing for classification of the substance's acute oral toxicity.

Acute Dermal Toxicity (OECD Guideline 402: Acute Dermal Toxicity)

In this test, the substance is applied to a shaved area of the skin of the test animals (usually rats). The application site is covered with a porous gauze dressing for a 24-hour exposure period. The animals are observed for mortality and clinical signs of toxicity for at least 14 days.[2]

Fish, Acute Toxicity Test (OECD Guideline 203)

This test exposes fish to the test substance in water for a 96-hour period. Mortalities are recorded at 24, 48, 72, and 96 hours, and the concentration that is lethal to 50% of the test fish (LC50) is determined.[3][4][5][6]

Daphnia sp., Acute Immobilisation Test (OECD Guideline 202)

Young daphnids (water fleas) are exposed to a range of concentrations of the test substance for 48 hours. The concentration that causes immobilization in 50% of the daphnids (EC50) is determined.[7][8]

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD Guideline 201)

Exponentially growing cultures of algae are exposed to the test substance for 72 hours. The inhibition of growth is measured, and the concentration that inhibits the growth rate by 50% (ErC50) is calculated.[9][10][11][12]

Ready Biodegradability – Manometric Respirometry Test (OECD Guideline 301F)

This test determines the aerobic biodegradability of a chemical. The test substance is incubated with a microbial inoculum in a closed respirometer. The consumption of oxygen by the microorganisms as they degrade the substance is measured over 28 days. A substance is considered readily biodegradable if it reaches a certain percentage of its theoretical oxygen demand within a 10-day window.[13][14]

Soil Toxicity Test (Eisenia fetida)

A common method for assessing soil toxicity involves exposing earthworms (Eisenia fetida) to artificial or natural soil contaminated with the test substance. Endpoints such as mortality (LC50) and sublethal effects on reproduction and growth are evaluated over a period of 14 to 56 days.

Mechanisms of Toxicity: Signaling Pathways

Recent research using zebrafish embryos has provided insights into the potential mechanisms of tetrabutylammonium bromide's neurotoxicity. The study suggests that TBAB may exert its effects by interacting with the glutamatergic system, specifically by binding to AMPA receptors, and by modulating the expression of genes crucial for neural development.

Proposed Neurotoxic Pathway of Tetrabutylammonium Bromide

The following diagram illustrates the hypothesized signaling pathway through which TBAB may impair neural development.

Caption: Proposed signaling pathway of TBAB-induced neurodevelopmental toxicity.

This pathway suggests that TBAB binds to AMPA receptors, leading to altered downstream signaling. This, in turn, affects the expression of critical neural development genes like olfactomedin and acetylcholinesterase. The dysregulation of these genes is proposed to contribute to the observed defects in cranial neural crest specification, neurogenesis, and overall brain morphogenesis in zebrafish embryos.[15]

Conclusion

Tetrabutylammonium bromide presents a moderate acute oral toxicity hazard and is an irritant to the skin and eyes. Environmentally, it is classified as harmful to aquatic organisms and is not readily biodegradable, indicating a potential for persistence. The neurotoxic effects observed in developmental studies highlight the need for careful handling and disposal to minimize environmental release and potential human exposure. Further research is warranted to fully elucidate its toxicity profile, particularly in the soil compartment, and to confirm the detailed mechanisms of its neurodevelopmental toxicity. This information is crucial for conducting comprehensive risk assessments and implementing appropriate safety measures in research and industrial settings.

References

• 1. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 2. nucro-technics.com [nucro-technics.com]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. Fish toxicity - acute toxicity | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 5. oecd.org [oecd.org]
• 6. eurofins.com.au [eurofins.com.au]
• 7. oecd.org [oecd.org]
• 8. oecd.org [oecd.org]
• 9. fera.co.uk [fera.co.uk]
• 10. downloads.regulations.gov [downloads.regulations.gov]
• 11. catalog.labcorp.com [catalog.labcorp.com]
• 12. oecd.org [oecd.org]
• 13. oecd.org [oecd.org]
• 14. concawe.eu [concawe.eu]
• 15. Exposure to Tetrabutylammonium Bromide Impairs Cranial Neural Crest Specification, Neurogenic Program, and Brain Morphogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Tetrabutylammonium Bromide (TBAB): A Comprehensive Technical Guide to its Application as a Green and Recyclable Catalyst

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetrabutylammonium (B224687) Bromide (TBAB) has emerged as a prominent catalyst in the field of green chemistry, offering a versatile, efficient, and environmentally benign alternative to traditional metal-based catalysts.[1][2][3][4] This technical guide provides an in-depth analysis of TBAB's role as a phase transfer catalyst (PTC), its mechanism of action, and its diverse applications in organic synthesis.[5][6] We present a compilation of quantitative data from various studies, detailed experimental protocols for key reactions, and visual representations of catalytic cycles and workflows to serve as a practical resource for researchers in academia and industry. The focus remains on TBAB's credentials as a recyclable and sustainable catalyst, aligning with the core principles of green chemistry.

Introduction: The Rise of TBAB in Green Chemistry

Tetrabutylammonium bromide is a quaternary ammonium (B1175870) salt that is increasingly recognized for its role as a highly efficient, metal-free, homogeneous phase-transfer catalyst.[1][2][5][7] Its appeal in green chemistry stems from several key attributes: it is non-volatile, non-flammable, non-corrosive, and possesses high thermal and chemical stability.[1][3] As a phase transfer catalyst, TBAB facilitates reactions between reactants located in different immiscible phases (e.g., a water-soluble nucleophile and an organic-soluble substrate), thereby eliminating the need for harsh organic solvents and enabling the use of water as a reaction medium.[4][6][7]

Furthermore, TBAB can function as an ionic liquid or a co-catalyst under molten or solvent-free conditions, further enhancing its green profile by reducing solvent waste.[1][2][3][4] Its applications are extensive, covering a wide range of organic transformations including the synthesis of bioactive heterocycles, N-arylation, carbon dioxide fixation, alkylation, oxidation, and various coupling reactions.[1][2][3][5]

Mechanism of Action: Bridging Phases

The primary function of TBAB as a phase transfer catalyst is to transport a reactive anion from an aqueous or solid phase into an organic phase where the reaction with an organic substrate can occur.[6][7] The lipophilic tetrabutylammonium cation [(C₄H₉)₄N]⁺ forms an ion pair with the reactant anion (e.g., Br⁻, OH⁻, CN⁻). This ion pair is soluble in the organic phase due to the bulky alkyl groups of the cation. Once in the organic phase, the "naked" anion is highly reactive and can readily react with the organic substrate. After the reaction, the cation returns to the aqueous phase to repeat the cycle.

Caption: General Mechanism of Phase Transfer Catalysis by TBAB.

Applications in Green Organic Synthesis

TBAB catalyzes a multitude of organic reactions, demonstrating its versatility. The following sections highlight key applications with quantitative data presented for easy comparison.

Synthesis of Bioactive Heterocycles

TBAB is exceptionally effective in synthesizing heterocyclic compounds, which are core scaffolds in many pharmaceutical drugs.[1][5]

Table 1: TBAB-Catalyzed Synthesis of Various Heterocycles

Product Class	Reactants	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time	Yield (%)	Reference
2,4,5-Trisubstituted Imidazoles	Benzil (B1666583), Aldehyde, Ammonium Acetate (B1210297)	10	Isopropanol (B130326)	Reflux	15-30 min	88-95	[8]
Pyrano[2,3-d]pyrimidinones	Aldehydes, Malononitrile, Barbituric Acid	10	Water	Reflux	25-35 min	80-90	[9]
1,4-Dihydropyridines	Aldehyde, Ethyl Acetoacetate, Ammonium Acetate	10	Water	60	2-3 h	85-95	[5]
Dibenzo[a,j]xanthenes	β-Naphthol, Aromatic Aldehydes	10	Solvent-free	125	80 min	81-96	[1][10]
Dibenzo[a,j]xanthenes (MW)	β-Naphthol, Aromatic Aldehydes	10	Solvent-free	MW	6 min	78-95	[1]

Metal-Free N-Arylation of Amines

TBAB promotes the N-arylation of secondary amines without the need for transition metals, which is a significant advantage in pharmaceutical synthesis where metal contamination is a major concern.[11]

Table 2: TBAB-Promoted N-Arylation of Secondary Amines with Aryl Halides

Amine	Aryl Halide	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (min)	Yield (%)	Reference
Morpholine (B109124)	Bromobenzene (B47551)	5	DMSO	130	8	95	[11]
Piperidine	Bromobenzene	5	DMSO	130	10	92	[11]
Pyrrolidine	Bromobenzene	5	DMSO	130	15	94	[11]
Dibutylamine	Bromobenzene	5	DMSO	130	25	89	[11]
Morpholine	Chlorobenzene	5	DMSO	130	30	90	[11]
Indole	4-Bromoanisole	5	DMSO	130	15	88	[11]
4-Piperidone	Bromobenzene	5	DMSO	130	15	91	[11]

Carbon Fixation: Cycloaddition of CO₂ to Epoxides

A key green application of TBAB is in the chemical fixation of carbon dioxide. It acts as a co-catalyst for the synthesis of cyclic carbonates from epoxides, an atom-economical reaction.[12]

Table 3: TBAB as a Catalyst/Co-catalyst in CO₂ Cycloaddition

Epoxide	Primary Catalyst	TBAB Loading	Temperature (°C)	CO₂ Pressure	Time (h)	Yield (%)	Reference
2-Phenyloxirane	Graphite Carbon Nitride	Co-catalyst	105	CO₂-filled	20	100	[1]
Styrene (B11656) Oxide	[TBA]₂[ZnBr₄]	Component	100	0.8 MPa	0.25	52 (conv.)	[12]
Epoxidized Methyl Soyates	TBAB-based DES	-	100	1.0 MPa	10	~95 (carbonation)	[13]
Propylene Oxide	Fe(III) complex	0.1 mol%	100	2.0 MPa	24	High	[14]
Styrene Oxide	Molybdenum Complex	1 mmol	120	4 bar	6	96	[15]

Detailed Experimental Protocols

Protocol: Synthesis of 2,4,5-Trisubstituted Imidazoles

• Procedure: A mixture of benzil (1 mmol), an aryl aldehyde (1 mmol), ammonium acetate (1.5 mmol), and TBAB (0.1 mmol, 10 mol%) in isopropanol (5 mL) is refluxed for the time specified in Table 1 (typically 15-30 minutes).[8] The reaction progress is monitored by Thin Layer Chromatography (TLC). After completion, the reaction mixture is cooled to room temperature. The solid product is filtered, washed with cold water, and then dried. The crude product can be recrystallized from ethanol (B145695) to afford the pure 2,4,5-trisubstituted imidazole.[8]

Protocol: Synthesis of N-Phenylmorpholine (N-Arylation)

• Procedure: To a dry round-bottom flask, add bromobenzene (2.0 mmol), morpholine (3.0 mmol), and 3 mL of DMSO.[11] To this solution, add TBAB (32.0 mg, 0.1 mmol, 5 mol %) and potassium tert-butoxide (337.0 mg, 3.0 mmol). Heat the reaction mixture at 130 °C for 8 minutes, monitoring by TLC. After completion, allow the mixture to cool, dilute with water, and extract with ethyl acetate (4x). The combined organic layers are washed with brine, dried over MgSO₄, filtered, and concentrated under reduced pressure to yield the product.[11]

Protocol: Synthesis of Cyclic Carbonates from CO₂

• General Procedure: An epoxide (e.g., styrene oxide, 10 mmol), a primary catalyst (if any), and TBAB (e.g., 1 mmol) are charged into a high-pressure stainless-steel autoclave. The autoclave is sealed, purged with CO₂, and then pressurized to the desired pressure (e.g., 4 bar).[15] The reaction mixture is heated to the specified temperature (e.g., 120 °C) with stirring for the required duration (e.g., 6 hours).[15] After the reaction, the autoclave is cooled to room temperature, and the excess CO₂ is carefully vented. The product can be purified by column chromatography or distillation.

Recyclability and Sustainability

A major advantage of TBAB is its potential for recycling, which is crucial for sustainable industrial processes. In many reactions, particularly those using water or biphasic systems, TBAB remains in the aqueous phase after the product is extracted with an organic solvent. The aqueous layer containing the catalyst can often be reused for subsequent batches with minimal loss of activity. For instance, in the synthesis of 2,4,5-trisubstituted imidazoles, the catalyst in isopropanol was reported to be reusable.[8] Similarly, some reports indicate that synthesized PTCs can be regenerated up to 95% by weight.[16]

Caption: Experimental Workflow with Catalyst Recycling.

Reaction Pathway Visualization: CO₂ Fixation

The mechanism for the TBAB-catalyzed cycloaddition of CO₂ to an epoxide involves a nucleophilic attack of the bromide ion on the epoxide ring, followed by the reaction with CO₂.

Caption: Mechanism for TBAB-Catalyzed CO₂ Cycloaddition.

Conclusion

Tetrabutylammonium bromide stands out as a powerful and versatile catalyst for a wide array of organic transformations. Its efficacy in promoting reactions under mild, often aqueous or solvent-free conditions, coupled with its metal-free nature and recyclability, firmly establishes it as a cornerstone of green and sustainable chemistry.[4][8] For researchers and professionals in drug development and chemical synthesis, TBAB offers a practical, cost-effective, and environmentally responsible tool to improve reaction efficiency, reduce waste, and design cleaner synthetic pathways. Its continued exploration will undoubtedly unlock further innovations in sustainable chemical manufacturing.

References

• 1. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. nbinno.com [nbinno.com]
• 5. researchgate.net [researchgate.net]
• 6. nbinno.com [nbinno.com]
• 7. fzgxjckxxb.com [fzgxjckxxb.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. scispace.com [scispace.com]
• 15. researchgate.net [researchgate.net]
• 16. The Chemist | Journal of the American Institute of Chemists [theaic.org]

Protocols & Analytical Methods

Application Notes & Protocols: Tetrabutylammonium Bromide (TBAB) in Phase Transfer Catalysis

For Researchers, Scientists, and Drug Development Professionals

Tetrabutylammonium (B224687) bromide (TBAB) is a highly effective and versatile phase transfer catalyst (PTC) widely employed in organic synthesis.[1][2][3] As a quaternary ammonium (B1175870) salt, TBAB facilitates reactions between reactants located in separate, immiscible phases (e.g., an aqueous phase and an organic phase).[1][2] This capability allows for enhanced reaction rates, milder reaction conditions, and improved yields, making it an invaluable tool in the synthesis of pharmaceuticals, agrochemicals, and specialty materials.[1][2] TBAB is recognized for being environmentally benign, non-volatile, non-flammable, and cost-effective.[4][5]

Mechanism of Action

Phase transfer catalysis operates by transporting a reactant, typically an anion, from one phase (commonly aqueous) to another (organic), where the reaction with an organic substrate can occur. The lipophilic tetrabutylammonium cation [(C₄H₉)₄N⁺] of TBAB pairs with the anion from the aqueous phase. This newly formed ion pair is soluble in the organic phase due to the bulky, nonpolar butyl groups.[3] Once in the organic phase, the anion is highly reactive as it is poorly solvated and can readily react with the organic substrate. After the reaction, the catalyst cation returns to the aqueous phase to repeat the cycle.

Mechanism of Phase Transfer Catalysis with TBAB.

Applications in Organic Synthesis

TBAB catalyzes a wide array of organic transformations, including nucleophilic substitutions, oxidations, and polymerizations.[4][6][7]

Nucleophilic Substitution: Williamson Ether Synthesis

The Williamson ether synthesis is a classic method for preparing ethers via an Sₙ2 reaction between an alkoxide and a primary alkyl halide.[8] Phase transfer catalysis with TBAB is particularly effective for this reaction, as it allows the alkoxide, generated in an aqueous basic solution, to react with the alkyl halide in an organic solvent.[9]

Quantitative Data Summary: Williamson Ether Synthesis

Reactant 1 (Alcohol)	Reactant 2 (Halide)	Base	Catalyst (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
4-Ethylphenol (B45693)	Methyl Iodide	25% NaOH (aq)	0.045 mmol	Ether	Reflux	1	High (not specified)	[9]
Sodium Phenolate	n-Butyl Bromide	(pre-formed)	10 mol%	Toluene	70	4	~85-90	[10]
2-Naphthol	1-Bromobutane	NaOH	Not specified	Ethanol	Reflux	0.83	High (not specified)	[11]

Experimental Protocol: Synthesis of 4-Ethylanisole [9]

• Reaction Setup: In a 5 mL conical vial equipped with a magnetic spin vane, combine 150 mg of 4-ethylphenol and an appropriate volume of 25% aqueous sodium hydroxide (B78521) solution.

• Heating: Gently heat the mixture until the 4-ethylphenol dissolves to form a liquid.

• Catalyst Addition: Add a catalytic amount of tetrabutylammonium bromide (TBAB).

• Reagent Addition: Attach a reflux condenser and add methyl iodide through the top of the condenser.

• Reflux: Gently reflux the reaction mixture for one hour. Ensure the heating is controlled to maintain a gentle boil without allowing the volatile methyl iodide to escape.

• Workup:

  • Cool the reaction to room temperature and then briefly in an ice bath.

  • Remove the spin vane, rinsing it with 1-2 mL of ether into the vial.

  • Add a small amount of distilled water and transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with ether.

  • Combine the organic layers and wash sequentially with 5% sodium hydroxide solution and then with distilled water.

• Isolation: Dry the ether layer over anhydrous sodium sulfate. The solvent can then be evaporated to yield the crude product, which may be further purified by column chromatography.

Oxidation Reactions: Oxidation of Alcohols

TBAB can be used to facilitate the oxidation of alcohols to aldehydes or ketones using an oxidizing agent like sodium hypochlorite (B82951) (bleach), which is typically in an aqueous phase.[12][13] The catalyst transfers the hypochlorite anion into the organic phase containing the alcohol.

Quantitative Data Summary: Oxidation of Alcohols

Substrate	Oxidant	Catalyst	Solvent	Temp	Time	Product	Yield (%)	Reference
Secondary Alcohols	12.5% NaOCl	Bu₄NBr (cat.)	EtOAc	Ambient	5-30 min	Ketones	High (complete conversion)	[12][13]
Benzylic Alcohols	12.5% NaOCl	Bu₄NBr (cat.)	EtOAc	Ambient	5-30 min	Benzaldehydes	High (complete conversion)	[12]
2,6-diisopropylnaphthalene	Oxygen	CuCl₂·2H₂O / TBAB	N/A	90°C	N/A	Peroxide, Alcohol, Ketone	N/A	[14]

Experimental Protocol: Continuous Flow Oxidation of a Secondary Alcohol [12]

This protocol describes a general method for continuous flow oxidation.

• Stream Preparation:

  • Organic Stream: Prepare a solution of the secondary alcohol in ethyl acetate (B1210297) (EtOAc).

  • Aqueous Stream: Prepare a solution of catalytic tetrabutylammonium bromide (TBAB) in 12.5% aqueous sodium hypochlorite (NaOCl).

• Flow Setup: Use a syringe pump or similar device to introduce both streams into a T-mixer connected to a tube reactor (e.g., PFA tubing).

• Reaction: The two streams are mixed and flow through the reactor. The residence time (typically 5-30 minutes) is controlled by the flow rate and the reactor volume. The reaction is typically run at ambient temperature.

• Collection and Workup:

  • The output from the reactor is collected.

  • The organic and aqueous layers are separated.

  • The organic layer is washed with water and brine, then dried over an anhydrous salt (e.g., Na₂SO₄).

• Isolation: The solvent is removed under reduced pressure to yield the ketone product.

Polymerization Reactions

TBAB is an effective catalyst for interfacial polymerization, such as the synthesis of polythiocarbonates from diphenols and thiophosgene (B130339). The catalyst transfers the diphenolate anion from the aqueous alkaline phase to the organic phase to react with thiophosgene.

Quantitative Data Summary: Synthesis of Polythiocarbonates

Diphenol	Monomer 2	Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)	Inherent Viscosity (dL/g)	Reference
Bisphenol A	Thiophosgene	TBAB	Dichloromethane	20	2.5	98	0.52	[15]
4,4'-Dihydroxydiphenylmethane	Thiophosgene	TBAB	Dichloromethane	20	2.5	95	0.45	[15]
4,4'-Dihydroxydiphenyl-2,2-propane	Thiophosgene	TBAB	Dichloromethane	20	2.5	98	0.52	[15]

Experimental Protocol: Synthesis of Polythiocarbonate from Bisphenol A [15]

• Solution Preparation:

  • Dissolve the diphenol (e.g., Bisphenol A) in an aqueous solution of sodium hydroxide.

  • Dissolve a catalytic amount of TBAB in the aqueous solution.

  • Prepare a solution of thiophosgene in an organic solvent such as dichloromethane.

• Reaction:

  • Add the organic solution of thiophosgene to the aqueous solution of the diphenolate and catalyst in a reaction vessel.

  • Stir the biphasic mixture vigorously at the specified temperature (e.g., 20°C) for the required duration (e.g., 2.5 hours).

• Polymer Isolation:

  • Separate the organic layer containing the polymer.

  • Pour the organic layer into a non-solvent, such as methanol, to precipitate the polymer.

• Purification:

  • Filter the precipitated polymer.

  • Wash the polymer thoroughly with the non-solvent (methanol).

  • Dry the final polymer product under vacuum at a moderate temperature (e.g., 40°C).

General Experimental Workflow

The following diagram illustrates a typical workflow for a batch reaction conducted using TBAB as a phase transfer catalyst.

Typical workflow for a TBAB-catalyzed reaction.

References

• 1. nbinno.com [nbinno.com]
• 2. hebeiruiyu.com [hebeiruiyu.com]
• 3. nbinno.com [nbinno.com]
• 4. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tetrabutylammonium Bromide: A Versatile Phase-Transfer Catalyst for Efficient Synthesis of Bioactive N-Heterocycles_Chemicalbook [chemicalbook.com]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Williamson Ether Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 9. cactus.utahtech.edu [cactus.utahtech.edu]
• 10. The Chemist | Journal of the American Institute of Chemists [theaic.org]
• 11. community.wvu.edu [community.wvu.edu]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. repositorio.uc.cl [repositorio.uc.cl]

Protocol for TBAB-catalyzed alkylation, oxidation, and reduction reactions.

Application Notes and Protocols for TBAB-Catalyzed Reactions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of tetrabutylammonium (B224687) bromide (TBAB) as a versatile phase-transfer catalyst in a range of organic transformations, including alkylation, oxidation, and reduction reactions. TBAB is a cost-effective, environmentally benign, and highly efficient catalyst suitable for various applications in synthetic and medicinal chemistry.[1][2][3][4][5][6]

TBAB-Catalyzed Alkylation Reactions

Tetrabutylammonium bromide is widely employed as a phase-transfer catalyst to facilitate the alkylation of various substrates by transferring anionic nucleophiles from an aqueous or solid phase to an organic phase where the alkylating agent resides.[2][3][7] This methodology avoids the need for harsh anhydrous conditions and often leads to higher product yields.[7]

N-Alkylation of Amines and Heterocycles

TBAB promotes the efficient N-arylation of secondary amines with aryl halides in the presence of a base.[1] This method is scalable and provides good to excellent yields in short reaction times.

Experimental Protocol: N-Arylation of Secondary Amines

• To a dry round-bottom flask, add the secondary amine (1.5 eq.), the aryl halide (1.0 eq.), and potassium tert-butoxide (1.5 eq.).

• Add dimethyl sulfoxide (B87167) (DMSO) as the solvent.

• Add tetrabutylammonium bromide (TBAB, 5 mol%).

• Stir the reaction mixture at the appropriate temperature (e.g., 120 °C) and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Quantitative Data: TBAB-Promoted N-Arylation of Secondary Amines

Amine	Aryl Halide	Product	Time (min)	Yield (%)
Morpholine	Bromobenzene	N-Phenylmorpholine	8	95
Piperidine	Bromobenzene	N-Phenylpiperidine	10	92
Dibutylamine	Bromobenzene	N,N-Dibutylaniline	15	88
Indole	Bromobenzene	N-Phenylindole	20	76
Dicyclohexylamine	Bromobenzene	N,N-Dicyclohexylaniline	15	82
Diphenylamine	Bromobenzene	Triphenylamine	25	79

Conditions: Amine (3.0 mmol), aryl halide (2.0 mmol), KOtBu (3.0 mmol), TBAB (5 mol%) in DMSO (3 mL). Data adapted from analogous reactions.

C-Alkylation of Active Methylene (B1212753) Compounds

TBAB is an effective catalyst for the C-alkylation of compounds containing active methylene groups, such as hydantoins and malonic esters, under phase-transfer conditions.[8][9][10]

Experimental Protocol: C5-Selective Alkylation of Hydantoins

• In a flask, dissolve the hydantoin (B18101) (1.0 eq.) and TBAB (2 mol%) in toluene (B28343).

• Add a 50% w/w aqueous solution of potassium hydroxide (B78521) (KOH).

• Add the electrophile (3.0 eq.) at room temperature.

• Stir the mixture vigorously until the starting material is completely consumed (monitored by TLC).

• Dilute the reaction mixture with water and extract with dichloromethane (B109758) (DCM).

• Combine the organic phases, dry over anhydrous magnesium sulfate, filter, and evaporate the solvent.

• Purify the residue by flash column chromatography.[9][10]

Quantitative Data: TBAB-Catalyzed C-Alkylation of Hydantoins

Hydantoin Substrate	Electrophile	Product	Yield (%)
5,5-Dimethylhydantoin	Allyl bromide	5-Allyl-5-methylhydantoin	96
5-Phenylhydantoin	Benzyl bromide	5-Benzyl-5-phenylhydantoin	73
5-Isopropylhydantoin	Propargyl bromide	5-Isopropyl-5-propargylhydantoin	92
Proline-derived hydantoin	Allyl bromide	Allylated proline-derived hydantoin	45
Valine-derived hydantoin	Allyl bromide	Allylated valine-derived hydantoin	73

Conditions: Hydantoin (0.25 mmol), electrophile (0.75 mmol), TBAB (2 mol%), toluene (0.3 mL), 50% w/w aq. KOH (0.2 mL) at room temperature.[9][10] For valine-derived hydantoin, 10 mol% TBAB and 50% w/w aq. NaOH at 40°C were used.[9][10]

S-Alkylation of Thiols

TBAB catalyzes the S-alkylation of thiophenols with alkyl halides in a biphasic system, leading to the synthesis of thioethers.

Experimental Protocol: S-Alkylation of Thiophenol

• Prepare an aqueous phase by dissolving thiophenol and sodium hydroxide in water and stirring at 100 °C for one hour to form sodium thiophenoxide.

• Add TBAB to the aqueous phase.

• Prepare an organic phase containing the alkyl halide in toluene.

• Combine the two phases and stir vigorously at 90 °C.

• Monitor the reaction by analyzing samples from the organic phase.

• After completion, separate the organic layer, wash with water, dry, and concentrate to obtain the thioether.

Workflow for TBAB-Catalyzed Alkylation

Caption: Phase-transfer mechanism in TBAB-catalyzed alkylation.

TBAB-Catalyzed Oxidation Reactions

TBAB can act as a co-catalyst in various oxidation reactions, often in combination with other oxidizing agents. It facilitates the transfer of the oxidant or a reactive intermediate between phases.

Oxidation of Alcohols to Aldehydes and Ketones

In conjunction with TEMPO (2,2,6,6-tetramethylpiperidinyloxy) and a stoichiometric oxidant like Oxone®, TBAB catalyzes the mild oxidation of primary and secondary alcohols to their corresponding aldehydes and ketones.[11][12] This system shows good functional group tolerance and avoids over-oxidation to carboxylic acids.[11][12][13]

Experimental Protocol: TEMPO/TBAB-Catalyzed Oxidation of Alcohols

• To a solution of the alcohol (1 mmol) in the appropriate solvent (dichloromethane for primary alcohols, toluene for secondary alcohols), add TBAB (4 mol%).

• Add a solution of TEMPO (1 mol%) in the same solvent.

• Add Oxone® (2.2 equivalents) to the mixture.

• Stir the reaction at room temperature for 12 hours, monitoring by TLC.

• After completion, remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica (B1680970) gel.

Quantitative Data: TEMPO/TBAB/Oxone® Oxidation of Alcohols

Alcohol	Solvent	Product	Yield (%)
Benzyl alcohol	CH₂Cl₂	Benzaldehyde	85
1-Phenylethanol	Toluene	Acetophenone (B1666503)	92
1-Nonanol	CH₂Cl₂	Nonanal	67
2-Nonanol	Toluene	2-Nonanone	56
Cyclohexanol	Toluene	Cyclohexanone	88

Data compiled from analogous reactions reported in the literature.[11][12]

Oxidation of Aldehydes to Carboxylic Acids

Tetrabutylammonium permanganate (B83412) (TBA-MnO₄), which can be generated in situ or used directly, is an effective oxidizing agent for converting aldehydes to carboxylic acids under mild, homogeneous conditions.[1]

Experimental Protocol: Oxidation of Aldehydes with TBA-Permanganate

• Dissolve the aldehyde (1.0 eq.) in pyridine (B92270).

• Add a solution of tetrabutylammonium permanganate (1.1 eq.) in pyridine dropwise at room temperature.

• Stir the reaction mixture until the purple color of the permanganate disappears.

• Quench the reaction by adding an aqueous solution of sodium bisulfite.

• Acidify the mixture with dilute HCl and extract the carboxylic acid with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude carboxylic acid by recrystallization.[1]

Quantitative Data: Oxidation of Aldehydes to Carboxylic Acids

Aldehyde	Product	Reaction Time (h)	Yield (%)
Benzaldehyde	Benzoic Acid	1	>95
p-Nitrobenzaldehyde	p-Nitrobenzoic Acid	0.5	>95
Cinnamaldehyde	Cinnamic Acid	1	>90
Heptanal	Heptanoic Acid	1.5	~90

Conditions: Aldehyde and TBA-MnO₄ in pyridine at 25 °C.[1]

Workflow for TBAB/TEMPO-Catalyzed Alcohol Oxidation

Caption: Catalytic cycle for TEMPO/TBAB-mediated alcohol oxidation.

TBAB-Catalyzed Reduction Reactions

In reduction reactions, TBAB primarily functions as a phase-transfer catalyst, enhancing the reactivity of reducing agents like sodium borohydride (B1222165) (NaBH₄) in biphasic or solid-liquid systems.

Reduction of Ketones to Secondary Alcohols

TBAB facilitates the reduction of ketones to secondary alcohols using NaBH₄ in non-polar organic solvents, where NaBH₄ is insoluble.

Experimental Protocol: Reduction of Acetophenones

• In a flask, suspend sodium borohydride in an organic solvent such as ethyl acetate (B1210297) or toluene.

• Add the acetophenone derivative and TBAB.

• Stir the mixture at room temperature and monitor the reaction by TLC.

• Upon completion, carefully add water to quench the excess NaBH₄.

• Separate the organic layer, and extract the aqueous layer with the same organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield the secondary alcohol.

Quantitative Data: TBAB-Catalyzed Reduction of Acetophenones with NaBH₄

Substrate	Catalyst	Solvent	Yield (%)
Acetophenone	TBAB	Ethyl Acetate	High
4-Methylacetophenone	TBAB	Toluene	High
4-Chloroacetophenone	TBAB	Ethyl Acetate	High

The use of phase-transfer catalysis significantly increases the reaction rate and yield compared to the reaction in polar solvents without a catalyst.[14]

Reduction of Aromatic Nitro Compounds

While various methods exist for the reduction of aromatic nitro compounds, TBAB can be employed as a phase-transfer catalyst to facilitate the reaction when using a solid or aqueous-based reducing agent with an organic-soluble nitro compound.

General Considerations for Nitro Reduction

The reduction of nitroarenes can be achieved with various reducing systems, and the role of TBAB is to enable the interaction between the nitro compound in an organic phase and a reducing agent (e.g., NaBH₄, Na₂S₂O₄) in an aqueous or solid phase. The specific protocol would depend on the chosen reducing agent.

Logical Relationship in TBAB-Assisted Reductions

Caption: Role of TBAB in phase-transfer-catalyzed reductions.

References

• 1. benchchem.com [benchchem.com]
• 2. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. torontomu.primo.exlibrisgroup.com [torontomu.primo.exlibrisgroup.com]
• 7. Tetrabutylammonium Bromide-Activity & Application_Chemicalbook [chemicalbook.com]
• 8. Solid-Liquid Phase C-Alkylation of Active Methylene Containing Compounds under Microwave Conditions [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 12. Catalytic Synthesis of Aldehydes and Ketones under Mild Conditions Using TEMPO/Oxone [organic-chemistry.org]
• 13. TEMPO [organic-chemistry.org]
• 14. researchgate.net [researchgate.net]

Application of Tetrabutylammonium Bromide (TBAB) in Cross-Coupling Reactions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Tetrabutylammonium bromide (TBAB) has emerged as a versatile and effective additive in a variety of palladium-catalyzed cross-coupling reactions, including Suzuki, Heck, and Sonogashira reactions. Its utility stems from its roles as a phase-transfer catalyst (PTC), a stabilizer for palladium nanoparticles, and a co-catalyst that can significantly enhance reaction rates and yields.[1][2][3][4] This document provides detailed application notes, experimental protocols, and quantitative data for the use of TBAB in these key synthetic transformations.

The Role of TBAB in Cross-Coupling Reactions

TBAB, a quaternary ammonium (B1175870) salt, is soluble in both aqueous and organic solvents. This property allows it to function as a phase-transfer catalyst, facilitating the transfer of anionic reactants from an aqueous phase to an organic phase where the catalytic reaction occurs.[2] This is particularly beneficial in reactions involving inorganic bases that have poor solubility in organic solvents.

Furthermore, TBAB can stabilize palladium nanoparticles, preventing their agglomeration and maintaining high catalytic activity throughout the reaction.[5] In some instances, TBAB acts as a dual activator, engaging with both the catalyst and the substrates to promote the coupling process.[5][6][7][8]

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a cornerstone of C-C bond formation in modern organic synthesis. The use of TBAB has been particularly effective in the coupling of traditionally less reactive aryl chlorides.[9]

Quantitative Data for Suzuki-Miyaura Coupling using TBAB

Entry	Aryl Halide	Arylboronic Acid	Catalyst / Additive	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	4-Chloroanisole	Phenylboronic acid	Pd(OAc)₂ / TBAB	TBAB/H₂O	125	17	85
2	4-Chlorotoluene	Phenylboronic acid	Pd(OAc)₂ / TBAB	TBAB/H₂O	125	17	78
3	2-Chlorotoluene	Phenylboronic acid	Pd(OAc)₂ / TBAB	TBAB/H₂O	125	17	65
4	4-Bromobenzonitrile	Phenylboronic acid	Pd(PPh₃)₄ / TBAB	Organic	RT	-	-	[1]
5	Aryl Chlorides	Arylboronic Acids	Pd(OAc)₂ / TBAB	PEG-400	110	-	Good to Excellent	[10]

Experimental Protocol: Ligand-Free Suzuki-Miyaura Coupling of Aryl Chlorides[9]

This protocol describes the coupling of an aryl chloride with phenylboronic acid using a ligand-free palladium catalyst system with TBAB.

Materials:

• Aryl chloride (e.g., 4-chloroanisole, 2.36 mmol)

• Phenylboronic acid (3.00 mmol)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂, 1.32 mol%)

• Tetrabutylammonium bromide (TBAB, 5.0 g)

• Potassium phosphate (B84403) (K₃PO₄, 4.00 mmol)

• Water (0.5 mL)

• Reaction vessel (e.g., Schlenk tube)

• Magnetic stirrer and heating block

Procedure:

• To the reaction vessel, add the aryl chloride, phenylboronic acid, Pd(OAc)₂, TBAB, and K₃PO₄.

• Add 0.5 mL of water to the mixture.

• Seal the vessel and place it on the preheated heating block at 125 °C.

• Stir the reaction mixture vigorously for 17 hours.

• After the reaction is complete, cool the mixture to room temperature.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Catalytic Cycle of Suzuki-Miyaura Coupling

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Heck Reaction

The Heck reaction is a powerful method for the formation of C-C bonds between unsaturated halides and alkenes. TBAB is often used to enhance the reaction yield, especially under solvent-free or aqueous conditions.[11][12][13][14][15][16][17]

Quantitative Data for Heck Reaction using TBAB

Entry	Aryl Halide	Alkene	Catalyst / Additive	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	4-Bromoanisole	Styrene	Pd(OAc)₂ / TBAB	TBAB/H₂O	140	4	95	[11]
2	4-Bromotoluene	Styrene	Pd(OAc)₂ / TBAB	TBAB/H₂O	140	4	90	[11]
3	1-Bromonaphthalene	Styrene	Pd(OAc)₂ / TBAB	TBAB/H₂O	140	8	88	[11]
4	3-Bromoindazole	Various Olefins	Pd(OAc)₂ / PPh₃ / TBAB / NaBr	Ball-milling	-	1.5	Good to Excellent	[18]
5	4-Bromoanisole	Styrene	Pd complex / TBAB	DMF/NaOH	140	2	87	[19]

Experimental Protocol: Water-Promoted Heck Reaction in TBAB[13]

This protocol details a ligand-free Heck coupling of an aryl halide with an alkene in molten TBAB promoted by water.

Materials:

• Aryl halide (e.g., 4-bromoanisole, 0.5 mmol)

• Alkene (e.g., styrene, 0.6 mmol)

• Palladium(II) acetate (Pd(OAc)₂, 3 mol%)

• Cesium carbonate (Cs₂CO₃, 2 equiv.)

• Tetrabutylammonium bromide (TBAB, 1.5 g)

• Water (15 mg)

• Reaction vessel (e.g., sealed tube) under Argon

• Magnetic stirrer and heating block

Procedure:

• To the reaction vessel, add the aryl halide, alkene, Pd(OAc)₂, and Cs₂CO₃.

• Add TBAB and water to the mixture.

• Seal the tube under an argon atmosphere.

• Place the vessel in a preheated heating block at 140 °C.

• Stir the reaction mixture for the specified time (e.g., 4 hours).

• Upon completion, cool the reaction to room temperature.

• Add water and extract the product with a suitable organic solvent (e.g., diethyl ether).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography.

Catalytic Cycle of Heck Reaction

Caption: Catalytic cycle for the Heck cross-coupling reaction.

Sonogashira Coupling

The Sonogashira coupling enables the formation of C-C bonds between terminal alkynes and aryl or vinyl halides. TBAB has been shown to be a crucial additive, acting as a dual activator for both the palladium catalyst and the aryl triazene (B1217601) substrate in a modified Sonogashira protocol.[5][6][7][8][20][21]

Quantitative Data for Sonogashira Coupling using TBAB

Entry	Substrate 1	Substrate 2	Catalyst / Co-catalyst / Additive	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	N-Tosyl aryltriazene	Phenylacetylene	PdCl₂(PPh₃)₂ / CuI / TBAB	THF	80	4	86	[20]
2	N-Tosyl aryltriazene	Phenylacetylene	PdCl₂(PPh₃)₂ / CuI / TBAB	THF	80	4	92	[20]
3	N-Tosyl aryltriazene	1-Ethynyl-4-methoxybenzene	PdCl₂(PPh₃)₂ / CuI / TBAB	THF	80	-	67	[20]
4	N-Tosyl aryltriazene	1-Ethynyl-4-methylbenzene	PdCl₂(PPh₃)₂ / CuI / TBAB	THF	80	-	83	[20]

Experimental Protocol: TBAB-Promoted Sonogashira Coupling of N-Tosyl Aryltriazenes[21]

This protocol describes the coupling of N-tosyl aryltriazenes with terminal alkynes.

Materials:

• N-Tosyl aryltriazene (0.5 mmol)

• Terminal alkyne (0.75 mmol, 1.5 equiv.)

• PdCl₂(PPh₃)₂ (0.025 mmol, 5 mol%)

• Copper(I) iodide (CuI, 0.025 mmol, 5 mol%)

• Tetrabutylammonium bromide (TBAB, 0.75 mmol, 1.5 equiv.)

• Diethylamine (2.5 mmol, 5.0 equiv.)

• Anhydrous THF (5 mL)

• Schlenk flask

• Magnetic stirrer and heating block

Procedure:

• To a Schlenk flask, add the N-tosyl aryltriazene, PdCl₂(PPh₃)₂, CuI, and TBAB.

• Evacuate and backfill the flask with nitrogen.

• Using a syringe, add anhydrous THF, diethylamine, and the terminal alkyne.

• Stir the mixture at room temperature for 20 minutes.

• Heat the reaction mixture in an oil bath at 80 °C and monitor by TLC.

• After completion (or 12 hours), cool the reaction to room temperature.

• Add water (10 mL) and extract with ethyl acetate (3 x 10 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Catalytic Cycle of Sonogashira Coupling

Caption: Catalytic cycle for the Sonogashira cross-coupling reaction.

Stille and Negishi Coupling

While TBAB is well-documented in Suzuki, Heck, and Sonogashira reactions, its specific application and detailed protocols in Stille and Negishi couplings are less prevalent in the reviewed literature. However, the principles of phase-transfer catalysis suggest that TBAB could be beneficial in these reactions, particularly when using sparingly soluble bases or salts. Below are general protocols for Stille and Negishi couplings, which can be adapted to include TBAB as an additive for optimization studies.

General Experimental Protocol: Stille Coupling[23][24][25][26][27]

Materials:

• Organic halide or triflate (1.0 equiv.)

• Organostannane reagent (1.1-1.5 equiv.)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

• Anhydrous solvent (e.g., THF, toluene, DMF)

• Optional additive: TBAB (e.g., 1.0 equiv.)

• Reaction vessel under an inert atmosphere

Procedure:

• In a flame-dried reaction vessel under an inert atmosphere, dissolve the organic halide and the palladium catalyst in the anhydrous solvent.

• If using, add TBAB to the mixture.

• Add the organostannane reagent dropwise.

• Heat the reaction mixture to the appropriate temperature (typically 50-100 °C) and stir until the reaction is complete (monitored by TLC or GC-MS).

• Upon completion, cool the reaction and quench with an aqueous solution of KF to precipitate the tin byproducts.

• Filter the mixture and extract the filtrate with an organic solvent.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography.

General Experimental Protocol: Negishi Coupling[2][28][29][30][31]

Materials:

• Organic halide or triflate (1.0 equiv.)

• Organozinc reagent (1.2-2.0 equiv.)

• Palladium or Nickel catalyst (e.g., Pd(PPh₃)₄, Ni(acac)₂, 1-5 mol%)

• Anhydrous solvent (e.g., THF, DME)

• Optional additive: TBAB

• Reaction vessel under an inert atmosphere

Procedure:

• In a flame-dried reaction vessel under an inert atmosphere, add the catalyst and the organic halide in the anhydrous solvent.

• If using, add TBAB to the mixture.

• Slowly add the organozinc reagent to the reaction mixture at room temperature or below.

• Allow the reaction to warm to room temperature or heat as required, and stir until completion (monitored by TLC or GC-MS).

• Quench the reaction with saturated aqueous ammonium chloride.

• Extract the product with an organic solvent.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography.

Experimental Workflow and Role of TBAB

The following diagrams illustrate a general experimental workflow for these cross-coupling reactions and the specific role of TBAB as a phase-transfer catalyst.

General Experimental Workflow

Caption: A generalized experimental workflow for palladium-catalyzed cross-coupling reactions.

Role of TBAB as a Phase-Transfer Catalyst

Caption: Mechanism of TBAB as a phase-transfer catalyst in cross-coupling reactions.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Tetrabutylammonium Bromide (TBAB)-Promoted, Pd/Cu-Catalyzed Sonogashira Coupling of N-Tosyl Aryltriazenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. The Suzuki coupling of aryl chlorides in TBAB–water mixtures - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. Reusable and Efficient Pd(OAc)2/TBAB/PEG-400 System for Suzuki-Miyaura Cross-Coupling Reaction under Ligand-Free Conditions [organic-chemistry.org]
• 11. researchgate.net [researchgate.net]
• 12. repository.ias.ac.in [repository.ias.ac.in]
• 13. Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 14. BJOC - Bromide-assisted chemoselective Heck reaction of 3-bromoindazoles under high-speed ball-milling conditions: synthesis of axitinib [beilstein-journals.org]
• 15. researchgate.net [researchgate.net]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 18. Bromide-assisted chemoselective Heck reaction of 3-bromoindazoles under high-speed ball-milling conditions: synthesis of axitinib - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. pubs.acs.org [pubs.acs.org]
• 21. researchgate.net [researchgate.net]

Application Notes: Utilizing Tetrabutylammonium Bromide (TBAB) as an Ion-Pair Reagent in Reverse-Phase HPLC

Tetrabutylammonium (B224687) bromide (TBAB) is a quaternary ammonium (B1175870) salt widely employed as a cationic ion-pair reagent in reverse-phase high-performance liquid chromatography (RP-HPLC).[1][2] Its primary function is to enhance the retention and improve the peak shape of anionic analytes on non-polar stationary phases, such as C18 columns.[1] This makes it particularly valuable for the separation of acidic compounds, including nucleotides, oligonucleotides, and heparin-derived disaccharides, which would otherwise exhibit poor retention and peak symmetry under typical RP-HPLC conditions.[1][3]

Mechanism of Action

In reverse-phase chromatography, the stationary phase is hydrophobic, while the mobile phase is polar. Highly polar and ionic compounds, therefore, have little affinity for the stationary phase and elute quickly, often with the solvent front. Ion-pair chromatography with TBAB addresses this challenge by introducing a counter-ion into the mobile phase.

The mechanism involves the formation of a neutral ion-pair between the anionic analyte and the tetrabutylammonium (TBA+) cation from TBAB.[1][4][5] This newly formed ion-pair is significantly more hydrophobic than the original anionic analyte. The increased hydrophobicity leads to a stronger interaction with the C18 stationary phase, resulting in increased retention times and allowing for effective separation.[1] An alternative model suggests that the hydrophobic tails of the TBA+ ions adsorb onto the stationary phase, creating a dynamic ion-exchange surface that retains the anionic analytes.[6]

It is important to note that the use of bromide salts with UV detection can be problematic due to bromide's UV absorbance.[1] Therefore, for applications requiring high sensitivity with UV detection, using an alternative tetrabutylammonium salt, such as phosphate (B84403) or hydroxide, may be preferable.[1][7]

Experimental Protocols

Protocol 1: General Protocol for the Separation of Anionic Analytes using TBAB

This protocol provides a general framework for developing an RP-HPLC method using TBAB as an ion-pair reagent. Optimization of parameters such as TBAB concentration, mobile phase composition, and pH will be necessary for specific applications.[8]

1. Materials:

• Tetrabutylammonium bromide (TBAB), HPLC grade[2]

• HPLC grade solvents (e.g., acetonitrile (B52724), methanol)

• High-purity water (e.g., Milli-Q)

• Buffer components (e.g., potassium phosphate, triethylammonium (B8662869) acetate)

• Reverse-phase HPLC column (e.g., C18, 5 µm, 4.6 x 250 mm)

• Standard solutions of the analyte(s) of interest

• 0.45 µm filters for mobile phase and sample filtration[9]

2. Mobile Phase Preparation:

• Prepare the aqueous buffer solution (e.g., 50 mM potassium phosphate). Adjust the pH to the desired value (typically between 6 and 8 for anionic analytes). The pH should be chosen to ensure the analyte is in its ionic form.

• Weigh the required amount of TBAB and dissolve it in the aqueous buffer to achieve the desired final concentration (typically in the range of 5-20 mM).[10][11]

• Filter the aqueous mobile phase component through a 0.45 µm filter to remove any particulate matter.

• Prepare the organic mobile phase component (e.g., HPLC grade acetonitrile or methanol).

• The mobile phase can be run in isocratic or gradient mode. For isocratic elution, premix the aqueous and organic components in the desired ratio. For gradient elution, the two components are delivered to the system in separate bottles.

3. HPLC System Setup and Column Equilibration:

• Install the C18 column in the HPLC system.

• Thoroughly flush the HPLC system with a mixture of water and organic solvent (e.g., 50:50 water:acetonitrile) to remove any residues from previous analyses.

• Equilibrate the column with the initial mobile phase composition for at least 30-60 minutes or until a stable baseline is achieved. Column equilibration is a critical step in ion-pair chromatography, and insufficient equilibration can lead to poor reproducibility of retention times.[12]

4. Sample Preparation:

• Dissolve the sample in the initial mobile phase composition or a solvent with a weaker elution strength.

• Filter the sample solution through a 0.22 µm or 0.45 µm syringe filter to remove any particulates that could clog the column.

5. Chromatographic Conditions:

• Flow Rate: Typically 1.0 mL/min for a 4.6 mm ID column.

• Injection Volume: 10-20 µL.

• Column Temperature: Ambient or controlled (e.g., 25-40 °C) for better reproducibility.

• Detection: UV-Vis detector set at an appropriate wavelength for the analyte(s) of interest.

6. Data Analysis:

• Integrate the peaks of interest to determine their retention times and peak areas.

• Quantify the analytes by comparing their peak areas to those of standard solutions.

Data Presentation

The following table summarizes typical experimental conditions for the use of TBAB as an ion-pair reagent in RP-HPLC for various applications.

Analyte(s)	TBAB Concentration	Mobile Phase Composition	Column	Key Observations
Heparin/Heparan Sulfate (B86663) Disaccharides	5 mM (as Tetrabutylammonium bisulfate)	Gradient elution with acetonitrile in ammonium formate (B1220265) buffer	C18	Achieved separation of all main disaccharides with high sensitivity.[3]
Cyclic Nucleotides	50-500 µM	Mobile phase composition not specified	C18	Low concentrations of TBAB were sufficient for separation when coupled with mass spectrometry.[13]
Nucleic Acids	2.5 mM	Gradient with acetonitrile	Superficially porous silica	Used in a gradient elution for the separation of nucleic acids.[10]
Synthetic Color Additives	0.01 M	Isocratic mixture of ammonium acetate (B1210297) buffer, acetonitrile, and methanol	C18	Enabled the simultaneous analysis of multiple color additives.[11]

Mandatory Visualization

Below are diagrams illustrating the mechanism of TBAB in ion-pair chromatography and a typical experimental workflow.

Caption: Mechanism of TBAB in ion-pair chromatography.

Caption: General experimental workflow for HPLC using TBAB.

References

• 1. researchgate.net [researchgate.net]
• 2. scharlabchina.com [scharlabchina.com]
• 3. Novel reverse-phase ion pair-high performance liquid chromatography separation of heparin, heparan sulfate and low molecular weight-heparins disaccharides and oligosaccharides. | Sigma-Aldrich [sigmaaldrich.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. km3.com.tw [km3.com.tw]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Ion Pairing Reagents - TBA Phosphate - Chromatography Forum [chromforum.org]
• 8. drawellanalytical.com [drawellanalytical.com]
• 9. Optimizing HPLC/UHPLC Systems – General Recommendations [ssi.shimadzu.com]
• 10. 2.3. IP RP HPLC mobile phases [bio-protocol.org]
• 11. researchgate.net [researchgate.net]
• 12. Regeneration of tetrabutylammonium ion-pairing reagent distribution in a gradient elution of reversed phase ion-pair chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Ion-pair liquid chromatography-electrospray mass spectrometry for the analysis of cyclic nucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Microwave-Assisted Organic Synthesis Using Tetrabutylammonium Bromide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and comparative data for the use of Tetrabutylammonium (B224687) Bromide (TBAB) in microwave-assisted organic synthesis (MAOS). TBAB, a versatile quaternary ammonium (B1175870) salt, serves as an efficient phase-transfer catalyst (PTC) and can also act as an ionic liquid or reaction promoter, significantly accelerating reaction rates and improving yields under microwave irradiation.[1][2] The protocols outlined below are designed to be readily implemented in a laboratory setting for the synthesis of various biologically relevant heterocyclic compounds.

Introduction to Microwave-Assisted Organic Synthesis with TBAB

Microwave-assisted organic synthesis utilizes microwave energy to heat reactants directly and efficiently, leading to rapid reaction times, higher yields, and often, cleaner reaction profiles compared to conventional heating methods.[3][4][5][6][7] The use of TBAB in conjunction with microwave irradiation offers several advantages:

• Enhanced Reaction Rates: As a phase-transfer catalyst, TBAB facilitates the transfer of reactants between immiscible phases (e.g., solid-liquid or liquid-liquid), thereby increasing the reaction rate.[1][2][8]

• Improved Yields: The combination of rapid, uniform heating from microwaves and the catalytic activity of TBAB often leads to significantly higher product yields.[9][10][11]

• Green Chemistry: MAOS often requires less solvent and energy.[5][6] TBAB is also considered an environmentally friendly catalyst.[1]

• Versatility: TBAB is effective in a wide range of organic transformations, including N-alkylation, N-arylation, condensation, and the synthesis of various heterocyclic systems.[1][2][8]

Experimental Protocols

Synthesis of N-Aryl Amines

This protocol describes a rapid, metal-free N-arylation of secondary amines using bromobenzene (B47551) in the presence of TBAB under microwave irradiation.[11]

Experimental Protocol:

• To a dry microwave process vial equipped with a magnetic stirrer, add bromobenzene (2.0 mmol), the desired secondary amine (3.0 mmol), and 3 mL of dimethyl sulfoxide (B87167) (DMSO).

• Add tetrabutylammonium bromide (TBAB, 32.0 mg, 5 mol%) and potassium tert-butoxide (337.0 mg, 3.0 mmol).

• Seal the vial and place it in the microwave reactor.

• Irradiate the reaction mixture at 130 °C for the time specified in Table 1 (typically 8-20 minutes).

• After the reaction is complete, allow the vial to cool to room temperature.

• Dilute the reaction mixture with water and extract the product with ethyl acetate (B1210297) (4 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Quantitative Data:

Entry	Amine	Product	Time (min)	Yield (%)
1	Morpholine	N-Phenylmorpholine	8	95
2	Dibutyl amine	N,N-Dibutylaniline	20	92
3	Piperidine	1-Phenylpiperidine	20	94

Table 1: Microwave-assisted synthesis of N-aryl amines using TBAB.[11]

Logical Relationship Diagram:

Caption: Workflow for the microwave-assisted synthesis of N-aryl amines.

Synthesis of 1,3-Dihydrobenzimidazol-2-ones

This protocol details a rapid and efficient synthesis of 1,3-dihydrobenzimidazol-2-ones from urea (B33335) and o-phenylenediamines using TBAB as a catalyst in a TBAB-ethanol molten salt paste under microwave irradiation.[9]

Experimental Protocol:

• In a microwave process vial, mix urea (1.2 mmol), the substituted o-phenylenediamine (B120857) (1.0 mmol), and tetrabutylammonium bromide (TBAB, 1.0 mmol).

• Add ethanol (B145695) (0.5 mL) to form a paste.

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture for 15 minutes at a controlled temperature.

• After cooling, add hot water to the reaction mixture.

• Collect the precipitated product by filtration, wash with water, and dry.

• The product is typically pure enough for further use, with a negative biuret (B89757) test.

Quantitative Data:

Entry	o-Phenylenediamine	Product	Time (min)	Yield (%)
1	Benzene-1,2-diamine	1,3-Dihydrobenzimidazol-2-one	15	97
2	4-Methylbenzene-1,2-diamine	5-Methyl-1,3-dihydrobenzimidazol-2-one	15	95
3	4-Chlorobenzene-1,2-diamine	5-Chloro-1,3-dihydrobenzimidazol-2-one	15	92

Table 2: Microwave-assisted synthesis of 1,3-dihydrobenzimidazol-2-ones using TBAB.[9]

Experimental Workflow Diagram:

Caption: Synthesis of 1,3-dihydrobenzimidazol-2-ones.

Synthesis of Aryl-14H-dibenzo[a,j]xanthenes

This solvent-free protocol describes the synthesis of xanthene derivatives from β-naphthol and aromatic aldehydes using TBAB under microwave irradiation.

Experimental Protocol:

• In a microwave-safe vessel, thoroughly mix β-naphthol (2.0 mmol), the aromatic aldehyde (1.0 mmol), and TBAB (10 mol%).

• Place the vessel in the microwave reactor.

• Irradiate the solvent-free mixture for the time specified in Table 3 (typically 6 minutes).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Recrystallize the solid product from ethanol to afford the pure aryl-14H-dibenzo[a,j]xanthene.

Quantitative Data:

Entry	Aldehyde	Time (Microwave)	Yield (Microwave, %)	Time (Conventional)	Yield (Conventional, %)
1	Benzaldehyde	6 min	95	80 min	96
2	4-Chlorobenzaldehyde	6 min	92	80 min	94
3	4-Methylbenzaldehyde	6 min	94	80 min	95

Table 3: Comparison of microwave-assisted and conventional synthesis of aryl-14H-dibenzo[a,j]xanthenes using TBAB.

Signaling Pathway/Role of TBAB Diagram:

Caption: Role of TBAB and microwave in xanthene synthesis.

Summary and Conclusion

Tetrabutylammonium bromide is a highly effective and versatile catalyst for a variety of microwave-assisted organic syntheses. The protocols presented here demonstrate its utility in the rapid and high-yield synthesis of important heterocyclic scaffolds. The significant reduction in reaction times compared to conventional heating methods, coupled with the often solvent-free conditions, highlights the benefits of this combined approach in the context of green and efficient chemistry. Researchers in drug discovery and development can leverage these methods to accelerate the synthesis of compound libraries for biological screening.

References

• 1. researchgate.net [researchgate.net]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. visitka.narod.ru [visitka.narod.ru]
• 4. benchchem.com [benchchem.com]
• 5. asianjpr.com [asianjpr.com]
• 6. researchgate.net [researchgate.net]
• 7. Comparison of Conventional and Microwave-assisted Synthesis of Benzotriazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Tetrabutylammonium Bromide (TBAB) in the Synthesis of Bioactive Heterocycles and Pharmaceutical Intermediates

Introduction:

Tetrabutylammonium bromide (TBAB) is a versatile and commercially available quaternary ammonium (B1175870) salt that has garnered significant attention as a catalyst and additive in organic synthesis.[1][2] Its utility stems from its roles as a phase-transfer catalyst (PTC), an ionic liquid, and a reaction promoter.[1][3] As a PTC, TBAB facilitates reactions between reactants in immiscible phases (e.g., aqueous and organic) by transporting one reactant across the phase boundary.[1][4] Under molten conditions, it can act as a zwitterionic solvent, offering a solvent-free reaction medium.[1] These properties make TBAB an environmentally benign, non-volatile, and cost-effective option for the synthesis of complex molecules, including a wide array of bioactive heterocycles and pharmaceutical intermediates.[1][5] This document provides detailed application notes and protocols for the TBAB-mediated synthesis of three important classes of heterocyclic compounds.

Application Note 1: Synthesis of 1,8-Dioxo-octahydroxanthenes

1,8-Dioxo-octahydroxanthenes are a class of heterocyclic compounds possessing a range of pharmacological properties, including antibacterial, anti-inflammatory, and antiviral activities. The synthesis of these scaffolds is often achieved through a one-pot condensation reaction. TBAB has been shown to be an effective catalyst for this transformation, particularly under solvent-free conditions.

Experimental Workflow: Synthesis of 1,8-Dioxo-octahydroxanthenes

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Molten Tetrabutylammonium Bromide in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of molten tetrabutylammonium (B224687) bromide (TBAB) as a versatile and environmentally benign solvent and catalyst in a variety of organic reactions. Molten TBAB, a quaternary ammonium (B1175870) salt, functions as an ionic liquid at moderately elevated temperatures (melting point: 102-106 °C), offering a unique reaction medium that is non-volatile, non-flammable, non-corrosive, and cost-effective.[1] Its ability to dissolve both organic and inorganic reagents makes it an excellent phase-transfer catalyst and solvent for a range of synthetic transformations.[1]

Synthesis of 5-Substituted 1H-Tetrazoles via [3+2] Cycloaddition

The synthesis of 5-substituted 1H-tetrazoles is of significant interest in medicinal chemistry due to their role as bioisosteres for carboxylic acids. Molten TBAB provides an efficient and safe medium for the [3+2] cycloaddition of aryl nitriles with sodium azide (B81097), avoiding the use of hazardous hydrazoic acid.[1] In this reaction, molten TBAB acts as both a solvent and a catalyst, polarizing the cyano group and facilitating the nucleophilic attack of the azide ion.[1]

Quantitative Data

Entry	Aryl Nitrile	Product	Time (h)	Yield (%)
1	Benzonitrile	5-Phenyl-1H-tetrazole	24	95
2	4-Chlorobenzonitrile	5-(4-Chlorophenyl)-1H-tetrazole	24	92
3	4-Methylbenzonitrile	5-(p-Tolyl)-1H-tetrazole	24	96
4	4-Methoxybenzonitrile	5-(4-Methoxyphenyl)-1H-tetrazole	24	93
5	2-Chlorobenzonitrile	5-(2-Chlorophenyl)-1H-tetrazole	24	85

Experimental Protocol

• In a round-bottom flask, combine the aryl nitrile (1.0 mmol), sodium azide (1.5 mmol), and tetrabutylammonium bromide (10.0 mmol).

• Heat the reaction mixture to 105 °C with stirring. The TBAB will melt, forming a clear, colorless reaction medium.

• Maintain the reaction at 105 °C for the time indicated in the table, monitoring the progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature, which will cause the TBAB to solidify.

• Add water (20 mL) to the flask and stir until the solid dissolves.

• Acidify the aqueous solution with 2M HCl to a pH of approximately 2-3, resulting in the precipitation of the tetrazole product.

• Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum to afford the pure 5-substituted 1H-tetrazole.

Workflow for the synthesis of 5-substituted 1H-tetrazoles.

Conjugate Addition of Thiols to Electron-Deficient Alkenes

The Michael addition of thiols to α,β-unsaturated compounds is a fundamental carbon-sulfur bond-forming reaction. Molten TBAB serves as an excellent medium for this transformation, promoting high yields under solvent-free conditions.[2] The process is applicable to a wide range of aromatic and aliphatic thiols and various conjugated alkenes, including nitriles, esters, ketones, and aldehydes.[2]

Quantitative Data

Entry	Thiol	Alkene	Time (h)	Yield (%)
1	Thiophenol	Acrylonitrile	1	95
2	Thiophenol	Methyl acrylate (B77674)	1.5	92
3	Thiophenol	Methyl vinyl ketone	1	94
4	Benzyl mercaptan	Acrylonitrile	2	90
5	Benzyl mercaptan	Methyl acrylate	2	88
6	Cyclohexyl mercaptan	Acrylonitrile	2.5	85

Experimental Protocol

• Preheat tetrabutylammonium bromide (5.0 mmol) in a round-bottom flask to 100-105 °C to form a molten salt.

• To the molten TBAB, add the thiol (1.0 mmol) and the electron-deficient alkene (1.2 mmol) sequentially with stirring.

• Continue stirring the reaction mixture at 100-105 °C for the time specified in the table. Monitor the reaction by TLC.

• Upon completion, cool the mixture to room temperature.

• Extract the product from the solidified TBAB with diethyl ether (3 x 15 mL).

• Combine the ether extracts and wash with brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel (petroleum ether/ethyl acetate) to yield the desired thioether.

• The TBAB can be recovered and reused for subsequent reactions.[2]

Workflow for the conjugate addition of thiols to alkenes.

Palladium-Catalyzed Heck Cross-Coupling Reaction

The Heck reaction is a powerful tool for the formation of carbon-carbon bonds between aryl halides and alkenes. Molten TBAB can be utilized as a green reaction medium for phosphine-free palladium-catalyzed Heck couplings. The use of molten TBAB can, in some cases, obviate the need for an added base.

Quantitative Data for Heck Coupling of Bromobenzene (B47551) with Butyl Acrylate

Entry	Palladium Catalyst	Catalyst Conc. (mol%)	Base	Time (h)	Yield (%)
1	Pd(OAc)₂	0.4	None	4	~60
2	PdCl₂(PhCN)₂	0.09	None	4	~90
3	PdCl₂	0.4	None	4	~75
4	PdCl₂(PhCN)₂	0.09	NaHCO₃	2	>95

Data adapted from a study on base-free Heck reactions in molten TBAB.

Experimental Protocol (Base-Free)

• To a Schlenk tube, add the palladium precursor (e.g., PdCl₂(PhCN)₂, 0.09 mol%), bromobenzene (1.0 mmol), butyl acrylate (1.2 mmol), and tetrabutylammonium bromide (1.5 g).

• Evacuate the tube and backfill with an inert atmosphere (e.g., Argon).

• Immerse the reaction tube in a preheated oil bath at 120 °C and stir vigorously.

• Monitor the reaction progress by GC-MS or TLC.

• After the reaction is complete (typically 4-6 hours), cool the mixture to room temperature.

• Extract the product with diethyl ether or another suitable organic solvent.

• Wash the combined organic extracts, dry over a suitable drying agent, and concentrate under reduced pressure.

• Purify the residue by column chromatography to obtain the desired product.

General workflow for the Heck cross-coupling reaction.

Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura cross-coupling is a cornerstone of modern organic synthesis for the formation of biaryl compounds. While many protocols exist, the use of molten TBAB as a solvent offers a greener alternative. It has been demonstrated that a mixture of TBAB and water can be an effective medium for the Suzuki coupling of even challenging aryl chlorides.

Quantitative Data for Suzuki Coupling in TBAB/Water

Entry	Aryl Halide	Arylboronic Acid	Time (h)	Yield (%)
1	4-Chlorotoluene	Phenylboronic acid	16	85
2	4-Chloroanisole	Phenylboronic acid	16	78
3	1-Bromonaphthalene	Phenylboronic acid	4	92
4	4-Bromoacetophenone	Phenylboronic acid	4	95

Reaction conditions typically involve a Pd catalyst, a base (e.g., K₂CO₃), and a mixture of TBAB and water at elevated temperatures.

Experimental Protocol

• In a reaction vessel, combine the aryl halide (1.0 mmol), arylboronic acid (1.2 mmol), palladium acetate (B1210297) (Pd(OAc)₂, 2 mol%), potassium carbonate (2.0 mmol), and tetrabutylammonium bromide (1.0 g).

• Add a small amount of water (e.g., 0.5 mL) to the mixture.

• Seal the vessel and heat the reaction mixture to 110 °C with vigorous stirring.

• Maintain the temperature and stirring for the required time, monitoring the reaction by GC or TLC.

• After completion, cool the reaction to room temperature.

• Partition the mixture between water and an organic solvent (e.g., ethyl acetate).

• Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the crude product by column chromatography.

General workflow for the Suzuki-Miyaura cross-coupling reaction.

References

• 1. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Catalysis by an ionic liquid: efficient conjugate addition of thiols to electron deficient alkenes catalyzed by molten tetrabutylammonium bromide under solvent-free conditions [organic-chemistry.org]

Application of Tetrabutylammonium Bromide (TBAB) in the Extraction and Separation of Metal Ions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrabutylammonium (B224687) bromide (TBAB), a quaternary ammonium (B1175870) salt, has emerged as a versatile and environmentally benign reagent in the field of hydrometallurgy and analytical chemistry.[1] Its utility in the extraction and separation of metal ions stems from its properties as an ionic liquid and a phase transfer catalyst.[1][2] TBAB facilitates the transfer of metal ions from an aqueous phase to an organic phase through mechanisms such as ion-pair formation and anion exchange. This document provides detailed application notes and experimental protocols for the use of TBAB in various metal ion separation techniques, including polymer inclusion membranes, aqueous two-phase systems, and solvent extraction.

Principle of Extraction with TBAB

The extraction of metal ions using TBAB is primarily based on two key mechanisms:

• Anion Exchange: In acidic solutions containing chloride or other suitable anions, certain metal ions form anionic complexes (e.g., [FeCl₄]⁻). The bulky tetrabutylammonium cation (TBA⁺) from TBAB can then form a charge-neutral ion pair with this anionic metal complex, facilitating its extraction into an organic or membrane phase.[3] This mechanism is highly selective for metals that readily form stable anionic complexes.[3]

• Ion-Pair Formation: TBAB can form a hydrophobic ion pair with a metal-ligand complex. In this case, a chelating agent first coordinates with the metal ion, and the resulting complex is then associated with the TBA⁺ ion, enhancing its solubility in the organic phase. This is a common mechanism in aqueous two-phase systems.[4]

As a phase transfer catalyst , TBAB facilitates the transport of ionic species across the interface of two immiscible phases (e.g., aqueous and organic), thereby accelerating the rate of reaction and improving extraction efficiency.[5]

Applications and Protocols

Polymer Inclusion Membranes (PIMs) for Selective Iron (III) Separation

Polymer inclusion membranes containing TBAB have proven highly effective for the selective removal of iron(III) from solutions containing other valuable metals like nickel(II), cobalt(II), and lithium(I).[2][3][6] This is particularly relevant in the recycling of spent lithium-ion batteries.[3]

Parameter	Value	Conditions	Reference(s)
Optimal Membrane Composition	35.5% w/w CTA, 49.2% w/w NPOE, 15.3% w/w TBAB	-	[3]
Optimal TBAB Concentration in PIM	1.0 mol/dm³ (based on plasticizer volume)	Source Phase: 6 M HCl	[3]
Optimal HCl Concentration in Source Phase	6 M	Maximizes initial flux of Fe(III)	[3]
Optimal Stripping Agent	1 M H₂SO₄	Effective re-extraction of Fe(III)	[3]
Selectivity	High for Fe(III)	Ni(II), Co(II), and Li(I) are not transported	[2][3]

I. Preparation of the Polymer Inclusion Membrane:

• Prepare a casting solution by dissolving cellulose (B213188) triacetate (CTA), 2-nitrophenyl octyl ether (NPOE), and TBAB in dichloromethane (B109758). The optimal composition is 35.5% w/w CTA, 49.2% w/w NPOE, and 15.3% w/w TBAB.[3]

• Pour the homogenous solution into a glass Petri dish and allow the dichloromethane to evaporate completely at room temperature.

• Peel the resulting transparent and flexible membrane from the Petri dish by immersing it in cold water.

• Cut the membrane to the desired size for the transport cell.

II. Metal Ion Transport Experiment:

• Mount the prepared PIM in a transport cell, separating the aqueous source phase from the aqueous receiving phase.

• The source phase should contain the metal ion mixture (e.g., 0.01 M Fe(III), 0.01 M Ni(II), 0.01 M Co(II), and 0.01 M Li(I)) in 6 M HCl.[3]

• The receiving phase should be 1 M H₂SO₄.[3]

• Stir both the source and receiving phases at a constant rate to ensure efficient mass transfer.

• Periodically take samples from both phases to monitor the concentration of metal ions using a suitable analytical technique (e.g., AAS or ICP-OES).

PIM-based selective extraction of Fe(III).

Aqueous Two-Phase Systems (ATPS) for Heavy Metal Extraction

Aqueous two-phase systems are formed by mixing a salt (e.g., (NH₄)₂SO₄) with TBAB in an aqueous solution, resulting in the formation of a TBAB-rich upper phase and a salt-rich lower phase.[4] This system can be used for the selective extraction of various heavy metals.

Metal Ion	Extraction Efficiency (%)	Conditions	Reference(s)
Cd(II)	>99%	pH 1.0 - 9.0	[4]
Co(II)	<1%	pH 3.0	[4]
Cu(II)	<1%	pH 3.0	[4]
Fe(III)	<1%	pH 3.0	[4]
Zn(II)	~24%	pH 3.0	[4]
Cr(VI)	93-98%	pH 5.0	[1]
Cd(II), Co(II), Cu(II), Ni(II), Pb(II), Zn(II)	Quantitative with 4-(2-pyridylazo)-resorcinol	-	[6][7]

I. Formation of the Aqueous Two-Phase System:

• In a centrifuge tube, mix 3 mL of 1.0 mol/L TBAB aqueous solution, 2 mL of the sample solution containing the metal ions, and 1.1 g of solid ammonium sulfate (B86663) ((NH₄)₂SO₄).[4]

• Shake the mixture vigorously for a few minutes to ensure thorough mixing and phase formation.

• Centrifuge the mixture to accelerate phase separation. This will result in a smaller volume TBAB-rich upper phase and a larger volume salt-rich lower phase.[4]

II. Extraction and Analysis:

• Carefully separate the upper and lower phases.

• Analyze the concentration of metal ions in each phase using an appropriate analytical technique to determine the extraction efficiency and distribution ratio. For the selective extraction of Cd(II), the pH of the initial sample solution should be adjusted to 3.0 to minimize the co-extraction of Co(II), Cu(II), and Fe(III).[4]

Workflow for ATPS metal ion extraction.

Solvent Extraction

TBAB can be used as an extractant in conventional liquid-liquid (solvent) extraction systems, often dissolved in an organic solvent.

Metal Ion	Extraction Efficiency (%)	Organic Solvent	Aqueous Phase Conditions	Reference(s)
Cr(VI)	~95%	Dichloromethane	pH 1±0.1	[8]
Au(III)	>95%	TBP (synergist with CTAB)	Alkaline cyanide solution	[9]

I. Extraction Procedure:

• Take a known volume of the aqueous solution containing Cr(VI) and adjust the pH to 1.0 ± 0.1 using a suitable acid (e.g., H₂SO₄).[8]

• Add a solution of TBAB in an organic solvent (e.g., dichloromethane). The concentration of TBAB and the aqueous-to-organic phase ratio should be optimized for the specific application.

• Shake the mixture vigorously in a separatory funnel for a sufficient time to reach equilibrium.

• Allow the phases to separate.

• Collect the aqueous and organic phases separately.

II. Stripping and Analysis:

• To recover the extracted Cr(VI), the loaded organic phase can be stripped with a suitable stripping agent, such as 0.1 M NaOH.[8]

• Analyze the Cr(VI) concentration in the initial aqueous phase, the raffinate (aqueous phase after extraction), and the stripping solution to determine the extraction and stripping efficiencies.

Phase transfer catalysis mechanism in solvent extraction.

Concluding Remarks

Tetrabutylammonium bromide is a highly effective and versatile reagent for the extraction and separation of a variety of metal ions. Its application in polymer inclusion membranes offers a highly selective method for iron removal, while its use in aqueous two-phase systems provides an environmentally friendly approach for the separation of heavy metals like cadmium and chromium. In solvent extraction, TBAB acts as an efficient phase transfer catalyst. The choice of the specific technique and the optimization of experimental parameters such as pH, TBAB concentration, and the composition of the aqueous and organic phases are crucial for achieving high separation efficiency and selectivity. The protocols and data presented in these notes provide a solid foundation for researchers and scientists to develop and implement TBAB-based metal ion separation processes in their respective fields.

References

• 1. Separation and Recovery of Gold(III), Palladium(II) and Platinum(IV) by Solvent Extraction Using a New β-Diketone Derivative from Acidic Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. application.wiley-vch.de [application.wiley-vch.de]
• 5. dalalinstitute.com [dalalinstitute.com]
• 6. researchgate.net [researchgate.net]
• 7. Extraction and ICP-OES determination of heavy metals using tetrabutylammonium bromide aqueous biphasic system and oleophilic collector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Reactions with Tetrabutylammonium Bromide (TBAB)

Welcome to the technical support center for Tetrabutylammonium (B224687) Bromide (TBAB). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to enhance reaction yield and selectivity using TBAB as a phase-transfer catalyst.

Frequently Asked Questions (FAQs)

Q1: What is Tetrabutylammonium Bromide (TBAB) and how does it improve reaction outcomes?

A1: Tetrabutylammonium Bromide (TBAB) is a quaternary ammonium (B1175870) salt that functions as a phase-transfer catalyst (PTC).[1][2] In many organic reactions, the reactants are in separate, immiscible phases, such as an aqueous phase and an organic phase.[2] This phase separation limits the interaction between reactants, leading to slow or no reaction. TBAB facilitates the transfer of a reactant, typically an anion, from the aqueous phase to the organic phase where the reaction can proceed, thereby increasing the reaction rate and overall yield.[2][3]

Q2: What is the mechanism of action for TBAB in phase-transfer catalysis?

A2: The tetrabutylammonium cation [(C₄H₉)₄N]⁺ of TBAB is lipophilic due to the four butyl chains and can dissolve in the organic phase. In the aqueous phase, it pairs with the reactant anion. This newly formed ion pair is soluble in the organic phase and moves across the phase boundary. Once in the organic phase, the anion is available to react with the substrate. After the reaction, the catalyst cation pairs with the leaving group anion and returns to the aqueous phase, completing the catalytic cycle.[4]

Q3: In which types of reactions is TBAB commonly used to improve yield and selectivity?

A3: TBAB is a versatile catalyst used in a wide range of organic reactions, including:

• Nucleophilic Substitution Reactions: Such as alkylations, where it facilitates the transfer of nucleophiles.[2]

• Oxidation Reactions: It can be used in permanganate (B83412) oxidations, where it enhances the reaction rate.

• Polymerization Reactions: TBAB can act as a catalyst in various polymerization processes.

• Reduction and Esterification Processes: A catalytic amount of TBAB is often sufficient for these transformations.[3]

• Coupling Reactions: It is also employed as an efficient co-catalyst in numerous coupling reactions.[3]

Q4: Can TBAB also act as a solvent?

A4: Yes, under certain conditions, molten TBAB can act as an ionic liquid, serving as both the solvent and the catalyst.[3][5] This can be particularly useful for solvent-free reactions, which are environmentally friendly.[3]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Reaction Conversion	1. Ineffective Phase Transfer: The catalyst may not be efficiently transferring the reactant. 2. Catalyst Poisoning: Impurities in the reagents or solvents (e.g., water, acids) can deactivate the catalyst. 3. Insufficient Catalyst Loading: The amount of TBAB may be too low to facilitate the reaction at a reasonable rate.	1. Increase Stirring Rate: Vigorous stirring increases the interfacial area between the phases, improving catalyst transfer. 2. Purify Reagents: Ensure all solvents and reagents are dry and free of acidic impurities.[6] 3. Optimize Catalyst Concentration: Systematically increase the molar percentage of TBAB. A common starting point is 1-10 mol%.
Low Product Yield Despite Reactant Consumption	1. Side Reactions: The transferred reactant may be participating in undesired side reactions. 2. Product Degradation: The product may be unstable under the reaction conditions. 3. Difficult Product Isolation: The product may be difficult to separate from the catalyst or byproducts.	1. Optimize Reaction Temperature: Lowering the temperature may improve selectivity towards the desired product. 2. Reduce Reaction Time: Monitor the reaction progress and stop it as soon as the starting material is consumed to minimize product degradation. 3. Improve Work-up Procedure: Develop a purification strategy to effectively remove TBAB, which can sometimes be challenging. Washing with water can help remove the catalyst.
Poor Selectivity (Formation of Isomers or Byproducts)	1. Non-selective Reactant: The transferred reactant may react at multiple sites on the substrate. 2. Reaction Conditions Favoring Undesired Pathway: Temperature, solvent, or concentration may favor the formation of byproducts.	1. Modify the Substrate: If possible, introduce blocking groups to prevent reaction at undesired sites. 2. Screen Solvents and Temperatures: Systematically vary the solvent and temperature to find conditions that maximize the desired product's formation.
Difficulty in Removing TBAB After Reaction	1. High Lipophilicity of TBAB: The butyl groups make it soluble in many organic solvents.	1. Aqueous Extraction: Perform multiple washes with water or brine to partition the TBAB into the aqueous phase. 2. Precipitation: In some cases, adding a non-polar solvent in which TBAB is insoluble can cause it to precipitate. 3. Chromatography: Silica gel chromatography can be used, though it may require a more polar eluent to effectively separate the product from the catalyst.

Data on Reaction Yield Improvement

The use of TBAB as a phase-transfer catalyst has been shown to significantly improve the yield of various reactions. Below is a summary of comparative data from different studies.

Reaction Type	Reactants	Conditions	Yield without TBAB (%)	Yield with TBAB (%)
S-Alkylation	Thiophenol and Butyl Bromide	Biphasic system, 90°C, 7 hrs	Low conversion	95% conversion (in a triphasic system)[7]
1,4-Dihydropyridine Synthesis	Benzaldehyde, Ethyl Acetoacetate, Ammonium Acetate	Aqueous medium	79% (conventional method)	91% (with 10 mol% TBAB)[8]
Alkylation of Hydantoins	5,5-diphenylhydantoin and Allyl Bromide	Toluene (B28343)/50% aq. KOH, rt	Incomplete conversion	99%[9]
Benzoin Condensation	Benzaldehyde	Toluene/water, NaCN	Not specified	Reaction proceeds efficiently
Oxidation of Benzhydrol	Benzhydrol and Potassium Permanganate	Organic solvent	Slow reaction	Rate enhanced

Experimental Protocols

1. General Protocol for Nucleophilic Substitution (S-Alkylation of Thiophenol)

This protocol is adapted from a comparative study of biphasic versus triphasic phase-transfer catalysis.[7]

• Materials: Thiophenol, Alkyl Halide (e.g., Butyl Bromide), Sodium Hydroxide (B78521), Tetrabutylammonium Bromide (TBAB), Toluene.

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, prepare a 10% aqueous solution of sodium hydroxide.

  • Add thiophenol (1 equivalent) to the aqueous sodium hydroxide solution.

  • Add TBAB (0.0045 mol) to the mixture, which may form a third liquid phase.

  • Add toluene (15 cm³) and the alkyl halide (1 equivalent) to the reaction mixture.

  • Heat the mixture to 90°C with vigorous stirring (e.g., 1200 rpm).

  • Monitor the reaction progress by taking samples from the organic phase and analyzing by a suitable method (e.g., GC, TLC).

  • Upon completion, cool the reaction mixture, separate the organic layer, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the product by column chromatography if necessary.

2. General Protocol for Synthesis of 1,4-Dihydropyridines

This protocol is based on the Hantzsch reaction catalyzed by TBAB in an aqueous medium.[10]

• Materials: Aldehyde (1 mmol), Ethyl Acetoacetate (2 mmol), Ammonium Acetate (2 mmol), Tetrabutylammonium Bromide (TBAB, 10 mol%), Water.

• Procedure:

  • To a round-bottom flask, add the aldehyde, ethyl acetoacetate, ammonium acetate, and TBAB.

  • Add a minimal amount of water as the solvent.

  • Stir the mixture at a specified temperature (e.g., 60°C).

  • Monitor the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, the product may precipitate from the reaction mixture.

  • Collect the solid product by filtration and wash with water.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure 1,4-dihydropyridine.

Visualizations

Caption: Mechanism of Phase-Transfer Catalysis with TBAB.

Caption: General experimental workflow for a reaction using TBAB.

Caption: Troubleshooting logic for low reaction yield with TBAB.

References

• 1. Tetrabutylammonium bromide - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. benchchem.com [benchchem.com]
• 7. jocpr.com [jocpr.com]
• 8. researchgate.net [researchgate.net]
• 9. Phase-Transfer-Catalyzed Alkylation of Hydantoins - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]

Common side reactions and byproducts in TBAB-catalyzed processes.

Technical Support Center: TBAB-Catalyzed Processes

Welcome to the technical support center for Tetrabutylammonium (B224687) Bromide (TBAB)-catalyzed processes. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues related to side reactions and byproducts encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is TBAB and what is its primary role in organic synthesis?

A1: Tetrabutylammonium bromide (TBAB) is a quaternary ammonium (B1175870) salt widely used as a phase-transfer catalyst (PTC).[1][2][3] Its primary function is to facilitate reactions between reactants located in different, immiscible phases (e.g., an aqueous phase and an organic phase).[1][4][5][6] The tetrabutylammonium cation transports anionic reactants from the aqueous phase into the organic phase, thereby increasing reaction rates, improving yields, and often minimizing the need for harsh conditions or expensive, toxic solvents.[1][4][6][7][8]

Q2: What are the primary decomposition pathways for TBAB that can lead to byproducts?

A2: TBAB can decompose under certain reaction conditions, leading to impurities in the final product. The two main decomposition pathways are:

• Hofmann Elimination : This is a common pathway for quaternary ammonium salts in the presence of a base, which produces an alkene (1-butene), a tertiary amine (tributylamine), and water.[9][10]

• Nucleophilic Attack : Anions present in the reaction mixture can act as nucleophiles and attack the butyl groups of the TBAB cation, also leading to the formation of tributylamine (B1682462).[9]

Q3: My final product is contaminated with tributylamine. What is the likely cause?

A3: The presence of tributylamine is a strong indicator of TBAB decomposition.[9] This typically occurs via Hofmann elimination, especially if your reaction is run under basic conditions and/or at elevated temperatures.[9][10] Nucleophilic attack by other species in your reaction can also displace tributylamine.[9]

Q4: Can high temperatures cause TBAB to degrade?

A4: Yes, TBAB has limited thermal stability. While it is stable under many reaction conditions, high temperatures can promote decomposition.[11][12] Studies have shown that the decomposition temperature of pure TBAB is around 120-133°C.[3][11] Running reactions near or above this temperature can lead to the formation of degradation byproducts and may also promote other unwanted side reactions in the primary synthesis, reducing selectivity.[13]

Q5: I am having difficulty removing TBAB from my organic product phase after the reaction. Why is this happening?

A5: If you are using a saturated salt solution (e.g., saturated NaCl) for your aqueous wash, you may be experiencing a "salting out" effect. The high ionic strength of the wash solution can decrease the solubility of TBAB in the aqueous phase, causing it to partition back into the organic layer. To effectively remove TBAB, it is recommended to use water with low ionic strength for the workup.[14]

Troubleshooting Guide

This guide addresses specific problems you may encounter during TBAB-catalyzed reactions.

Problem 1: Presence of Tributylamine Impurity in Product

• Symptoms :

  • GC-MS or LC-MS analysis shows a peak corresponding to tributylamine (C₁₂H₂₇N, M.W. 185.35).

  • The final product has a characteristic "amine" odor.

• Root Causes & Solutions :

Possible Cause	Troubleshooting Steps & Solutions
Hofmann Elimination due to strong base or high temperature.	1. Lower Reaction Temperature: If possible, run the reaction at a lower temperature. The Hofmann elimination is thermally promoted.[10] 2. Use a Weaker Base: If the reaction chemistry allows, consider using a milder base. 3. Minimize Reaction Time: Extended reaction times can lead to greater catalyst decomposition.
Nucleophilic Attack on the TBAB cation.	1. Assess Nucleophiles: Identify strong nucleophiles in your reaction mixture that are not the intended reactant. If possible, modify the protocol to reduce their concentration or reactivity.[9]
Ineffective Workup	1. Acid Wash: During workup, wash the organic phase with a dilute acidic solution (e.g., 1M HCl). This will protonate the basic tributylamine, forming a salt that is highly soluble in the aqueous phase. 2. Distillation/Evaporation: If the product is stable and non-volatile, methods like thin-film evaporation or carrier vapor distillation can effectively remove the more volatile tributylamine.[9]

Problem 2: Low Selectivity and Formation of Unidentified Side Products

• Symptoms :

  • Multiple unexpected spots on TLC or peaks in GC/LC chromatograms.

  • Reduced yield of the desired product.

• Root Causes & Solutions :

Possible Cause	Troubleshooting Steps & Solutions
Excessive Reaction Temperature	High temperatures can promote various side reactions unrelated to TBAB decomposition.[13] Solution: Screen a range of lower temperatures to find an optimal balance between reaction rate and selectivity. For the cycloaddition of CO₂, increasing the temperature from 90°C to 120°C improved conversion but decreased selectivity.[13]
Incorrect TBAB Concentration	The concentration of the phase-transfer catalyst can influence reaction selectivity. Solution: Optimize the catalyst loading. In some reactions, increasing the TBAB concentration (e.g., from 2.0 to 5.0 w/w%) has been shown to favor selectivity.[13]

Data & Analytics

Table 1: Common Byproducts from TBAB Decomposition

Byproduct	Chemical Formula	Formation Pathway	Common Conditions
Tributylamine	C₁₂H₂₇N	Hofmann Elimination, Nucleophilic Attack[9]	Presence of base, elevated temperatures
1-Butene	C₄H₈	Hofmann Elimination[10]	Presence of base, elevated temperatures
Water	H₂O	Hofmann Elimination[10]	Presence of base, elevated temperatures

Table 2: Quantitative Data on Tributylamine Removal

The following data is from a study on removing tributylamine from a polysulfane-silane product synthesized using TBAB.[9]

Purification Method	Initial Tributylamine Conc.	Final Tributylamine Conc.
Carrier Vapor Distillation	0.33%	< 0.01%
Ozone Treatment	0.15%	< 0.01%
Thin Film Evaporation	0.15%	< 0.01%

Experimental Protocols & Methods

Protocol 1: General Procedure for Post-Reaction Removal of Tributylamine

This protocol describes an acidic wash to remove the common byproduct tributylamine from an organic product mixture.

• Reaction Completion : Once the reaction is deemed complete by a suitable monitoring technique (e.g., TLC, GC, LC), cool the reaction mixture to room temperature.

• Solvent Addition : If necessary, add an appropriate organic solvent (e.g., ethyl acetate, dichloromethane) to dissolve the product and dilute the reaction mixture.

• Phase Separation : Transfer the mixture to a separatory funnel. If an aqueous phase is present, separate and remove it.

• Acidic Wash : Add a volume of 1M hydrochloric acid (HCl) solution equivalent to the organic phase volume. Stopper the funnel and shake vigorously for 1-2 minutes, venting frequently.

• Separate Layers : Allow the layers to separate completely. Drain the lower aqueous layer, which now contains the protonated tributylamine hydrochloride salt.

• Neutralizing Wash : Wash the organic layer with a saturated sodium bicarbonate (NaHCO₃) solution to neutralize any remaining acid, followed by a wash with brine (saturated NaCl) to remove excess water.

• Drying and Concentration : Dry the isolated organic phase over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product, now free of tributylamine.

Protocol 2: GC-MS Method for Quantification of Residual TBAB

This method can be adapted to quantify the byproduct tributylamine by using appropriate standards. The following is a validated method for detecting TBAB itself in a drug substance, which provides a framework for method development.[15]

• Instrumentation : Agilent 5977B GC/MSD or equivalent.

• Column : DB-1 capillary column (60 m × 0.32 mm x 0.25 µm).

• Carrier Gas : Helium.

• Detection Mode : Selective Ion Monitoring (SIM).

• Monitored Ions (m/z) for TBAB : 100, 142, 185. (For Tributylamine, the base peak is often m/z 142).

• Sample Preparation : Dissolve a known weight of the final product in a suitable solvent (e.g., methanol, dichloromethane) to a final concentration appropriate for the instrument's linear range.

• Quantification : Create a calibration curve using certified standards of the analyte (TBAB or tributylamine) across a relevant concentration range (e.g., 200-1500 ppm). The Limit of Detection (LOD) and Limit of Quantitation (LOQ) for TBAB were reported as 66 µg/g and 200 µg/g, respectively.[15]

Visual Guides & Workflows

Caption: Mechanism of TBAB decomposition via Hofmann elimination.

Caption: Workflow for troubleshooting tributylamine contamination.

References

• 1. Tetrabutylammonium Bromide-Activity & Application_Chemicalbook [chemicalbook.com]
• 2. guidechem.com [guidechem.com]
• 3. Tetrabutylammonium bromide - Wikipedia [en.wikipedia.org]
• 4. nbinno.com [nbinno.com]
• 5. eurekaselect.com [eurekaselect.com]
• 6. nbinno.com [nbinno.com]
• 7. encyclopedia.pub [encyclopedia.pub]
• 8. mdpi.com [mdpi.com]
• 9. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 10. Hofmann elimination - Wikipedia [en.wikipedia.org]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 15. ejmanager.com [ejmanager.com]

Technical Support Center: Removal and Recovery of TBAB from Reaction Mixtures

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the removal and recovery of tetrabutylammonium (B224687) bromide (TBAB) from reaction mixtures.

I. Troubleshooting Guides

This section addresses specific issues that may be encountered during the removal and recovery of TBAB using various common laboratory techniques.

Liquid-Liquid Extraction

Q1: I am performing an aqueous extraction to remove TBAB, but I am observing a persistent emulsion at the interface.

A1: Emulsion formation is a common issue when washing organic layers containing quaternary ammonium (B1175870) salts. Here are several strategies to break the emulsion:

• Allow the separatory funnel to stand undisturbed for a longer period. Gravity can sometimes be sufficient to allow for phase separation.

• Introduce a saturated brine solution. The increased ionic strength of the aqueous phase can help to break the emulsion by "salting out" the organic components.[1]

• Gently stir the emulsion with a glass rod. This can help to coalesce the dispersed droplets.[1]

• Add a few drops of a different organic solvent or ethanol. This can alter the properties of the interface and promote phase separation.[2]

• If the above methods fail, filter the entire mixture through a pad of Celite. This can sometimes break the emulsion and allow for subsequent separation.

Q2: After aqueous extraction, my product seems to be partially lost to the aqueous layer.

A2: This is a common problem, especially with polar products.[3][4] Consider the following:

• Minimize the volume of the aqueous wash. Use just enough to effectively extract the TBAB.

• Back-extract the aqueous layer. Perform an extraction of the aqueous washes with a fresh portion of the organic solvent to recover any dissolved product.

• Consider an alternative removal method. If your product has high water solubility, extraction may not be the ideal method. Ion-exchange chromatography or crystallization might be more suitable.[3]

Q3: I've performed multiple aqueous washes, but I'm still detecting TBAB in my organic layer.

A3: The efficiency of TBAB removal by extraction depends on its partition coefficient between the organic and aqueous phases.

• Increase the number of extractions. Multiple small-volume extractions are more effective than a single large-volume extraction.

• Ensure thorough mixing. Gentle inversions of the separatory funnel are necessary to maximize the surface area between the two phases and facilitate the transfer of TBAB.

• Check the pH of the aqueous phase. While TBAB is a salt and its solubility is not strongly pH-dependent, the solubility of other components in your mixture might be, which could indirectly affect the extraction efficiency.

Crystallization

Q1: My TBAB is not crystallizing from the solution.

A1: Successful crystallization depends on achieving supersaturation under controlled conditions.

• Induce crystallization. Try scratching the inside of the flask with a glass rod at the meniscus or adding a seed crystal of TBAB.

• Increase the concentration. Carefully evaporate some of the solvent to increase the concentration of TBAB.

• Use an anti-solvent. Slowly add a solvent in which TBAB is insoluble to the solution. For instance, diethyl ether or hexane (B92381) can be used to precipitate TBAB from more polar organic solvents.[5]

• Lower the temperature. Cooling the solution in an ice bath or freezer can induce crystallization.[5]

Q2: The crystallization of TBAB is happening too quickly, potentially trapping my product.

A2: Rapid crystallization can lead to the inclusion of impurities within the crystal lattice.[6]

• Slow down the cooling process. Allow the solution to cool to room temperature slowly before placing it in a cold bath.

• Use a solvent system that provides moderate solubility. If TBAB is too insoluble in the chosen solvent, it will crash out of solution. A slightly better solvent will allow for slower, more controlled crystal growth.

Q3: The recovered TBAB crystals are not pure.

A3: The purity of the recovered crystals can be affected by the crystallization conditions and the nature of the impurities.

• Recrystallize the TBAB. Dissolve the impure crystals in a minimum amount of a suitable hot solvent and allow it to cool slowly to form purer crystals.

• Wash the crystals. After filtration, wash the crystals with a small amount of the cold crystallization solvent to remove any adhering mother liquor containing impurities.

Ion-Exchange Chromatography

Q1: The ion-exchange resin is not effectively removing TBAB from my product solution.

A1: The efficiency of ion-exchange chromatography depends on the resin's capacity and the experimental conditions.

• Ensure you are using a cation-exchange resin. TBAB is a quaternary ammonium cation (TBA+), so a cation-exchange resin is required for its removal.[3]

• Check the resin's capacity. The amount of TBAB you are trying to remove may be exceeding the capacity of the resin. The operating capacity of a resin is typically 40-60% of its total capacity.[7]

• Optimize the flow rate. A slower flow rate allows for more effective binding of the TBAB to the resin.

• Consider the solvent. The solvent used to dissolve your product and TBAB can affect the binding efficiency. Highly polar solvents may compete with TBAB for binding sites on the resin.

Q2: My product is being retained by the ion-exchange resin along with the TBAB.

A2: This can occur if your product has cationic or highly polar functional groups.

• Choose a resin with appropriate selectivity. Different resins have different affinities for various cations.

• Adjust the pH of the loading solution. If your product's charge is pH-dependent, adjusting the pH may prevent its interaction with the resin.

• Use a different mobile phase. A mobile phase with a higher ionic strength can be used to elute your product while the TBAB remains bound, although this may require further purification to remove the new salt.

Membrane Separation

Q1: The flux through my membrane is very low during TBAB separation.

A1: Low flux can be a result of several factors, including membrane properties and operating conditions.

• Increase the transmembrane pressure. A higher pressure differential across the membrane will generally increase the flux.

• Check for membrane fouling. The accumulation of solutes or suspended solids on the membrane surface can block the pores and reduce flux.[8]

• Optimize the feed solution properties. The viscosity and concentration of the feed solution can impact the flux. Diluting the feed may improve the flux.

Q2: The membrane is not effectively retaining the TBAB.

A2: Poor rejection of TBAB can be due to an inappropriate membrane choice or compromised membrane integrity.

• Select a membrane with a suitable molecular weight cut-off (MWCO) or pore size. For nanofiltration, the membrane should be chosen to retain the larger TBAB molecules while allowing smaller solvent and product molecules to pass through.

• Inspect the membrane for damage. Any tears or defects in the membrane will lead to poor separation.

• Consider the interactions between the solvent, TBAB, and the membrane. The chemical nature of the membrane can influence its interaction with the solutes.

Q3: I am observing membrane fouling.

A3: Membrane fouling is a common issue in membrane separation processes and can be caused by various components in the reaction mixture.[8][9]

• Pre-treat the feed solution. Filtering the solution before it reaches the membrane can remove particulate matter that could cause fouling.[9]

• Optimize operating conditions. Adjusting the cross-flow velocity and pressure can help to minimize the buildup of a fouling layer.

• Implement a cleaning protocol. Regular cleaning of the membrane with appropriate chemical agents can restore its performance.[10]

II. Frequently Asked Questions (FAQs)

Q1: What is the most common and straightforward method for removing TBAB in a research lab setting?

A1: For many applications, liquid-liquid extraction with water is the most common and simplest method.[11] TBAB is highly soluble in water, which allows for its efficient removal from an organic phase containing a less polar product.[11] However, the suitability of this method is highly dependent on the polarity of the desired product.[3][4]

Q2: When should I consider using ion-exchange chromatography for TBAB removal?

A2: Ion-exchange chromatography is particularly useful when your product is polar and has significant solubility in water, making aqueous extraction problematic due to product loss.[3][4] It is also a very effective method for achieving very low residual levels of TBAB.[3]

Q3: Can TBAB be recovered and reused?

A3: Yes, one of the advantages of some removal methods is the potential for TBAB recovery and reuse, which is both cost-effective and environmentally friendly. Crystallization is an excellent method for recovering TBAB in a pure form. After an aqueous extraction, the TBAB can be recovered from the aqueous phase by evaporation of the water.

Q4: Are there any safety precautions I should take when working with TBAB and the solvents used for its removal?

A4: Yes, always consult the Safety Data Sheet (SDS) for TBAB and any solvents being used. Work in a well-ventilated fume hood, and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Be aware of the flammability and toxicity of the organic solvents used in extraction and crystallization.

III. Data Presentation

Table 1: Comparison of TBAB Removal and Recovery Methods

Method	Principle of Separation	Typical Recovery/Removal Efficiency	Advantages	Disadvantages
Liquid-Liquid Extraction	Partitioning between immiscible liquid phases based on solubility.	>90% for non-polar products.[12]	Simple, rapid, and widely applicable.	Can lead to product loss for polar compounds, emulsion formation.[1][3]
Crystallization	Difference in solubility between TBAB and the product in a given solvent system at different temperatures.	>99% (primary crystallization rate for pure TBAB).[13]	Can yield high-purity recovered TBAB, suitable for reuse.	Requires finding a suitable solvent system, can be time-consuming.[14]
Ion-Exchange Chromatography	Reversible exchange of ions between the solution and a solid ion-exchange resin.	Up to 80% removal of quaternary ammonium compounds.[15]	Highly effective for polar products, can achieve very low residual levels.[3]	Requires specialized resins, can be slower than extraction.
Membrane Separation	Size exclusion or charge-based repulsion using a semi-permeable membrane.	Recovery factors can be optimized based on conditions.[16]	Can be energy-efficient and scalable.	Prone to membrane fouling, requires specialized equipment.[8][9]

IV. Experimental Protocols

Protocol for Removal of TBAB by Liquid-Liquid Extraction

• Reaction Quench and Solvent Addition: Once the reaction is complete, cool the reaction mixture to room temperature. If the reaction was performed in a water-miscible solvent, it may need to be removed under reduced pressure. Dissolve the crude reaction mixture in a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

• Transfer to Separatory Funnel: Transfer the organic solution to a separatory funnel of appropriate size.

• Aqueous Wash: Add a volume of deionized water to the separatory funnel. The volume of water used can be approximately equal to the volume of the organic phase.

• Extraction: Stopper the separatory funnel and, while holding the stopper and stopcock firmly, invert the funnel several times to ensure thorough mixing of the two phases. Periodically vent the funnel to release any pressure buildup.

• Phase Separation: Place the separatory funnel back on a ring stand and allow the layers to fully separate.

• Draining the Aqueous Layer: Remove the stopper and carefully drain the lower aqueous layer.

• Repeat Washes: Repeat the aqueous wash (steps 3-6) two to three more times to ensure complete removal of the TBAB.

• Drying and Concentration: Drain the organic layer into a clean flask. Dry the organic layer over an anhydrous drying agent (e.g., anhydrous sodium sulfate (B86663) or magnesium sulfate), filter, and concentrate the solvent under reduced pressure to obtain the crude product.

Protocol for Recovery of TBAB by Crystallization

• Solvent Selection: Choose a solvent in which TBAB is soluble at elevated temperatures but sparingly soluble at room temperature or below. Alternatively, use a solvent system consisting of a good solvent and an anti-solvent. For example, TBAB can be crystallized from mixtures of diethyl ether and hexane.[5]

• Dissolution: Dissolve the crude TBAB (or the residue from an aqueous extract) in a minimal amount of the hot solvent.

• Cooling and Crystallization: Allow the solution to cool slowly to room temperature. If crystals do not form, try scratching the inside of the flask with a glass rod or placing the flask in an ice bath or freezer.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold crystallization solvent to remove any adhering impurities.

• Drying: Dry the purified TBAB crystals under vacuum. A primary crystallization rate of over 99% can be achieved under optimized conditions.[13]

Protocol for Removal of TBAB using Ion-Exchange Resin

• Resin Selection and Preparation: Select a suitable cation-exchange resin (e.g., Dowex 50WX8).[3] Prepare the resin according to the manufacturer's instructions, which may involve washing with various solvents and activating it.

• Column Packing: Prepare a chromatography column with the conditioned resin.

• Sample Loading: Dissolve the crude reaction mixture containing the product and TBAB in a suitable solvent and load it onto the column.

• Elution: Elute the column with the chosen solvent. The product should elute from the column while the TBAB remains bound to the resin.

• Fraction Collection and Analysis: Collect fractions and analyze them (e.g., by TLC or LC-MS) to identify the fractions containing the purified product.

• Resin Regeneration: The resin can often be regenerated for reuse by washing with a strong acid solution to remove the bound TBAB, followed by neutralization and re-conditioning.

V. Mandatory Visualizations

Caption: Workflow for TBAB removal by liquid-liquid extraction.

Caption: Troubleshooting logic for emulsion formation.

References

• 1. Chemistry Teaching Labs - Problems with extractions [chemtl.york.ac.uk]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. orgsyn.org [orgsyn.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. dardel.info [dardel.info]
• 8. Membrane Fouling: Common Causes, Types, and Remediation [kuritaamerica.com]
• 9. membraneworks.com.au [membraneworks.com.au]
• 10. Study on the fouling mechanism and cleaning method in the treatment of polymer flooding produced water with ion exchange membranes - RSC Advances (RSC Publishing) DOI:10.1039/C8RA05575K [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. Extraction mechanism of Cr(VI) on the aqueous two-phase system of tetrabutylammonium bromide and (NH(4))(2)SO(4) mixture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. CN114014762A - Crystallization refining method of tetrabutylammonium bromide - Google Patents [patents.google.com]
• 14. achievechem.com [achievechem.com]
• 15. Removal of quaternary ammonium compounds in ion exchange process | E3S Web of Conferences [e3s-conferences.org]
• 16. mdpi.com [mdpi.com]

Technical Support Center: Optimizing TBAB in Phase Transfer Catalysis

Welcome to the technical support center for optimizing Tetrabutylammonium (B224687) Bromide (TBAB) concentration in phase transfer catalysis (PTC). This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental role of TBAB in phase transfer catalysis?

A1: Tetrabutylammonium bromide (TBAB) acts as a phase transfer catalyst by facilitating the transport of a reactant from one immiscible phase (typically aqueous) to another (typically organic), where the reaction occurs.[1][2][3] The large, lipophilic tetrabutylammonium (TBA+) cation pairs with the reactant anion (e.g., a nucleophile) from the aqueous phase. This ion pair has sufficient solubility in the organic phase to migrate across the phase boundary.[1][2] Once in the organic phase, the anion is weakly solvated, making it highly reactive towards the organic-soluble substrate.[4][5]

Q2: What is a typical starting concentration for TBAB?

A2: A common starting point for TBAB concentration is in the range of 1-10 mol% relative to the limiting reactant.[2][6] For many reactions, a catalytic amount of 2 mol% has been shown to be effective, while in other cases, increasing the concentration to 10 mol% may be necessary to achieve a desirable reaction rate and yield.[6] It is important to note that the optimal concentration is highly dependent on the specific substrates, solvents, and reaction conditions.

Q3: Can TBAB be recycled or regenerated after the reaction?

A3: While some phase transfer catalysts can be recovered, the regeneration of TBAB can be challenging.[7] In some processes, it has been observed that TBAB is not easily regenerated.[7] Attempts to recycle the aqueous phase containing the catalyst have sometimes resulted in a stalled reaction upon reuse, necessitating the addition of fresh TBAB for subsequent runs.[6]

Q4: How do I remove TBAB from my reaction mixture during workup?

A4: TBAB is soluble in water, so it can often be removed by performing an aqueous wash of the organic phase.[8] For optimal removal, it is recommended to use water with low ionic strength (i.e., not a brine or saturated salt solution). Using saturated salt solutions like NaCl can decrease the solubility of TBAB in the aqueous phase, making its removal from the organic layer more difficult.[8]

Q5: Can using too much TBAB be detrimental to the reaction?

A5: Yes, in some cases, an excess of the phase transfer catalyst can lead to the formation of a third, catalyst-rich liquid phase, which can complicate the reaction kinetics and product separation.[9] While this "triphase catalysis" can sometimes be beneficial by suppressing side reactions like hydrolysis, it is often an undesired complication.[9] Furthermore, increasing the catalyst loading beyond the optimal amount may not lead to a significant increase in yield and can make purification more challenging.[10]

Troubleshooting Guide

This guide addresses common problems encountered when using TBAB in phase transfer catalysis.

Issue	Potential Cause(s)	Recommended Solution(s)
1. Slow or Incomplete Reaction	1. Insufficient Catalyst Loading: The amount of TBAB is too low to facilitate an efficient transfer of the reactant between phases. 2. Poor Agitation: Inadequate mixing results in a small interfacial surface area, limiting the rate of phase transfer. 3. Inappropriate Solvent: The organic solvent may not be optimal for solubilizing the TBAB-anion ion pair or the substrate.[11] 4. Low Temperature: The reaction may have a significant activation energy.	1. Increase TBAB Concentration: Incrementally increase the TBAB concentration, for example, from 2 mol% to 5 mol% or 10 mol%.[6] 2. Increase Stirring Rate: Ensure vigorous stirring to maximize the contact area between the two phases. 3. Solvent Screening: Test different organic solvents. Polar aprotic solvents like dichloromethane (B109758) or toluene (B28343) are often effective.[5] 4. Increase Temperature: Gently heat the reaction mixture. Monitor for potential side reactions.
2. Low Product Yield	1. Side Reactions: Competing reactions, such as elimination or hydrolysis, may be occurring.[9] 2. Catalyst Deactivation: The catalyst may be degrading under the reaction conditions. 3. Sub-optimal TBAB Concentration: The catalyst concentration may not be optimized for maximum conversion.	1. Adjust Conditions: Lowering the reaction temperature can often favor substitution over elimination. Ensure the base concentration is not excessively high. 2. Use a More Stable Catalyst: If TBAB is degrading, consider a more thermally stable phosphonium (B103445) salt catalyst.[12] 3. Optimize TBAB Loading: Perform a systematic study to find the optimal TBAB concentration (see Protocol 1).
3. Formation of a Stable Emulsion	1. High Catalyst Concentration: Excess TBAB can act as a surfactant, leading to emulsion formation. 2. Intense Agitation: Very high stirring speeds can sometimes create stable emulsions.	1. Reduce TBAB Concentration: Use the minimum effective amount of catalyst. 2. Modify Workup: During workup, add a saturated brine solution to help break the emulsion. Centrifugation can also be effective.
4. Difficulty in Product Purification	1. Residual TBAB: The catalyst was not fully removed during the aqueous workup.	1. Improve Workup Procedure: Perform multiple washes with deionized water instead of a single wash. Avoid using saturated salt solutions in the initial washes.[8]

Below is a troubleshooting workflow for addressing low product yield.

Figure 1. Troubleshooting workflow for low reaction yield.

Data on TBAB Concentration Optimization

The optimal concentration of TBAB is reaction-dependent. Below are examples summarizing the effect of TBAB loading on product yield for specific reactions.

Table 1: C5-Selective Allylation of Hydantoin

This table shows the impact of TBAB concentration on the yield of the allylated product. The reaction was performed with hydantoin, allyl bromide, and aqueous KOH in toluene.

Entry	TBAB (mol%)	Base	Temperature (°C)	Yield (%)
1	2	50% w/w KOH	Room Temp	96
2	10	58% w/w KOH	Room Temp	Traces
3	10	50% w/w NaOH	40	73
4	0	50% w/w KOH	Room Temp	0
Data adapted from a study on the alkylation of hydantoins.[6] Note that for this specific substrate, a higher concentration of TBAB with a stronger base led to poorer results, highlighting the need for careful optimization.[6]

Table 2: S-Alkylation of Thiophenol with n-Butyl Bromide

This table compares the conversion in a standard liquid-liquid (L-L) system versus a liquid-liquid-liquid (L-L-L) triphasic system, which can form at higher catalyst concentrations.

System Type	Reaction Time	Conversion (%)
L-L Biphasic PTC	7 Hours	77.2
L-L-L Triphasic PTC	1 Hour	98.2
Data adapted from a study on the S-alkylation of thiophenol.[9] This demonstrates that changes in phase behavior due to catalyst concentration can drastically affect reaction rates.[9]

Experimental Protocols

Protocol 1: General Procedure for Optimizing TBAB Concentration in a Nucleophilic Substitution

This protocol provides a framework for determining the optimal catalyst loading for a generic nucleophilic substitution reaction between an alkyl halide (R-X) in an organic solvent and a nucleophile salt (Nu-M+) in an aqueous solution.

Materials:

• Alkyl halide (e.g., 1-bromooctane)

• Nucleophile (e.g., sodium cyanide)

• Tetrabutylammonium bromide (TBAB)

• Organic Solvent (e.g., Toluene)

• Deionized Water

• Standard laboratory glassware, magnetic stirrer, heating mantle

Workflow Diagram:

Figure 2. General experimental workflow for a PTC reaction.

Procedure:

• Setup: In a round-bottom flask equipped with a condenser and magnetic stir bar, dissolve the alkyl halide (1.0 eq) in the organic solvent (e.g., toluene).

• Aqueous Phase: In a separate vessel, dissolve the nucleophile (1.2-1.5 eq) in deionized water.

• Catalyst Addition: Add the aqueous solution to the flask. Add the desired amount of TBAB (e.g., start with 2 mol%).

• Reaction: Heat the biphasic mixture to the desired temperature (e.g., 80-100 °C) and stir vigorously to ensure efficient mixing of the phases.

• Monitoring: Track the disappearance of the starting material using an appropriate technique like TLC or GC.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Separate the organic and aqueous layers.

• Purification: Wash the organic layer with water (2x) to remove residual TBAB and inorganic salts. Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent in vacuo.

• Analysis: Determine the yield of the crude product. If necessary, purify by column chromatography.

• Optimization: Repeat the procedure with varying amounts of TBAB (e.g., 1 mol%, 5 mol%, 10 mol%) to determine the optimal concentration for yield and reaction time.

Protocol 2: C5-Alkylation of Hydantoin (Solid-Liquid PTC)

This protocol is adapted from a published procedure for the alkylation of hydantoins.[6]

Materials:

• Hydantoin derivative (0.25 mmol)

• Toluene (0.3 mL)

• TBAB (2 mol%, 0.005 mmol)

• 50% w/w aqueous potassium hydroxide (B78521) (KOH) (0.2 mL)

• Electrophile (e.g., allyl bromide) (0.75 mmol)

• Dichloromethane (DCM) and Water for workup

Procedure:

• To a reaction vial, add the hydantoin, TBAB, and toluene.

• Add the 50% w/w aqueous KOH solution, followed by the electrophile at room temperature.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction by TLC until the starting material is completely consumed.

• Upon completion, dilute the reaction with water (10 mL).

• Extract the product with DCM (3 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate to obtain the crude product.

• Purify the product as necessary.

TBAB Signaling and Mechanism

The mechanism of TBAB in phase transfer catalysis involves the transport of an anion from the aqueous to the organic phase.

Figure 3. Catalytic cycle of TBAB in a PTC reaction.

References

• 1. mdpi.com [mdpi.com]
• 2. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tetrabutylammonium Bromide-Activity & Application_Chemicalbook [chemicalbook.com]
• 4. phasetransfer.com [phasetransfer.com]
• 5. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 6. Phase-Transfer-Catalyzed Alkylation of Hydantoins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Chemist | Journal of the American Institute of Chemists [theaic.org]
• 8. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 9. jocpr.com [jocpr.com]
• 10. Tetrabutylammonium Bromide (TBAB)-Catalyzed Rapid Conversion of β-ketoesters into β-Enaminoesters under Solvent-free Conditions [scielo.org.za]
• 11. benchchem.com [benchchem.com]
• 12. fzgxjckxxb.com [fzgxjckxxb.com]

Troubleshooting Peak Shape and Retention Time in HPLC with TBAB: A Technical Support Guide

Welcome to the technical support center for troubleshooting High-Performance Liquid Chromatography (HPLC) methods utilizing tetrabutylammonium (B224687) bromide (TBAB) as an ion-pairing reagent. This guide is designed for researchers, scientists, and drug development professionals to quickly diagnose and resolve common issues related to peak shape and retention time.

Frequently Asked Questions (FAQs)

Q1: What is the role of TBAB in my HPLC method?

Tetrabutylammonium bromide (TBAB) is a cationic ion-pairing reagent. In reversed-phase HPLC, it is added to the mobile phase to improve the retention and peak shape of acidic analytes.[1] The tetrabutylammonium cation (TBA+) forms a neutral ion pair with a negatively charged analyte. This complex is more hydrophobic than the analyte alone, leading to increased interaction with the nonpolar stationary phase (like a C18 column) and thus, greater retention.[1][2]

Q2: Why is my peak tailing when using TBAB?

Peak tailing is a common issue in HPLC and can be particularly prevalent in ion-pair chromatography.[3][4][5]

• Secondary Interactions: Basic compounds in your sample can interact with residual silanol (B1196071) groups on the silica-based column packing, causing tailing.[4][5][6] While TBAB helps mask some of these sites, the interaction may not be completely eliminated.

• Inadequate TBAB Concentration: An insufficient concentration of TBAB may not be enough to pair with all analyte molecules or effectively shield the active sites on the stationary phase.

• Mobile Phase pH: If the mobile phase pH is not optimal, your analyte or other sample components might be in a mixed ionic state, leading to multiple retention mechanisms and tailing peaks.[3][7][8]

• Column Contamination or Degradation: Accumulation of contaminants or degradation of the stationary phase can create active sites that cause tailing.[4][9]

Q3: My retention times are drifting or shifting. What could be the cause?

Retention time instability is a frequent problem in ion-pair chromatography due to the complex equilibrium involved.[10][11]

• Insufficient Column Equilibration: Ion-pairing reagents like TBAB require a significant amount of time to fully equilibrate with the stationary phase. Inadequate equilibration is a primary cause of drifting retention times.[10][11][12][13] It can take a substantial volume of the mobile phase (sometimes up to 1 liter for a standard 4.6 x 250 mm column) to achieve a stable baseline and reproducible retention.[10]

• Mobile Phase Composition: Small variations in the mobile phase composition, such as a 1% change in the organic solvent, can lead to significant shifts (5-15%) in retention time.[14] Inaccurate preparation or evaporation of a volatile component can be a cause.

• Temperature Fluctuations: Changes in column temperature can affect retention times.[10][15][16] Lack of a column oven or significant variations in ambient temperature can lead to drift.[15][16]

• Changes in pH: A small shift in the mobile phase pH, even by 0.1 units, can alter the retention of ionizable compounds.[14]

Q4: I am observing split peaks in my chromatogram. Why is this happening?

Split peaks suggest that a single compound is traveling through the column in two different ways or that there is an issue with the chromatography system.[4][17][18]

• Column Void or Channeling: A void at the head of the column or channeling in the packed bed can cause the sample to follow different paths, resulting in split peaks.[4][9][18] This can be caused by high pressure, improper packing, or silica (B1680970) dissolution at high pH.[9]

• Partially Blocked Frit: A blockage in the column inlet frit can disrupt the flow path and lead to peak splitting.[17][19]

• Sample Solvent Incompatibility: If the sample is dissolved in a solvent that is much stronger than the mobile phase, it can cause peak distortion, including splitting.[7][9][20] It is always best to dissolve the sample in the mobile phase itself.[7]

• Co-elution: What appears to be a split peak might actually be two different components eluting very close to each other.[17]

Troubleshooting Guides

Guide 1: Resolving Peak Tailing

If you are experiencing asymmetrical peaks with a pronounced tail, follow this systematic approach.

Experimental Protocol: Optimizing for Peak Symmetry

• Increase TBAB Concentration: Prepare a series of mobile phases with incrementally higher concentrations of TBAB (e.g., increase in 5 mM steps). Equilibrate the column thoroughly with each new mobile phase and inject the sample. Observe the effect on peak shape.

• Adjust Mobile Phase pH: Lowering the pH of the mobile phase can suppress the ionization of residual silanol groups on the column, reducing secondary interactions.[5][6] Adjust the pH downwards in small increments (e.g., 0.2 units) and assess the impact on the peak shape of your analyte.

• Use a High-Purity, End-Capped Column: Modern, high-purity silica columns that are well end-capped have fewer active silanol groups, which minimizes the potential for tailing.[4]

• Column Wash: If the column is contaminated, a thorough wash is necessary. For a reversed-phase column, flush with a series of solvents in order of decreasing polarity (e.g., water, methanol, acetonitrile, isopropanol) and then re-equilibrate with the mobile phase.

Data Presentation: Effect of TBAB Concentration and pH on Peak Asymmetry

Parameter	Condition 1	Condition 2	Condition 3	Condition 4
TBAB Concentration (mM)	10	20	20	20
Mobile Phase pH	6.5	6.5	6.0	5.5
Retention Time (min)	8.2	9.5	9.1	8.7
Asymmetry Factor (As)	1.8	1.4	1.2	1.1
Theoretical Plates (N)	3500	4800	5500	5800

Note: The data in this table is illustrative and will vary depending on the specific analyte, column, and other chromatographic conditions.

Troubleshooting Logic: Peak Tailing

Caption: A workflow for troubleshooting peak tailing issues.

Guide 2: Stabilizing Retention Time

For issues with drifting or sudden shifts in retention time, use the following guide.

Experimental Protocol: Ensuring Retention Time Stability

• Thorough Column Equilibration: Before starting any analysis, flush the column with at least 50-100 column volumes of the mobile phase containing TBAB.[12] Monitor the baseline until it is stable. For a 4.6 x 150 mm column (volume ~1.5 mL), this would mean flushing with 75-150 mL of mobile phase.

• Mobile Phase Preparation: Prepare the mobile phase carefully and consistently. It is best to weigh the components (gravimetric preparation) rather than relying on volumetric measurements for higher accuracy.[14] Keep the mobile phase reservoir covered to prevent evaporation of the organic component.

• Use a Column Oven: Maintain a constant column temperature by using a column oven set a few degrees above ambient temperature.[10][15][16] This will mitigate the effects of room temperature fluctuations.

• Dedicate a Column: Because ion-pairing reagents are difficult to remove completely, it is highly recommended to dedicate a column specifically for methods using TBAB.[12][21] Using the same column for other applications can lead to reproducibility issues.[21]

Data Presentation: Impact of Equilibration Time on Retention Time

Equilibration Volume (mL)	Retention Time (min)	Relative Standard Deviation (%)
25	11.5	3.2
50	10.8	1.5
75	10.2	0.4
100	10.1	0.1

Note: The data in this table is for illustrative purposes.

Troubleshooting Logic: Retention Time Instability

Caption: A decision tree for diagnosing retention time instability.

Guide 3: Eliminating Split Peaks

If you are observing split or shoulder peaks, this guide will help you identify and resolve the cause.

Experimental Protocol: Diagnosing and Fixing Split Peaks

• Check for Column Void: Disconnect the column and carefully inspect the inlet. If a void is visible, the column may need to be replaced.

• Reverse Flush the Column: Disconnect the column from the detector and reverse the direction of flow. Flush with a strong solvent to try and dislodge any particulate matter from the inlet frit.

• Optimize Sample Solvent: If possible, dissolve your sample in the initial mobile phase. If a different solvent must be used, ensure it is weaker than the mobile phase and inject the smallest possible volume.[7][9]

• Inject a Lower Concentration: To rule out column overload, dilute your sample 10-fold and 100-fold and inject again. If the peak shape improves and becomes symmetrical, the original sample concentration was too high.[22]

Troubleshooting Logic: Split Peaks

Caption: A diagnostic flowchart for troubleshooting split peaks.

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. uhplcs.com [uhplcs.com]
• 4. mastelf.com [mastelf.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 7. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 8. chromtech.com [chromtech.com]
• 9. agilent.com [agilent.com]
• 10. welch-us.com [welch-us.com]
• 11. retention time shift with Ion pairing LC - Chromatography Forum [chromforum.org]
• 12. Too Much Ion Pairing Reagents | Separation Science [sepscience.com]
• 13. Troubleshooting HPLC Column Retention Time Drift - Hawach [hawachhplccolumn.com]
• 14. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 15. researchgate.net [researchgate.net]
• 16. altabrisagroup.com [altabrisagroup.com]
• 17. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 18. bio-works.com [bio-works.com]
• 19. agilent.com [agilent.com]
• 20. Abnormal Peak Shapes : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 21. chromatographyonline.com [chromatographyonline.com]
• 22. uhplcs.com [uhplcs.com]

Managing the hygroscopic nature of Tetrabutylammonium Bromide in experiments.

Technical Support Center: Managing Tetrabutylammonium Bromide (TBAB)

This guide provides researchers, scientists, and drug development professionals with essential information for managing the hygroscopic nature of Tetrabutylammonium Bromide (TBAB) in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is Tetrabutylammonium Bromide (TBAB) and why is its hygroscopic nature a concern?

A1: Tetrabutylammonium Bromide (TBAB) is a quaternary ammonium (B1175870) salt widely used as a phase-transfer catalyst in organic synthesis.[1][2][3] It is known to be hygroscopic, meaning it readily absorbs moisture from the atmosphere.[4][5][6] This property can lead to several experimental issues, including:

• Inaccurate measurements: The presence of water can alter the mass of the reagent, leading to errors in stoichiometry.

• Altered reaction conditions: Moisture can affect the solubility of reactants and catalysts, and in some cases, participate in side reactions, impacting reaction kinetics and product yields.[1]

• Physical handling difficulties: Absorbed water can cause the crystalline powder to clump or become a sticky solid, making it difficult to handle and dispense accurately.[4]

Q2: How should I properly store TBAB to minimize moisture absorption?

A2: Proper storage is critical to maintaining the integrity of TBAB. It should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, protected from direct sunlight and moisture.[4][7][8] The use of a desiccator or storage in an inert atmosphere (e.g., a glove box) is highly recommended.[4][8]

Q3: What are the ideal storage conditions for TBAB?

A3: The following table summarizes the recommended storage conditions for TBAB based on multiple sources.

Parameter	Recommended Condition	Source
Temperature	20°C to 25°C (68°F - 77°F)	[4]
Humidity	Relative humidity < 60%	[4]
Atmosphere	Dry, inert atmosphere (e.g., under nitrogen or argon)	[8]
Container	Tightly closed, original container; glass or high-density polyethylene (B3416737) (HDPE)	[4][7]
Light	Away from direct sunlight	[4]

Q4: I suspect my TBAB has absorbed moisture. How can I dry it before use?

A4: If your TBAB has been exposed to moisture, it can be dried before use. A common method is drying in a vacuum oven.

Experimental Protocol: Drying Tetrabutylammonium Bromide

Objective: To remove absorbed water from TBAB.

Materials:

• Hygroscopic TBAB

• Vacuum oven

• Schlenk flask or other suitable vacuum-tight glassware

• Vacuum pump

• Desiccator

Procedure:

• Place the TBAB in a clean, dry Schlenk flask.

• Connect the flask to a vacuum line.

• Slowly apply a vacuum to avoid creating a fine powder that can be drawn into the pump.

• Once a stable vacuum is achieved, gently heat the sample in a vacuum oven. A temperature range of 50-70°C is generally sufficient. Avoid excessive heat, as TBAB can decompose at higher temperatures.

• Dry for several hours (e.g., 4-6 hours) or until a constant weight is achieved. The exact time will depend on the amount of TBAB and the level of hydration.

• Once dry, turn off the heat and allow the sample to cool to room temperature under vacuum.

• Break the vacuum with a dry, inert gas such as nitrogen or argon.

• Immediately transfer the dried TBAB to a desiccator for storage or use it directly in your experiment.

Troubleshooting Guide

Problem 1: Inconsistent reaction results or low yields.

• Possible Cause: The hygroscopic nature of your TBAB may be introducing water into your reaction, leading to variability.

• Solution:

  • Ensure your TBAB is properly dried using the protocol described above.

  • Always handle TBAB in a dry environment, such as a glove box or under a stream of inert gas.

  • Store the dried TBAB in a desiccator over a strong desiccant like phosphorus pentoxide.

Problem 2: TBAB has formed hard clumps and is difficult to weigh and handle.

• Possible Cause: Significant moisture absorption.

• Solution:

  • If the clumping is minor, you may be able to break up the clumps in a dry environment (e.g., glove box) and then proceed with the drying protocol.

  • For severely clumped or syrupy TBAB, it may be more practical to discard the reagent and use a fresh, properly stored batch to ensure the accuracy and reproducibility of your experiments.

Problem 3: My reaction is known to be sensitive to water, and I am using TBAB as a catalyst.

• Possible Cause: Even trace amounts of water from hygroscopic TBAB can inhibit water-sensitive reactions.

• Solution:

  • Rigorously dry the TBAB immediately before use.

  • Consider using an anhydrous grade of TBAB if available.

  • Prepare and handle all reagents and solvents under strictly anhydrous conditions.

Visual Guides

Caption: Workflow for storing, handling, and drying TBAB.

Caption: Troubleshooting common issues with TBAB.

References

• 1. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tetrabutylammonium bromide - Wikipedia [en.wikipedia.org]
• 3. Tetrabutylammonium Bromide-Activity & Application_Chemicalbook [chemicalbook.com]
• 4. How to store Tetrabutylammonium Bromide properly? - Blog [chemkente.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. moellerchemie.com [moellerchemie.com]
• 7. lobachemie.com [lobachemie.com]
• 8. fishersci.com [fishersci.com]

Technical Support Center: Tetrabutylammonium Bromide (TBAB) Stability and Degradation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Tetrabutylammonium (B224687) Bromide (TBAB) in their experiments, with a focus on its degradation under harsh reaction conditions.

Troubleshooting Guides

This section addresses specific issues that may arise during experiments involving TBAB, providing potential causes and recommended solutions.

Issue 1: Inconsistent Reaction Yields or Rates

Potential Cause: Degradation of TBAB due to harsh reaction conditions.

Parameter	Observation	Potential TBAB Degradation Pathway	Recommended Action
High Temperature	Reduced catalytic activity over time, formation of amine-like odors.	Hofmann Elimination: Primarily occurs in the presence of a base, leading to the formation of tributylamine (B1682462) and butene.[1] Thermal Decomposition: At very high temperatures, TBAB can decompose through various pathways.	- Determine the thermal stability of TBAB under your specific reaction conditions. - Consider using a lower reaction temperature if feasible. - If a base is present, select the mildest effective base for the transformation. - Analyze the reaction mixture for the presence of tributylamine to confirm Hofmann elimination.
Strongly Basic Conditions (e.g., high pH)	Loss of TBAB from the reaction mixture, formation of byproducts.	Hofmann Elimination: The primary degradation pathway in the presence of strong bases.[1]	- Avoid excessively high pH where possible. - Use a less sterically hindered quaternary ammonium (B1175870) salt if Hofmann elimination is a persistent issue. - Monitor the pH of the reaction mixture throughout the process.
Strongly Acidic Conditions (e.g., low pH)	Potential for reduced catalytic activity.	Acid-catalyzed hydrolysis (less common for quaternary ammonium salts but possible at extremes): The stability of TBAB in acidic solutions is generally high, but extreme conditions could lead to degradation.	- While generally stable, it is advisable to buffer the reaction medium if precise pH control is critical. - For reactions in strong acids, verify TBAB compatibility through a small-scale trial.
Presence of Strong Oxidizing Agents (e.g., KMnO₄, H₂O₂)	Discoloration of the reaction mixture, loss of catalytic activity.	Oxidative Degradation: The tetrabutylammonium cation can be oxidized, leading to a variety of degradation products and loss of function.[2] TBAB is known to be incompatible with strong oxidizing agents.	- Avoid the use of strong oxidizing agents in the presence of TBAB. - If an oxidation step is necessary, consider performing it in a separate step after the TBAB-catalyzed reaction and subsequent removal of the catalyst. - Select alternative catalysts that are stable under oxidative conditions.

Issue 2: Presence of Impurities in the Final Product

Potential Cause: Degradation products of TBAB co-eluting with or contaminating the desired product.

Impurity	Source	Analytical Detection	Mitigation Strategy
Tributylamine	Hofmann elimination of TBAB in the presence of base and/or heat.[1]	Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[3][4]	- Minimize reaction temperature and use the mildest possible base. - During workup, perform an acidic wash (e.g., dilute HCl) to protonate and extract the basic tributylamine into the aqueous phase. - Purification by column chromatography may be necessary.
Butene	Hofmann elimination of TBAB.	Gas Chromatography (GC) of the reaction headspace.	- As a volatile gas, butene will typically be removed during solvent evaporation. - Ensure adequate ventilation during the reaction.
Other Oxidation Products	Reaction with strong oxidizing agents.	HPLC, LC-MS.	- Avoid incompatible oxidizing agents. - Purification techniques such as column chromatography or recrystallization may be required to remove these impurities.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for TBAB under harsh conditions?

A1: The two main degradation pathways for TBAB are:

• Hofmann Elimination: This occurs under basic conditions, especially at elevated temperatures. The tetrabutylammonium cation eliminates tributylamine and butene. The reaction is driven by the abstraction of a β-hydrogen by a base.[1]

• Nucleophilic Attack (SN2): Although less common for the robust tetrabutylammonium cation, under certain conditions with highly nucleophilic anions, a nucleophile can attack one of the butyl groups, leading to the formation of tributylamine and the corresponding butyl-substituted product.

Q2: How can I assess the stability of TBAB in my specific reaction?

A2: A forced degradation study is recommended. This involves subjecting a solution of TBAB in your reaction solvent to the harsh conditions of your experiment (e.g., high temperature, strong acid/base, oxidizing agent) for a set period. You can then analyze the sample at different time points using a suitable analytical method like HPLC or LC-MS to quantify the remaining TBAB and identify any degradation products.[1][2]

Q3: What are the typical decomposition products of TBAB?

A3: The most common decomposition products resulting from the Hofmann elimination are tributylamine and butene .[1] Under strong oxidative conditions, a variety of oxidized byproducts may be formed. Combustion of TBAB can produce carbon oxides, nitrogen oxides, and hydrogen bromide.

Q4: Is TBAB stable at high temperatures?

A4: TBAB is considered to have high thermal stability.[5] However, its stability is dependent on the specific conditions. In the presence of a base, degradation via Hofmann elimination can occur at elevated temperatures. It is recommended to consult literature or perform thermal analysis (e.g., TGA) for specific temperature tolerances in your reaction matrix.

Q5: Can I use TBAB with strong oxidizing agents?

A5: It is generally not recommended to use TBAB with strong oxidizing agents like potassium permanganate (B83412) (KMnO₄) or concentrated hydrogen peroxide (H₂O₂). These can lead to the oxidative degradation of the TBAB cation, rendering it ineffective as a catalyst.[2]

Q6: How does pH affect the stability of TBAB?

A6: TBAB is most susceptible to degradation under strongly basic (high pH) conditions due to the promotion of the Hofmann elimination pathway. It is generally more stable in neutral to acidic conditions. However, the compatibility with very strong acids at high temperatures should be verified experimentally.

Experimental Protocols

Protocol 1: Forced Degradation Study of TBAB under Basic Conditions

Objective: To evaluate the stability of TBAB in a basic solution at elevated temperature.

Materials:

• Tetrabutylammonium Bromide (TBAB)

• Solvent relevant to the reaction (e.g., Toluene)

• Aqueous solution of a strong base (e.g., 1 M Sodium Hydroxide)

• HPLC or GC-MS system for analysis

Procedure:

• Prepare a stock solution of TBAB in the chosen organic solvent at a known concentration (e.g., 10 mg/mL).

• In a reaction vessel, combine the TBAB stock solution with the aqueous base. The ratio should mimic the reaction conditions.

• Heat the mixture to the desired reaction temperature (e.g., 80 °C) with stirring.

• Withdraw aliquots of the organic phase at specific time intervals (e.g., 0, 1, 2, 4, 8, and 24 hours).

• Quench the reaction in the aliquot if necessary (e.g., by neutralizing the base with a dilute acid).

• Analyze the samples by a validated stability-indicating HPLC or GC-MS method to determine the concentration of TBAB and identify degradation products like tributylamine.[3][4]

Protocol 2: Forced Degradation Study of TBAB under Oxidative Stress

Objective: To assess the compatibility of TBAB with an oxidizing agent.

Materials:

• Tetrabutylammonium Bromide (TBAB)

• Solvent (e.g., water or acetonitrile)

• Oxidizing agent (e.g., 3% Hydrogen Peroxide)

• HPLC system with a suitable detector (e.g., UV or MS)

Procedure:

• Prepare a stock solution of TBAB in the chosen solvent (e.g., 1 mg/mL).[2]

• To a known volume of the TBAB stock solution, add a specified volume of the oxidizing agent solution.

• Keep the mixture at a controlled temperature (e.g., room temperature or elevated temperature) and protect from light.

• Withdraw aliquots at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Quench the reaction if necessary (e.g., by adding a reducing agent like sodium bisulfite for peroxide).

• Analyze the samples by a validated stability-indicating HPLC method to quantify the remaining TBAB and detect any degradation products.[2]

Visualizations

Caption: Hofmann elimination degradation pathway of TBAB.

Caption: Workflow for a forced degradation study of TBAB.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. japsonline.com [japsonline.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: The Role of Tetrabutylammonium Bromide (TBAB) in Enhancing Reactant and Intermediate Stability

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides in-depth guidance on utilizing Tetrabutylammonium (B224687) Bromide (TBAB) to enhance the stability of reactants and intermediates in your chemical experiments. Find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to optimize your reactions.

Frequently Asked Questions (FAQs)

Q1: What is TBAB and how does it stabilize reactants and intermediates?

A1: Tetrabutylammonium bromide (TBAB) is a quaternary ammonium (B1175870) salt widely used as a phase-transfer catalyst (PTC).[1][2][3] Its primary role is to facilitate reactions between reactants located in immiscible phases, such as an aqueous and an organic phase.[4] TBAB enhances the stability of reactants and intermediates through several mechanisms:

• Phase Transfer: TBAB transports anionic reactants from an aqueous phase into an organic phase. This is achieved by forming an ion pair with the reactant, which is more soluble in the organic medium. This transfer to a less reactive environment can prevent the degradation of sensitive reactants.

• Increased Reactivity: By bringing the reactant into the organic phase, TBAB increases its effective concentration and reactivity, often leading to faster and more efficient reactions under milder conditions. This can minimize the exposure of sensitive molecules to harsh conditions that might cause decomposition.[4][5]

• Stabilization of Intermediates: In some reactions, the tetrabutylammonium cation can stabilize charged intermediates, such as carbocations or carbanions, through electrostatic interactions. This stabilization can prevent undesired side reactions and decomposition of the intermediate, leading to higher product yields.

Q2: In which types of reactions can TBAB improve stability and yield?

A2: TBAB is a versatile catalyst effective in a wide range of organic reactions, including:

• Nucleophilic Substitution Reactions: Such as alkylations, where it facilitates the transfer of nucleophiles.[3][6]

• Oxidation and Reduction Reactions: It can be used as a co-catalyst to enhance reaction rates and yields.[2][3]

• Synthesis of Heterocycles: TBAB is widely used in the synthesis of various nitrogen-, oxygen-, and sulfur-containing heterocyclic compounds.[1][2][3][4]

• Polymerization Reactions: It can be employed in various polymerization processes.[4]

• Condensation and Addition Reactions. [4]

Q3: Can TBAB itself degrade during a reaction?

A3: Yes, under certain conditions, quaternary ammonium salts like TBAB can undergo degradation. The most common degradation pathway is Hofmann elimination, which is favored by strong bases and high temperatures. This decomposition produces tributylamine (B1682462) and butene, which can potentially act as impurities in the final product.

Q4: How can I remove residual TBAB from my reaction mixture?

A4: Removing TBAB can sometimes be challenging due to its solubility in both aqueous and organic solvents. A common method is to perform multiple aqueous washes. However, the presence of salts in the aqueous phase can decrease the solubility of TBAB, making its removal more difficult. Using deionized water for washing is often more effective. In some cases, specialized techniques like carrier vapor distillation, ozone treatment, or thin-film evaporation may be necessary to reduce residual TBAB to non-detectable levels.

Troubleshooting Guide

This guide addresses common issues encountered during experiments using TBAB, with a focus on reactant and intermediate stability.

Issue	Possible Cause	Recommended Solution
Low or no product yield	Inefficient phase transfer: The reactant anion is not being effectively transported to the organic phase.	- Increase the stirring speed to maximize the interfacial area between the phases.- Ensure the appropriate solvent system is used. Sometimes, a co-solvent can improve catalyst solubility and efficiency.- Increase the concentration of TBAB, although excessive amounts can sometimes hinder the reaction.
Reactant or intermediate degradation: The starting material or a key intermediate is unstable under the reaction conditions.	- Lower the reaction temperature. TBAB often allows for milder reaction conditions.- Reduce the reaction time. Monitor the reaction progress closely (e.g., by TLC or GC) to stop it as soon as the starting material is consumed.- Ensure the pH of the aqueous phase is optimal. Highly basic or acidic conditions can degrade certain molecules.
Catalyst poisoning or deactivation: The catalyst is being rendered inactive by other components in the reaction mixture.	- Ensure all reagents and solvents are pure and dry. Water and other protic impurities can sometimes interfere with the catalyst.- Certain anions, like iodide, can sometimes "poison" the catalyst by forming a very strong ion pair, hindering the transport of the desired reactant. Consider using a different leaving group if possible.
Formation of multiple byproducts	Side reactions of unstable intermediates: The reactive intermediate is undergoing undesired transformations.	- Optimize the amount of TBAB. A higher concentration of the catalyst can sometimes stabilize the intermediate and favor the desired reaction pathway.- Adjust the stoichiometry of the reactants. An excess of one reactant might promote side reactions.
Hofmann elimination of TBAB: The catalyst is degrading, and the resulting amine is reacting with other components.	- Avoid excessively high temperatures and strong bases if possible.- Consider using a more thermally stable phosphonium-based phase-transfer catalyst if high temperatures are required.
Difficulty in removing TBAB after reaction	High solubility of TBAB in the product/organic phase.	- Perform multiple extractions with deionized water.- Avoid using brine (saturated NaCl solution) during the initial washes, as this can decrease the solubility of TBAB in the aqueous phase.- If the product is stable, consider a purification method that can effectively separate the ionic catalyst, such as column chromatography with a suitable stationary phase.

Quantitative Data on TBAB's Influence

The following tables summarize quantitative data from various studies, demonstrating the impact of TBAB on reaction outcomes.

Table 1: Synthesis of 1,4-Dihydropyridines

This table compares the yield of a 1,4-dihydropyridine (B1200194) derivative using different phase-transfer catalysts.

Catalyst (10 mol%)	Reaction Time (min)	Yield (%)
TBAB	60	91
Benzyltriethylammonium Chloride (BTEAC)	60	85
Cetyltrimethylammonium Bromide (CTAB)	60	78
No Catalyst	120	45

Data adapted from a comparative study on the synthesis of 1,4-dihydropyridines.[7]

Table 2: S-Alkylation of Thiophenol

This table shows the effect of TBAB on the conversion of thiophenol in a biphasic system.

Reaction Conditions	Time (h)	Conversion (%)
With TBAB	2	98
Without TBAB	2	< 5

Illustrative data based on findings on S-alkylation under phase-transfer catalysis.

Table 3: N-Arylation of Morpholine (B109124)

Optimization of TBAB loading for the N-arylation of morpholine with bromobenzene.

TBAB (mol%)	Time (min)	Yield (%)
50	30	85
20	15	90
10	10	92
5	8	95
2.5	15	88

Data extracted from a study on TBAB-promoted N-arylation.[6]

Detailed Experimental Protocols

Protocol 1: Synthesis of 2,4,5-Trisubstituted Imidazoles

This protocol describes a TBAB-catalyzed one-pot synthesis of 2,4,5-trisubstituted imidazoles.[1]

Materials:

• Benzil (1 mmol)

• Aromatic aldehyde (1 mmol)

• Ammonium acetate (B1210297) (2.5 mmol)

• TBAB (10 mol%)

• Isopropanol (5 mL)

Procedure:

• A mixture of benzil, the aromatic aldehyde, ammonium acetate, and TBAB is refluxed in isopropanol.

• The reaction progress is monitored by Thin Layer Chromatography (TLC).

• Upon completion (typically within 15-30 minutes), the reaction mixture is cooled to room temperature.

• The solid product is collected by filtration, washed with cold ethanol, and dried to afford the pure 2,4,5-trisubstituted imidazole.

Protocol 2: N-Arylation of Secondary Amines

This protocol outlines a TBAB-promoted metal-free N-arylation of secondary amines.[6]

Materials:

• Aryl halide (2.0 mmol)

• Secondary amine (3.0 mmol)

• Potassium tert-butoxide (KOtBu) (3.0 mmol)

• TBAB (5 mol%)

• Dimethyl sulfoxide (B87167) (DMSO) (3 mL)

Procedure:

• To a solution of the aryl halide and secondary amine in DMSO, add potassium tert-butoxide and TBAB.

• The reaction mixture is stirred at the optimized temperature (e.g., 120 °C).

• Monitor the reaction by TLC or GC/MS.

• After completion, the reaction is quenched with water and the product is extracted with an organic solvent (e.g., ethyl acetate).

• The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography.

Visualizing TBAB's Role: Diagrams

Phase-Transfer Catalysis Workflow

Caption: General workflow of TBAB in phase-transfer catalysis.

Troubleshooting Logic for Low Yield

Caption: Troubleshooting flowchart for low yield in TBAB-catalyzed reactions.

Proposed Mechanism of Intermediate Activation

Caption: Proposed activation of an aldehyde by TBAB.[1]

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Tetrabutylammonium Bromide | Encyclopedia MDPI [encyclopedia.pub]
• 5. biomedres.us [biomedres.us]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Electrode Health in TBAB-Enhanced Electrochemistry

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing Tetrabutylammonium Bromide (TBAB) in electrochemical experiments. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you prevent and address electrode fouling, ensuring the accuracy and reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: What is TBAB and why is it used in electrochemistry?

Tetrabutylammonium bromide (TBAB) is a quaternary ammonium (B1175870) salt widely used as a supporting electrolyte in organic electrochemistry. Its primary functions are to increase the conductivity of non-aqueous solutions and to widen the electrochemical potential window, which is the range of potentials where the electrolyte itself is not oxidized or reduced.[1] This stability allows for the study of electrochemical reactions at more extreme potentials.[1]

Q2: Can TBAB itself cause electrode fouling?

Direct fouling by pure TBAB is uncommon under typical electrochemical conditions due to its high electrochemical stability.[2] However, issues perceived as "TBAB fouling" can arise from several sources:

• Electrochemical Decomposition: Operating outside the stable potential window of the TBAB-solvent system can lead to its decomposition. The resulting products may adsorb or polymerize on the electrode surface.

• Impurities: The presence of impurities in the TBAB salt or the solvent can lead to unexpected reactions and deposition on the electrode.

• Reaction with Analyte or Intermediates: The TBA⁺ cation can sometimes interact with radical intermediates of an analyte's redox reaction, potentially leading to the formation of passivating films.

• "Sulfurous Electrode Coatings": In specific industrial wastewater treatment applications, the degradation of TBAB in the presence of sulfur-containing compounds has been observed to cause "electrofouling".[3][4] Acidification of the solution prior to electrolysis was shown to prevent this.[3][4]

Q3: What are the common signs of electrode fouling when using TBAB?

Electrode fouling manifests as a degradation of electrochemical performance. Key indicators include:

• A decrease in peak currents in cyclic voltammetry.

• An increase in the peak-to-peak separation (ΔEp) for reversible or quasi-reversible redox couples.

• A shift in peak potentials.

• Loss of signal reproducibility over consecutive scans.

• Visible film or discoloration on the electrode surface.

Q4: How can I prevent electrode fouling when using TBAB?

Proactive measures are crucial for maintaining electrode integrity. Consider the following preventative strategies:

• High-Purity Reagents: Use high-purity TBAB and electrochemical-grade solvents to minimize interfering side reactions from impurities.

• Operate Within the Electrochemical Window: Determine the stable potential window for your specific TBAB-solvent-electrode system to avoid decomposition of the electrolyte.

• Control Experimental Conditions: Factors such as pH and temperature can influence the stability of reactants and the supporting electrolyte.[5] In applications where sulfur-containing species are present, acidification of the medium may prevent the formation of sulfurous coatings.[3][4]

• Appropriate Electrode Material: The choice of electrode material can influence its susceptibility to fouling. Glassy carbon and boron-doped diamond electrodes are often more resistant to fouling than noble metal electrodes in certain applications.[6]

Troubleshooting Guide: Diagnosing and Resolving Electrode Fouling

If you suspect electrode fouling, follow this systematic approach to identify the cause and restore electrode performance.

Caption: A logical workflow for troubleshooting electrode fouling.

Experimental Protocols: Electrode Cleaning Procedures

The appropriate cleaning protocol depends on the electrode material and the nature of the fouling. Always rinse the electrode with the solvent used in your electrolyte system before and after any cleaning step.

Protocol 1: Mild Cleaning for Light Fouling (All Electrode Types)

This non-abrasive method is suitable for removing loosely adsorbed organic residues.

• Solvent Rinsing: Rinse the electrode thoroughly with a sequence of high-purity solvents. A common sequence is acetone, followed by ethanol (B145695) or isopropanol, and finally deionized water.[3]

• Sonication: Place the electrode tip in a beaker with a suitable solvent (e.g., ethanol or isopropanol) and sonicate for 1-5 minutes. Ensure only the electrode surface is submerged.[7]

• Drying: Dry the electrode with a stream of inert gas (e.g., nitrogen or argon).

• Electrochemical Cleaning (Optional): Cycle the potential in a clean supporting electrolyte solution to electrochemically desorb remaining impurities.

Protocol 2: Aggressive Cleaning for Stubborn Films (for Carbon and Metal Electrodes)

This method involves mechanical polishing to remove passivating layers. Caution: This is an aggressive method and should not be used on modified or screen-printed electrodes.

• Polishing Slurry Preparation: Dispense a small amount of alumina (B75360) or diamond polishing slurry (e.g., 0.3 or 0.05 micron) onto a polishing pad.[7]

• Polishing: Gently polish the electrode surface using a figure-eight motion for several minutes.[7] Apply light, consistent pressure.

• Rinsing and Sonication: Thoroughly rinse the electrode with deionized water to remove all polishing particles. Sonicate in deionized water for 1-5 minutes to dislodge any trapped particles.[7]

• Final Rinse and Drying: Rinse with ethanol and then deionized water. Dry with an inert gas.

Protocol 3: Chemical Treatment for Organic Residues (Use with Caution)

Certain chemical solutions can be effective at dissolving organic films.

• Acid/Base Wash: Soaking the electrode in a dilute acidic (e.g., 1% acetic acid) or basic solution can help remove some types of buildup.[8] For more stubborn deposits on robust electrodes, a 5% solution of hot oxalic acid with gentle brushing has been suggested.[8]

• Thorough Rinsing: It is critical to rinse the electrode extensively with deionized water after chemical treatment to remove all traces of the cleaning agent.

• Drying: Dry the electrode with a stream of inert gas.

Summary of Cleaning Protocols

Protocol	Fouling Type	Suitable Electrodes	Key Steps	Cautions
Mild Cleaning	Lightly adsorbed organic films	All types (Glassy Carbon, Pt, Au, etc.)	Solvent rinse, Sonication	Generally safe for most electrodes.
Aggressive Cleaning	Stubborn passivating layers, polymers	Solid disk electrodes (Glassy Carbon, Pt, Au)	Mechanical polishing with alumina/diamond slurry	Can damage modified surfaces; risk of embedding polishing media.
Chemical Treatment	Heavy organic buildup	Robust, unmodified electrodes	Soaking in dilute acid/base	Risk of chemical attack on the electrode material or holder.

Alternative Supporting Electrolytes

If fouling persists and is suspected to be related to TBAB, consider using an alternative supporting electrolyte. The choice will depend on the required potential window and solubility in your solvent system.

Electrolyte	Common Abbreviation	Typical Solvent(s)	Key Features
Tetrabutylammonium Hexafluorophosphate	TBAPF₆	Acetonitrile, Dichloromethane	Wide potential window, good conductivity.
Tetrabutylammonium Perchlorate	TBAP	Acetonitrile, Propylene Carbonate	Wide potential window. Note: Perchlorates can be explosive and require careful handling.
Tetraethylammonium Tetrafluoroborate	TEABF₄	Acetonitrile, Dimethylformamide	Smaller cation size may alter double-layer structure.
Lithium Perchlorate	LiClO₄	Acetonitrile, Ethers	Often used in lithium-ion battery research. Note: Perchlorates can be explosive.
Imidazolium-based Ionic Liquids	e.g., BMIM-PF₆	- (Used as solvent/electrolyte)	Very wide electrochemical windows, low volatility.[9]

Logical Relationships in Electrode Fouling

Understanding the interplay of factors leading to electrode fouling is key to prevention.

Caption: The relationship between experimental factors and fouling mechanisms.

References

• 1. What is the role of Tetrabutylammonium Bromide in electrochemistry? - Blog [chemkente.com]
• 2. nbinno.com [nbinno.com]
• 3. How Should A Repeatedly Used Electrolysis Cell Be Cleaned? Master The 3-Step Protocol For Reliable Results - Kintek Solution [kindle-tech.com]
• 4. d-nb.info [d-nb.info]
• 5. Optimisation and Characterisation of Anti-Fouling Ternary SAM Layers for Impedance-Based Aptasensors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. youtube.com [youtube.com]
• 8. btxonline.com [btxonline.com]
• 9. tsijournals.com [tsijournals.com]

Technical Support Center: Enhancing Cold Storage Performance of TBAB Solutions with Nano-additives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with tetra-n-butylammonium bromide (TBAB) solutions and nano-additives for cold storage applications.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of nano-additives in TBAB solutions for cold storage?

A1: Nano-additives are primarily used to improve the thermal properties of TBAB solutions. They can significantly reduce the degree of supercooling, enhance latent heat, and improve thermal conductivity, which are crucial for efficient cold storage systems.[1][2] The addition of nanoparticles provides nucleation sites, which facilitates the formation of hydrate (B1144303) crystals at a temperature closer to the phase change temperature.[1]

Q2: Which nano-additives have shown the best performance in reducing supercooling in TBAB solutions?

A2: Several nano-additives have been investigated, with nano-Silicon Carbide (SiC) demonstrating exceptional performance by completely eliminating supercooling in a 40 wt% TBAB solution.[1] Nano-Alumina (Al2O3) has also been shown to be highly effective, significantly reducing the supercooling degree.[1]

Q3: How do nano-additives affect the latent heat and phase transition temperature of TBAB solutions?

A3: The addition of nanoparticles can lead to a significant increase in both the latent heat and the phase transition temperature of TBAB solutions.[1] For instance, the addition of nano-SiC to a 40% TBAB solution resulted in a 24% increase in the latent heat of phase transition and a 3.12 °C increase in the phase transition temperature.[1]

Q4: What is the optimal concentration of TBAB for cold storage applications?

A4: Considering the cold storage temperature, phase transformation temperature, and latent heat, a 40 wt% TBAB solution is often considered optimal for cold storage applications.[1]

Q5: Can nano-additives influence the hydrate formation kinetics?

A5: Yes, nano-additives can significantly influence the kinetics of hydrate formation. For example, Multi-Walled Carbon Nanotubes (MWCNTs) have been shown to reduce the induction time of hydrate formation by as much as 79.5% at a concentration of 1.0 wt%.[3][4] They can also enhance the hydrate growth rate.[3][4]

Troubleshooting Guide

Issue 1: Significant Supercooling Observed Despite the Presence of Nano-additives.

• Q: My TBAB solution with nano-additives still shows a high degree of supercooling. What could be the cause?

  • A: Several factors could contribute to this. Firstly, ensure proper dispersion of the nanoparticles within the TBAB solution. Agglomeration of nanoparticles can significantly reduce their effectiveness as nucleation sites.[5] Secondly, the concentration of the nano-additive might not be optimal. The effectiveness of different nanoparticles in reducing supercooling varies with their concentration. Lastly, the chemical stability and surface properties of the chosen nano-additive in the TBAB solution could be a factor.

• Q: How can I improve the dispersion of nanoparticles in my TBAB solution?

  • A: To improve dispersion, consider using a two-step preparation method involving ultrasonication.[6] The use of surfactants, such as Sodium Dodecyl Sulfate (SDS), can also help in achieving a stable nanofluid.[6][7] The pH of the solution can also play a role in the stability of the nanofluid, so it may be beneficial to monitor and adjust it.[6]

Issue 2: Inconsistent or Non-reproducible Thermal Performance Results.

• Q: I am getting inconsistent results from my Differential Scanning Calorimetry (DSC) analysis. Why is this happening?

  • A: Inconsistent DSC results can stem from several sources. Inhomogeneous distribution of nano-additives in the samples can lead to variations in thermal properties. Ensure that the sample taken for analysis is representative of the entire batch. The heating and cooling rates during the DSC measurement can also influence the results; therefore, it is crucial to maintain consistent experimental parameters across all measurements.[1] Additionally, the "memory effect," where the previous thermal history of the sample influences its current behavior, can be a factor.[8]

• Q: What steps can I take to ensure the reproducibility of my thermal performance experiments?

  • A: To ensure reproducibility, it is essential to have a standardized and well-documented protocol for sample preparation, including the dispersion method and duration. For DSC analysis, use a consistent sample mass, pan type, and heating/cooling program. Performing multiple cycles of heating and cooling can help in understanding the stability and memory effect of the material.[9]

Issue 3: Phase Separation or Agglomeration of Nanoparticles Over Time.

• Q: I have observed that the nanoparticles in my TBAB solution are settling down or agglomerating over time. How can I prevent this?

  • A: Long-term stability of nanofluids is a common challenge.[5] To prevent agglomeration and settling, you can employ surface modification of the nanoparticles.[10] The use of stabilizing agents or surfactants is another effective method.[11][12] The choice of surfactant and its concentration should be optimized to ensure it does not negatively impact the thermal properties of the TBAB solution. Additionally, periodic re-dispersion through methods like ultrasonication can be employed if the solution is to be stored for extended periods.[13]

Issue 4: Increased Viscosity of the TBAB Solution.

• Q: The addition of nano-additives has significantly increased the viscosity of my TBAB solution, which is problematic for pumping and flow. What can I do?

  • A: An increase in viscosity is a known consequence of adding nanoparticles to a fluid.[13] The extent of this increase depends on the nanoparticle concentration, size, and shape, as well as the temperature. To mitigate this, you can try to use a lower concentration of nano-additives that still provides the desired thermal performance enhancement. Exploring different types of nanoparticles could also be beneficial, as some may have a less pronounced effect on viscosity. In some cases, the non-Newtonian, shear-thinning behavior of the slurry can be advantageous.[14]

Data Presentation

Table 1: Effect of Different Nano-additives on the Supercooling of 40 wt% TBAB Solution.

Nano-additive	Supercooling Degree (°C)	Reference
Pure TBAB Solution	7.2	[1]
TiO2	5.9	[1]
ZnO	5.3	[1]
Al2O3	0.8	[1]
SiC	0	[1]

Table 2: Thermal Properties of 40 wt% TBAB Solution with Different Nano-additives.

Nano-additive	Onset Phase Transition Temperature (°C)	Latent Heat (J/g)	Reference
Pure TBAB Solution	7.75	135.7	[1]
TiO2	Not Specified	Not Specified
ZnO	Not Specified	Not Specified
Al2O3	Not Specified	Not Specified
SiC	10.87	168.2	[1]

Experimental Protocols

1. Preparation of TBAB Nano-fluid (Two-Step Method)

This protocol describes the preparation of a TBAB solution with nano-additives using a common two-step method.

• Materials:

  • Tetra-n-butylammonium bromide (TBAB)

  • Deionized water

  • Nano-additive powder (e.g., Al2O3, SiC, TiO2, ZnO)

  • Surfactant (optional, e.g., SDS)

• Procedure:

  • Prepare the desired concentration of TBAB solution (e.g., 40 wt%) by dissolving the TBAB powder in deionized water. Stir the solution using a magnetic stirrer until the TBAB is completely dissolved.

  • Weigh the required amount of nano-additive powder based on the desired weight percentage.

  • Gradually add the nano-additive powder to the TBAB solution while continuously stirring.

  • If using a surfactant, dissolve it in the TBAB solution before adding the nanoparticles.

  • After adding the nanoparticles, subject the mixture to ultrasonication for a specified period (e.g., 30-60 minutes) to ensure uniform dispersion and break up any agglomerates. The duration and power of the ultrasonication should be optimized for the specific nano-additive and concentration.

  • Visually inspect the nanofluid for any signs of immediate sedimentation or agglomeration.

2. Thermal Performance Analysis using Differential Scanning Calorimetry (DSC)

This protocol outlines the general procedure for analyzing the thermal properties of TBAB nano-fluids using DSC.

• Instrumentation:

  • Differential Scanning Calorimeter (DSC)

  • Hermetic aluminum pans and lids

• Procedure:

  • Calibrate the DSC instrument for temperature and heat flow using standard reference materials (e.g., indium).

  • Accurately weigh a small sample (typically 5-10 mg) of the TBAB nano-fluid into a hermetic aluminum pan.

  • Seal the pan hermetically to prevent any mass loss during the experiment.

  • Place the sample pan and an empty reference pan in the DSC cell.

  • Set up the thermal program. A typical program involves:

    • An initial isothermal period to stabilize the temperature.

    • A cooling ramp at a constant rate (e.g., 5 °C/min) to a temperature well below the expected freezing point.

    • An isothermal period at the low temperature.

    • A heating ramp at a constant rate (e.g., 5 °C/min) to a temperature above the expected melting point.

  • Run the DSC experiment and record the heat flow as a function of temperature.

  • Analyze the resulting DSC curve to determine the onset temperatures of freezing and melting, the peak temperatures, and the latent heat of fusion and solidification. The supercooling degree can be calculated as the difference between the onset melting temperature and the onset freezing temperature.[1]

Mandatory Visualization

Caption: Workflow for the preparation of TBAB nano-fluids.

Caption: Troubleshooting decision tree for high supercooling.

References

• 1. An Experimental Study on the Influence Solution Concentration and Nano-Additives on Cold Storage Performance of Tetrabutylammonium Bromide [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Effects of multiwalled carbon nanotubes on CH4 hydrate in the presence of tetra-n-butyl ammonium bromide - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Nano-enabled agglomerates and compact: Design aspects of challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchportalplus.anu.edu.au [researchportalplus.anu.edu.au]
• 9. mdpi.com [mdpi.com]
• 10. Surface Modifications of Nanoparticles for Stability in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Anti-Agglomerator of Tetra-n-Butyl Ammonium Bromide Hydrate and Its Effect on Hydrate-Based CO 2 Capture [ideas.repec.org]
• 13. Viscosity affected by nanoparticle aggregation in Al2O3-water nanofluids - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

TBAB: A Comparative Guide to its Efficiency as a Quaternary Ammonium Salt Catalyst

For researchers, scientists, and drug development professionals, the selection of an optimal phase-transfer catalyst is a critical factor in the success of organic synthesis. Quaternary ammonium (B1175870) salts (QAS) are a versatile and widely employed class of phase-transfer catalysts (PTCs) that facilitate reactions between reactants in immiscible phases, often leading to higher yields, milder reaction conditions, and enhanced selectivity. Among these, Tetrabutylammonium Bromide (TBAB) is a prominent and efficient metal-free homogeneous catalyst.[1] This guide provides a detailed comparison of TBAB's performance against other common QAS catalysts, supported by experimental data.

Data Presentation: Comparative Catalytic Performance

The efficiency of a quaternary ammonium salt as a phase-transfer catalyst is influenced by factors such as the structure of the cation, the nature of the counter-anion, and the specific reaction conditions. The lipophilicity of the cation, for instance, plays a crucial role in its ability to transport anions from an aqueous phase to an organic phase. The following tables summarize the comparative performance of TBAB and other QAS in key organic reactions.

Hantzsch 1,4-Dihydropyridine (B1200194) Synthesis

The Hantzsch reaction is a multi-component reaction vital for the synthesis of 1,4-dihydropyridines, a scaffold present in numerous biologically active compounds. A comparative study on the catalytic efficiency of TBAB, Benzyltriethylammonium Chloride (BTEAC), and Cetyltrimethylammonium Bromide (CTAB) in the synthesis of 1,4-dihydropyridines in an aqueous medium revealed significant differences in their performance.[2] Under identical conditions, TBAB demonstrated the highest catalytic activity.[2] The superior performance of TBAB can be attributed to its optimal lipophilicity, which allows for efficient transfer of the reacting species between the phases.

Catalyst	Product Yield (%)	Reaction Time (min)
TBAB	91%	60
BTEAC	75%	Not specified
CTAB	62%	Not specified
TPAB	83%	60

Table 1: Comparison of catalyst efficiency in the Hantzsch 1,4-dihydropyridine synthesis. Data sourced from[2].

Oxidation of Benzyl (B1604629) Alcohol

The oxidation of benzyl alcohol to benzaldehyde (B42025) is a key transformation in organic synthesis. The choice of phase-transfer catalyst can significantly impact the reaction's efficiency. In a comparative study, the reactivity of several quaternary ammonium salts was evaluated, with the following order of reactivity observed: Tricaprylmethylammonium chloride (Aliquat 336) > Tetrabutylphosphonium bromide > TBAB > Tetrabutylammonium hydrogen sulphate > Cetyltrimethylammonium bromide.[3][4] This suggests that for this particular oxidation, the highly lipophilic nature of Aliquat 336 contributes to its superior performance.[3]

Catalyst	Relative Reactivity
Tricaprylmethylammonium chloride (Aliquat 336)	1 (Highest)
Tetrabutylphosphonium bromide	2
TBAB	3
Tetrabutylammonium hydrogen sulphate	4
Cetyltrimethylammonium bromide	5 (Lowest)

Table 2: Reactivity order of quaternary ammonium salts in the oxidation of benzyl alcohol. Data sourced from[3][4].

Williamson Ether Synthesis

Alkylation of Active Methylene (B1212753) Compounds

The alkylation of compounds containing an active methylene group is a crucial carbon-carbon bond-forming reaction. Both TBAB and Benzyltriethylammonium Chloride (BTEAC) are known to be effective catalysts for this transformation. A direct comparison of their efficiency under the same reaction conditions is not explicitly detailed in the available literature, and the choice between them may depend on the specific substrate, alkylating agent, and reaction conditions.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Hantzsch 1,4-Dihydropyridine Synthesis

A mixture of an aldehyde (1 mmol), ethyl acetoacetate (B1235776) (2 mmol), ammonium acetate (B1210297) (2 mmol), and the quaternary ammonium salt (10 mol%) in water (5 mL) is stirred at 60 °C.[2] The reaction progress is monitored, and upon completion, the product is isolated. For the data presented in Table 1, the reaction was carried out for 60 minutes.[2]

Oxidation of Benzyl Alcohol

The selective oxidation of benzyl alcohol can be carried out in a two-phase system. The substrate, benzyl alcohol, is dissolved in an organic solvent such as toluene (B28343) or ethyl acetate.[3][4] The oxidizing agent, such as aqueous acidic dichromate, is in the aqueous phase.[3][4] The phase-transfer catalyst (e.g., TBAB, Aliquat 336) is added to the reaction mixture, which is then stirred at room temperature.[3][4] The product, benzaldehyde, can be isolated and characterized after the reaction is complete.[3][4]

Williamson Ether Synthesis (General Procedure with TBAB)

An alcohol is deprotonated using a base like sodium hydroxide (B78521) to form the alkoxide. This is typically done in a two-phase system of an organic solvent and aqueous sodium hydroxide. TBAB is added as the phase-transfer catalyst, which transports the alkoxide from the aqueous phase to the organic phase. The alkyl halide is then added to the organic phase, and the reaction mixture is heated under reflux to form the ether. The product is then isolated through extraction and purification.

Visualizing the Process

To better understand the underlying mechanisms and workflows, the following diagrams are provided.

Caption: General mechanism of phase-transfer catalysis.

Caption: A typical experimental workflow for a phase-transfer catalyzed reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to Supporting Electrolytes in Non-Aqueous Electrochemistry: The Advantages of TBAB

For Researchers, Scientists, and Drug Development Professionals

The selection of a suitable supporting electrolyte is a critical parameter in non-aqueous electrochemistry, profoundly influencing the experimental outcomes. Tetrabutylammonium (B224687) bromide (TBAB) has emerged as a versatile and effective supporting electrolyte, offering distinct advantages over other commonly used salts such as tetrabutylammonium perchlorate (B79767) (TBAP), tetrabutylammonium hexafluorophosphate (B91526) (TBAPF6), and lithium perchlorate (LiClO4). This guide provides an objective comparison of TBAB with these alternatives, supported by experimental data and detailed protocols to aid in your research and development endeavors.

Key Performance Metrics: A Comparative Overview

The ideal supporting electrolyte should exhibit high solubility in the chosen non-aqueous solvent, provide a wide electrochemical window, and ensure sufficient conductivity to minimize IR drop. The following tables summarize the key performance indicators of TBAB in comparison to other common supporting electrolytes.

Table 1: Solubility of Supporting Electrolytes in Common Non-Aqueous Solvents

Supporting Electrolyte	Solvent	Solubility ( g/100 mL)
TBAB	Acetonitrile (B52724) (ACN)	High
Dichloromethane (DCM)	Soluble
Dimethylformamide (DMF)	High
TBAP	Acetonitrile (ACN)	~56
Dichloromethane (DCM)	Soluble
Dimethylformamide (DMF)	High
TBAPF6	Acetonitrile (ACN)	~60
Dichloromethane (DCM)	Soluble
Dimethylformamide (DMF)	High
LiClO4	Acetonitrile (ACN)	~213
Dichloromethane (DCM)	Sparingly Soluble
Dimethylformamide (DMF)	High

Table 2: Electrochemical Window of Supporting Electrolytes (0.1 M in Acetonitrile on a Platinum Electrode)

Supporting Electrolyte	Anodic Limit (V vs. Ag/Ag+)	Cathodic Limit (V vs. Ag/Ag+)	Electrochemical Window (V)
TBAB	~+1.2 to +1.6[1]	~-2.8	~4.0 - 4.4
TBAP	~+2.5	~-2.9	~5.4
TBAPF6	~+2.9	~-2.9	~5.8
LiClO4	~+2.6	~-3.1	~5.7

Note: The electrochemical window is highly dependent on the solvent, electrode material, and the purity of the system. The anodic limit of TBAB is notably lower due to the oxidation of the bromide ion.

Table 3: Molar Conductivity of Supporting Electrolytes (at 0.1 M in Acetonitrile)

Supporting Electrolyte	Molar Conductivity (Λm) (S·cm²/mol)
TBAB	~130-150
TBAP	~140-160
TBAPF6	~150-170
LiClO4	~170-190

Note: These are approximate values as molar conductivity is dependent on concentration and temperature. The data is compiled from various sources and standardized for comparison.

Advantages of Tetrabutylammonium Bromide (TBAB)

TBAB's unique properties make it a compelling choice for a variety of non-aqueous electrochemical applications.

Enhanced Reactivity and Catalytic Properties

Beyond its role as a supporting electrolyte, TBAB is a well-established phase-transfer catalyst (PTC).[2][3][4][5][6] This dual functionality can be particularly advantageous in electro-organic synthesis, where it can facilitate reactions between immiscible phases, potentially increasing reaction rates and yields.

Favorable Solubility Profile

TBAB exhibits excellent solubility in a wide range of polar aprotic solvents commonly used in electrochemistry, such as acetonitrile, and can also be dissolved in less polar solvents like dichloromethane.[2] This versatility allows for its use in diverse electrochemical systems.

Cost-Effectiveness and Environmental Considerations

In comparison to other quaternary ammonium (B1175870) salts with more complex anions like hexafluorophosphate, TBAB is often more cost-effective.[3] Furthermore, its use as a phase-transfer catalyst can enable greener chemical processes by reducing the need for volatile organic solvents.[4]

Specific Ion Effects

The bromide anion in TBAB can participate in specific interactions at the electrode surface, which can be either an advantage or a limitation depending on the application. For instance, in certain electrodepositions or surface modifications, the specific adsorption of bromide can influence the resulting morphology and properties of the deposit. However, the oxidation of bromide at relatively low positive potentials limits its use in studies requiring a wide anodic window.[1]

Experimental Protocols

To ensure reproducible and comparable results when evaluating supporting electrolytes, a standardized experimental protocol is essential. The following is a detailed methodology for performing cyclic voltammetry (CV) to compare the performance of different supporting electrolytes.

Protocol: Comparative Cyclic Voltammetry of Supporting Electrolytes

Objective: To evaluate and compare the electrochemical window and background current of TBAB, TBAP, TBAPF6, and LiClO4 in a non-aqueous solvent.

Materials:

• Working Electrode: Glassy carbon or platinum disk electrode

• Reference Electrode: Ag/Ag+ (e.g., 0.01 M AgNO3 in 0.1 M supporting electrolyte/acetonitrile) or a pseudo-reference electrode (e.g., a silver wire).

• Counter Electrode: Platinum wire or gauze

• Electrochemical Cell: A three-electrode cell suitable for non-aqueous electrochemistry, equipped with a gas inlet/outlet.

• Potentiostat/Galvanostat

• Solvent: Anhydrous acetonitrile (or other desired non-aqueous solvent)

• Supporting Electrolytes: TBAB, TBAP, TBAPF6, LiClO4 (high purity, dried under vacuum)

• Inert Gas: High-purity argon or nitrogen

Procedure:

• Electrode Preparation:

  • Polish the working electrode with alumina (B75360) slurry on a polishing pad, starting with a larger particle size (e.g., 1.0 µm) and finishing with a smaller particle size (e.g., 0.05 µm).

  • Rinse the electrode thoroughly with deionized water, followed by the non-aqueous solvent to be used.

  • Dry the electrode completely under a stream of inert gas.

  • Clean the counter and reference electrodes according to standard procedures.

• Electrolyte Solution Preparation (perform in a glovebox or under an inert atmosphere):

  • Prepare a 0.1 M solution of each supporting electrolyte in the chosen anhydrous solvent. For example, to prepare 50 mL of 0.1 M TBAB in acetonitrile, weigh the appropriate amount of dried TBAB and dissolve it in 50 mL of anhydrous acetonitrile in a volumetric flask.

• Electrochemical Measurement:

  • Assemble the three-electrode cell with the prepared electrodes.

  • Add the electrolyte solution to the cell.

  • Deaerate the solution by bubbling with a gentle stream of inert gas for at least 15-20 minutes to remove dissolved oxygen. Maintain a blanket of inert gas over the solution during the experiment.

  • Connect the electrodes to the potentiostat.

  • Perform a cyclic voltammetry scan over a wide potential range to determine the electrochemical window of the supporting electrolyte. Start with a scan from the open-circuit potential towards negative potentials and then reverse the scan towards positive potentials, and finally back to the starting potential.

  • The limits of the electrochemical window are typically defined as the potentials at which the current density reaches a certain threshold (e.g., 0.1 or 1 mA/cm²).

  • Record the background voltammogram for each supporting electrolyte under identical conditions (scan rate, electrode, etc.).

• Data Analysis:

  • Plot the cyclic voltammograms for each supporting electrolyte on the same graph for direct comparison.

  • Determine the anodic and cathodic limits for each electrolyte and calculate the electrochemical window.

  • Compare the background currents and any redox features observed within the potential window.

Visualizing the Advantages of TBAB

The following diagrams illustrate the key concepts and advantages associated with using TBAB as a supporting electrolyte.

Caption: Logical relationship of TBAB's properties and its advantages.

References

• 1. tsijournals.com [tsijournals.com]
• 2. sacheminc.com [sacheminc.com]
• 3. Tetrabutylammonium bromide - Wikipedia [en.wikipedia.org]
• 4. nbinno.com [nbinno.com]
• 5. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Tetrabutylammonium Bromide-Activity & Application_Chemicalbook [chemicalbook.com]

A Comparative Guide to Phase Transfer Catalysts: Quaternary Ammonium vs. Phosphonium Salts in Organic Transformations

For Researchers, Scientists, and Drug Development Professionals

Phase transfer catalysis (PTC) is a powerful technique in organic synthesis, facilitating reactions between reactants located in different immiscible phases.[1] The choice of catalyst is critical to the success of these reactions, with quaternary ammonium (B1175870) and phosphonium (B103445) salts being among the most common.[2][3] This guide provides an objective comparison of the performance of these two classes of catalysts in key organic transformations, supported by experimental data and detailed protocols.

Performance Comparison: Activity, Stability, and Applications

The efficacy of a phase transfer catalyst is determined by several factors, including its ability to transfer the reactant anion into the organic phase, its stability under reaction conditions, and its overall impact on reaction kinetics and yield.[2]

Catalytic Activity: Both phosphonium and ammonium salts are effective in a wide range of phase transfer reactions. However, in certain applications, phosphonium-based catalysts have demonstrated superior performance. This enhanced activity can be attributed to the larger and more lipophilic nature of the phosphonium cation, which can facilitate a more efficient transfer of the anion into the organic phase.[2][3]

Thermal and Chemical Stability: One of the most significant advantages of phosphonium-based catalysts is their generally higher thermal and chemical stability compared to their ammonium counterparts.[2][3] Quaternary ammonium salts are susceptible to Hofmann elimination, a degradation pathway that occurs in the presence of a base and heat, leading to the formation of an alkene and a tertiary amine.[2] This degradation can reduce catalyst efficiency and introduce impurities. Phosphonium salts are not prone to Hofmann elimination.[2]

Data Presentation: Quantitative Comparison of Catalysts

The following tables summarize the performance of phosphonium and ammonium-based phase transfer catalysts in specific organic transformations.

Table 1: Alkylation of Sodium Benzoate (B1203000) with Butyl Bromide [2]

Catalyst	Yield of Butyl Benzoate (%)
Tetra Phenyl Phosphonium Bromide (TPPB)	98
Tri Caprylyl methyl Ammonium Chloride (Aliquat 336)	92
Tetra Butyl Ammonium Bromide (TBAB)	91

Table 2: Leaching of Molybdenum and Vanadium from Spent Hydrodesulfurization Catalysts [3]

Catalyst System	Metal	Recovery Rate (%)
Phosphonium-based (Cyp-IL)	Molybdenum (Mo)	91
Vanadium (V)	82.5
Ammonium-based (Ali-IL)	Molybdenum (Mo)	75
Vanadium (V)	68

Experimental Protocols

To provide a practical basis for comparison, detailed methodologies for key experiments are provided below.

General Procedure for the Alkylation of Sodium Benzoate[4]

Objective: To compare the catalytic efficiency of a phosphonium salt and an ammonium salt in the synthesis of butyl benzoate.

Materials:

• Sodium benzoate

• Butyl bromide

• Toluene (B28343)

• Water

• Phase Transfer Catalyst (e.g., Tetra Phenyl Phosphonium Bromide or Aliquat 336)

Procedure:

• A mixture of sodium benzoate (0.02 mol) and butyl bromide (0.02 mol) is prepared in a two-phase solvent system consisting of 100 ml of toluene and 100 ml of water.[4]

• The selected phase transfer catalyst (0.001 mol) is added to the reaction mixture.[4]

• The mixture is heated to 60°C and stirred at a constant speed of 500 rpm.[4]

• The reaction is monitored for 90 minutes. The progress can be followed by titrimetric analysis of the consumption of sodium benzoate.[4]

• Upon completion, the organic layer is separated, washed with water, dried over anhydrous sodium sulfate, and the solvent is evaporated to yield the product.

General Procedure for Asymmetric Alkylation of N-(Diphenylmethylene)glycine tert-Butyl Ester[3]

Objective: To evaluate the enantioselectivity of chiral phosphonium and ammonium salt catalysts in the synthesis of non-natural amino acids.

Materials:

• N-(Diphenylmethylene)glycine tert-butyl ester

• Alkyl halide (e.g., benzyl (B1604629) bromide)

• Chiral phase-transfer catalyst (phosphonium or ammonium salt)

• Base (e.g., 50% aqueous KOH or solid K₂CO₃)

• Toluene

Procedure:

• To a stirred solution of N-(diphenylmethylene)glycine tert-butyl ester (1.0 equiv) and the chiral phase-transfer catalyst (0.01 - 0.1 equiv) in toluene, add the aqueous base at the desired temperature (e.g., 0 °C or room temperature).[3]

• Add the alkyl halide (1.2 equiv) dropwise to the mixture.[3]

• Stir the reaction vigorously until the starting material is consumed (monitored by TLC).

• Dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.[3]

• Determine the enantiomeric excess (ee) of the product by chiral HPLC analysis.[3]

Visualizations

Caption: General mechanism of phase transfer catalysis.

Caption: Workflow for catalyst selection and optimization.

References

• 1. ijirset.com [ijirset.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Assessing the Impact of TBAB on the Accuracy of Electrochemical Measurements: A Comparative Guide

For researchers, scientists, and drug development professionals, the choice of a supporting electrolyte is a critical parameter that can significantly influence the accuracy and reliability of electrochemical measurements. Tetrabutylammonium bromide (TBAB) is a commonly employed supporting electrolyte, particularly in non-aqueous electrochemistry. This guide provides an objective comparison of TBAB's performance against other alternatives, supported by experimental data, to aid in the selection of the most appropriate electrolyte for your specific application.

The Role of Supporting Electrolytes in Electrochemical Accuracy

In any electrochemical measurement, the supporting electrolyte plays a crucial role in ensuring the accuracy of the results. Its primary functions are to increase the conductivity of the solution and to minimize the ohmic drop (iR drop), which is the potential drop due to the resistance of the solution.[1] An ideal supporting electrolyte should be electrochemically inert within the potential window of interest, have a high solubility in the chosen solvent, and not interact with the analyte or the electrode surface in a way that interferes with the measurement.[1] The choice of supporting electrolyte can impact key parameters such as peak potential, peak current, and peak shape in techniques like cyclic voltammetry, thereby affecting the accuracy of thermodynamic and kinetic information derived from these measurements.

Performance Comparison of TBAB with Alternative Supporting Electrolytes

The selection of a supporting electrolyte often involves a trade-off between various properties such as conductivity, potential window, and potential interactions with the analyte. Here, we present a comparison of TBAB with other commonly used tetraalkylammonium salts and imidazolium-based ionic liquids.

Data Presentation: Cathodic Peak Current Analysis

The following table summarizes the cathodic peak currents observed for the electrochemical reduction of 3,3',4,4'-tetrachlorobiphenyl (B1197948) (PCB-77) in N,N-dimethylformamide (DMF) using different supporting electrolytes at various electrodes. The peak current is directly proportional to the concentration of the analyte and is a key indicator of the sensitivity of the measurement.

Supporting Electrolyte	Electrode	Cathodic Peak Current (μA)	Reference
TBAB	Ag	2.2	[2]
TEAB	Ag	2.1	[2]
TBAP	Ag	2.1	[2]
MPII	Ag	5.6	[2]
HMII	Ag	5.1	[2]
TBAB	Cu	2.1	[2]
TEAB	Cu	2.1	[2]
TBAP	Cu	2.4	[2]
MPII	Cu	3.8	[2]
HMII	Cu	4.5	[2]

TBAB : Tetrabutylammonium bromide TEAB : Tetraethylammonium bromide TBAP : Tetrabutylammonium perchlorate (B79767) MPII : 1-methyl-3-propylimidazolium iodide HMII : 3-hexyl-1-methylimidazolium iodide

Interpretation of Data:

The data indicates that for the reduction of PCB-77 on a silver electrode, the imidazolium-based ionic liquids (MPII and HMII) resulted in significantly higher cathodic peak currents compared to the tetraalkylammonium salts (TBAB, TEAB, and TBAP).[2] This suggests that for this particular system, imidazolium-based ionic liquids may offer higher sensitivity. Among the tetraalkylammonium salts, TBAB shows a slightly higher peak current than TEAB and TBAP on the silver electrode.[2] On the copper electrode, the differences between the tetraalkylammonium salts are less pronounced, with TBAP showing a slightly higher peak current.[2] It is important to note that the choice of electrode material also plays a significant role in the observed electrochemical response.[2]

Experimental Protocols

To ensure the reproducibility of electrochemical measurements, a well-defined experimental protocol is essential. The following is a representative protocol for performing cyclic voltammetry using TBAB as a supporting electrolyte.

Protocol: Cyclic Voltammetry of an Analyte in Acetonitrile (B52724) with TBAB Supporting Electrolyte

1. Materials and Reagents:

• Working Electrode (e.g., Glassy Carbon Electrode, Platinum Electrode)

• Reference Electrode (e.g., Ag/AgCl or Ag/Ag+ pseudo-reference electrode)

• Counter Electrode (e.g., Platinum wire or mesh)

• Analyte of interest

• Tetrabutylammonium bromide (TBAB), electrochemical grade

• Acetonitrile (CH3CN), HPLC or electrochemical grade

• Inert gas (e.g., Argon or Nitrogen)

2. Electrode Preparation:

• Polish the working electrode to a mirror finish using alumina (B75360) slurry of decreasing particle size (e.g., 1.0, 0.3, and 0.05 µm).

• Rinse the polished electrode thoroughly with deionized water and the solvent to be used (acetonitrile).

• Dry the electrode under a stream of inert gas.

3. Solution Preparation:

• Prepare a stock solution of the analyte of interest in acetonitrile at a known concentration (e.g., 10 mM).

• Prepare the supporting electrolyte solution by dissolving TBAB in acetonitrile to a final concentration of 0.1 M.

• Prepare the final measurement solution by adding a known volume of the analyte stock solution to the supporting electrolyte solution to achieve the desired analyte concentration (e.g., 1 mM).

4. Electrochemical Measurement:

• Assemble the three-electrode cell with the prepared working, reference, and counter electrodes.

• Deoxygenate the measurement solution by bubbling with an inert gas for at least 15-20 minutes. Maintain an inert atmosphere above the solution during the experiment.

• Connect the electrodes to a potentiostat.

• Set the parameters for the cyclic voltammetry experiment, including:

  • Initial Potential

  • Vertex Potential 1

  • Vertex Potential 2

  • Scan Rate (e.g., 100 mV/s)

  • Number of cycles

• Run the cyclic voltammetry experiment and record the resulting voltammogram.

5. Data Analysis:

• Determine the peak potentials (anodic and cathodic) and peak currents from the voltammogram.

• Analyze the peak separation (ΔEp = Epa - Epc) to assess the reversibility of the electrochemical process. For a reversible one-electron process, ΔEp is theoretically 59 mV at 25 °C.

• Analyze the peak current ratio (ipa/ipc) which should be close to 1 for a reversible process.

Mandatory Visualization

Logical Workflow for Supporting Electrolyte Selection

The selection of an appropriate supporting electrolyte is a critical step in designing an accurate electrochemical experiment. The following diagram illustrates a logical workflow to guide this decision-making process.

Caption: Logical workflow for selecting a suitable supporting electrolyte.

Signaling Pathway: Impact of Supporting Electrolyte on Electrochemical Signal

The supporting electrolyte does not directly participate in a biological signaling pathway, but its properties can significantly influence the electron transfer process at the electrode-solution interface, which is the core of the electrochemical signal generation. The following diagram illustrates this relationship.

Caption: Influence of supporting electrolyte on the electrochemical signal.

Conclusion

Tetrabutylammonium bromide is a versatile and widely used supporting electrolyte that offers good performance in many non-aqueous electrochemical systems. However, its impact on the accuracy of measurements is system-dependent. For applications requiring high sensitivity, alternative electrolytes such as imidazolium-based ionic liquids may provide a significant advantage, as demonstrated by the higher peak currents observed in the presented data.[2] The choice of supporting electrolyte should always be made after careful consideration of the specific experimental conditions, including the solvent, analyte, and electrode material. The provided workflow and experimental protocol offer a systematic approach to selecting and utilizing supporting electrolytes to ensure the accuracy and reliability of your electrochemical measurements.

References

• 1. Supporting electrolyte - Wikipedia [en.wikipedia.org]
• 2. tsijournals.com [tsijournals.com]

Efficacy of TBAB in comparison to traditional catalysts in green chemistry.

For researchers, scientists, and drug development professionals, the quest for more efficient, environmentally benign, and cost-effective catalytic systems is a perpetual endeavor. In the realm of green chemistry, tetrabutylammonium (B224687) bromide (TBAB) has emerged as a highly effective phase-transfer catalyst (PTC), often outperforming traditional catalysts in a variety of organic transformations. This guide provides an objective comparison of TBAB's efficacy against conventional catalysts, supported by experimental data, detailed protocols, and visual representations of its catalytic action.

Tetrabutylammonium bromide is a quaternary ammonium (B1175870) salt that excels at facilitating reactions between reactants located in different immiscible phases, such as an aqueous and an organic layer.[1][2] Its amphiphilic nature, possessing a lipophilic cation and a hydrophilic anion, allows it to shuttle reactive anions from the aqueous phase into the organic phase where the reaction with an organic substrate can occur.[3] This mechanism circumvents the need for harsh, anhydrous conditions and often leads to faster reaction rates, higher yields, and greater selectivity.[3][4]

Comparative Performance: TBAB vs. Traditional Catalysts

The advantages of TBAB become evident when its performance is directly compared with traditional catalysts in key organic syntheses.

Williamson Ether Synthesis

The Williamson ether synthesis, a fundamental reaction for the formation of ethers, traditionally employs strong bases like sodium hydride in anhydrous polar aprotic solvents.[5][6] Phase-transfer catalysis using TBAB offers a greener and more practical alternative.

Catalyst System	Reaction Time (hours)	Yield (%)	Reference
TBAB / NaOH (aq)	1 - 8	50 - 95	[4]
Aliquat 336 / NaOH (aq)	Not specified	Not specified	[7]
Sodium Hydride (NaH) / Anhydrous DMF	Not specified	Generally high	[5]

As the data suggests, TBAB facilitates the Williamson ether synthesis under milder, aqueous conditions with comparable to superior yields, eliminating the need for hazardous reagents like sodium hydride and flammable anhydrous solvents.

Hantzsch Dihydropyridine Synthesis

The Hantzsch synthesis is a multi-component reaction used to produce 1,4-dihydropyridines, a class of compounds with significant pharmacological applications.[8] Traditional methods often rely on Lewis or Brønsted acid catalysts.[9][10]

Catalyst	Solvent	Reaction Time	Yield (%)	Reference
TBAB (10 mol%)	Water	1 hour (ultrasonic)	91	[11]
Benzyltriethylammonium chloride (BTEAC)	Water	Not specified	Comparable to TBAB	[12]
Cetyltrimethylammonium bromide (CTAB)	Water	Not specified	Lower than TBAB	[12]
Zn[(L)proline]2 (Lewis Acid)	Solvent-free	Not specified	Moderate to good	[9]
Glycine-HCl buffer (Brønsted Acid)	Aqueous buffer	Not specified	75-98	[13]

In the Hantzsch synthesis, TBAB demonstrates high efficiency in an aqueous medium, a significant green advantage.[11] Compared to other phase-transfer catalysts, it provides superior or comparable yields.[12] While traditional acid catalysts can also be effective, TBAB offers the benefit of operating in a more environmentally friendly solvent system.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative experimental protocols for reactions catalyzed by TBAB.

Experimental Protocol: TBAB-Catalyzed Williamson Ether Synthesis of 4-Ethylanisole

Materials:

• 4-Ethylphenol (B45693)

• 25% Sodium hydroxide (B78521) (aqueous solution)

• Tetrabutylammonium bromide (TBAB)

• Methyl iodide

• Diethyl ether

• 5% Sodium hydroxide (aqueous solution)

• Sodium sulfate (B86663) (anhydrous)

• Dichloromethane (B109758)

Procedure:

• In a 5 mL conical vial equipped with a spin vane, dissolve 150 mg of 4-ethylphenol in 250 µL of 25% aqueous sodium hydroxide. Stir until a homogeneous solution is formed.[14]

• Add 15 mg of tetrabutylammonium bromide (TBAB) to the mixture.[14]

• Add 90 µL of methyl iodide to the reaction vial.[14]

• Assemble a reflux condenser on top of the vial and heat the reaction mixture in a water bath maintained at 55-60°C for one hour with gentle reflux.[14]

• After cooling to room temperature, extract the product with diethyl ether.[14]

• Wash the combined organic extracts with 5% aqueous sodium hydroxide to remove any unreacted phenol.[14]

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to obtain the crude product.[14]

• The product can be further purified by column chromatography on silica (B1680970) gel using dichloromethane as the eluent.[15]

Experimental Protocol: TBAB-Catalyzed Hantzsch Synthesis of 1,4-Dihydropyridines

Materials:

• Aromatic aldehyde (1 mmol)

• Ethyl acetoacetate (B1235776) (2 mmol)

• Ammonium acetate (B1210297) (1.5 mmol)

• Tetrabutylammonium bromide (TBAB, 10 mol%)

• Water

Procedure:

• In a suitable reaction vessel, combine the aromatic aldehyde (1 mmol), ethyl acetoacetate (2 mmol), ammonium acetate (1.5 mmol), and TBAB (10 mol%) in water.[12][16]

• Subject the reaction mixture to ultrasonic irradiation for 60 minutes at 60°C.[11]

• Monitor the reaction progress by thin-layer chromatography.

• Upon completion, the solid product can be isolated by simple filtration.

• Wash the product with water and dry to obtain the purified 1,4-dihydropyridine (B1200194) derivative.

Mechanism of Action and Experimental Workflow

The efficacy of TBAB lies in its ability to act as a shuttle for reactive ions across the phase boundary. This process can be visualized to better understand its role.

Caption: Mechanism of Phase-Transfer Catalysis using TBAB.

The diagram illustrates the shuttling mechanism of TBAB. In the aqueous phase, TBAB exchanges its bromide anion for the reactive anion (X⁻) from a salt (NaX). The resulting ion pair (TBA⁺X⁻) is lipophilic and migrates to the organic phase. Here, the reactive anion (X⁻) reacts with the organic substrate (RX) to form the product (RY). The TBAB is regenerated and returns to the aqueous phase to repeat the cycle.

Caption: General Experimental Workflow for a TBAB-Catalyzed Reaction.

This workflow outlines the typical steps involved in conducting a reaction using TBAB as a phase-transfer catalyst, from the initial setup to the final analysis of the product.

Conclusion

Tetrabutylammonium bromide has proven to be a versatile and highly efficient catalyst in green chemistry. Its ability to facilitate reactions in aqueous media, under mild conditions, and with high yields makes it a superior alternative to many traditional catalytic systems. For researchers and professionals in drug development and chemical synthesis, the adoption of TBAB can lead to more sustainable, economical, and safer chemical processes. The provided data and protocols serve as a guide to harnessing the full potential of this remarkable catalyst.

References

• 1. Phase transfer catalysis | PPTX [slideshare.net]
• 2. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]
• 3. nbinno.com [nbinno.com]
• 4. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 5. jk-sci.com [jk-sci.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. acgpubs.org [acgpubs.org]
• 14. youtube.com [youtube.com]
• 15. cactus.utahtech.edu [cactus.utahtech.edu]
• 16. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Performance of Tetrabutylammonium Bromide (TBAB) in Diverse Solvent Systems

For Researchers, Scientists, and Drug Development Professionals

Tetrabutylammonium (B224687) bromide (TBAB) is a versatile and widely utilized phase-transfer catalyst (PTC) in organic synthesis, valued for its efficiency, cost-effectiveness, and environmental friendliness.[1][2] As a PTC, TBAB facilitates reactions between reactants located in different immiscible phases, typically an aqueous and an organic phase, by transporting one of the reactants across the phase boundary.[2][3] This guide provides a comprehensive benchmark of TBAB's performance in various solvent systems, supported by experimental data, to aid in the selection of optimal reaction conditions for research and development.

Mechanism of Action: Phase-Transfer Catalysis

The efficacy of TBAB lies in its amphiphilic nature. The tetrabutylammonium cation is lipophilic and can readily move into the organic phase, while the bromide anion can be exchanged for other anions (nucleophiles) in the aqueous phase. This allows for the transport of the nucleophile into the organic phase where it can react with the substrate.

Caption: General mechanism of TBAB-mediated phase-transfer catalysis.

Performance of TBAB in Different Solvent Systems: A Comparative Analysis

The choice of solvent is a critical parameter in phase-transfer catalysis as it influences the solubility of the catalyst, reactants, and intermediates, thereby affecting the reaction rate, yield, and selectivity. The following sections provide experimental data on the performance of TBAB in various solvent systems for specific classes of reactions.

Nucleophilic Substitution: O-Alkylation of Phenols (Williamson Ether Synthesis)

The Williamson ether synthesis is a classic example of a nucleophilic substitution reaction often facilitated by phase-transfer catalysis. The reaction involves the alkylation of a phenoxide ion with an alkyl halide.

A comparative study on the synthesis of phenylbutyl ether from sodium phenolate (B1203915) and n-butyl bromide highlights the efficiency of TBAB in a biphasic toluene-water system.[4]

Table 1: Comparison of Phase-Transfer Catalysts for the Synthesis of Phenylbutyl Ether [4]

Catalyst (0.001 mol)	Solvent System	Temperature (°C)	Time (h)	Yield (%)
TBAB	Toluene (B28343)/Water	70	4	82
BPBPB*	Toluene/Water	70	4	92
BDAB**	Toluene/Water	70	4	75

*BPBPB: 3,5-Bis[(2-methyl-naphthylene-1-yl)-phenylamino-phenyl]-butyl-(2-methoxy-naphthalene-1-yl)-phenylammoniumbromide **BDAB: Butyldimethylanilinium bromide

Synthesis of Bioactive Heterocycles

TBAB has been demonstrated to be an effective catalyst for the synthesis of a wide array of bioactive heterocyclic compounds in various solvent systems.[2]

Table 2: Performance of TBAB in the Synthesis of Various Heterocycles

Reaction	Solvent System	Temperature (°C)	Time	Yield (%)	Reference
Synthesis of 1,3-dihydrobenzimidazol-2-ones	Ethanol (B145695)	Reflux	15 min	Good	[5]
Synthesis of pyrrolo[2,3-d]pyrimidine derivatives	Ethanol	50	Short	Excellent	[5]
Synthesis of 1,3-thiazine derivatives	Dichloromethane/Water	50	30 min	Excellent	[1]
Synthesis of aryl-14H-dibenzo[a,j]xanthenes	Solvent-free	125	80 min	81-96	[2]
Synthesis of 5-substituted 1H-tetrazoles	Molten TBAB (solvent and catalyst)	105	-	Excellent	[1]

Experimental Protocols

General Experimental Workflow for TBAB-Catalyzed Reactions

The following diagram outlines a typical workflow for a TBAB-catalyzed reaction.

Caption: A generalized experimental workflow for TBAB-catalyzed synthesis.

Detailed Protocol: Synthesis of Phenylbutyl Ether[4]

This protocol details the synthesis of phenylbutyl ether from sodium phenolate and n-butyl bromide using TBAB as a phase-transfer catalyst.

Materials:

• n-butyl bromide (0.03 mol)

• Toluene (25 ml)

• Sodium phenolate (0.03 mol)

• Water (20 ml)

• Tetrabutylammonium bromide (TBAB) (0.003 mol)

Procedure:

• A mixture of n-butyl bromide in toluene and sodium phenolate in water is prepared.

• A suitable quantity of TBAB (0.003 mol) is added to the biphasic mixture.

• The reaction mixture is stirred at 70°C for 4 hours.

• Upon completion, the organic phase is separated, washed, dried, and the solvent is evaporated to yield the product.

Detailed Protocol: Williamson Ether Synthesis of 4-Ethylanisole[3]

This protocol describes the synthesis of 4-ethylanisole (B128215) from 4-ethylphenol (B45693) and methyl iodide using TBAB.

Materials:

• 4-ethylphenol

• 25% Sodium hydroxide (B78521) (aq)

• Tetrabutylammonium bromide (TBAB)

• Methyl iodide

• Diethyl ether

Procedure:

• 4-ethylphenol and aqueous sodium hydroxide are added to a conical vial with a spin vane and heated gently until a liquid forms.

• TBAB is added, followed by a reflux condenser. Methyl iodide is then added through the top of the condenser.

• The reaction is gently refluxed for one hour.

• After cooling, the reaction mixture is worked up by extraction with diethyl ether.

• The combined organic extracts are washed, dried, and the solvent is evaporated.

• The crude product is purified by column chromatography.

Conclusion

Tetrabutylammonium bromide is a highly effective and versatile phase-transfer catalyst applicable in a range of solvent systems. For classic biphasic nucleophilic substitution reactions like the Williamson ether synthesis, a nonpolar organic solvent such as toluene in conjunction with an aqueous phase provides an efficient reaction medium. However, TBAB also demonstrates excellent performance in polar protic solvents like ethanol for the synthesis of complex heterocyclic structures. Furthermore, its utility extends to solvent-free conditions, where it can function as both a catalyst and a reaction medium, aligning with the principles of green chemistry. The optimal choice of solvent will ultimately depend on the specific reactants and desired reaction outcomes, but the data presented in this guide provides a strong foundation for making an informed decision.

References

• 1. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. cactus.utahtech.edu [cactus.utahtech.edu]
• 4. chemrxiv.org [chemrxiv.org]
• 5. chem.libretexts.org [chem.libretexts.org]

Tetrabutylammonium Bromide (TBAB): An In-Depth Comparative Guide to its Role as an Organic-Soluble Bromide Source

For researchers, scientists, and professionals in drug development, the choice of reagents is paramount to the success of a chemical synthesis. This guide provides a comprehensive comparison of Tetrabutylammonium (B224687) Bromide (TBAB) as a source of organic-soluble bromide against other alternatives, supported by experimental data and detailed protocols.

Tetrabutylammonium bromide (TBAB) is a quaternary ammonium (B1175870) salt that is highly soluble in many organic solvents.[1][2] This property allows it to serve as an efficient source of bromide ions in non-aqueous reaction media. Its primary role in many reactions is that of a phase-transfer catalyst (PTC), where it facilitates the transfer of the bromide ion from an aqueous or solid phase into an organic phase where the reaction with an organic substrate occurs.[2][3] This dramatically increases reaction rates and yields compared to reactions where the inorganic bromide salt has negligible solubility in the organic phase.[1][3]

Comparison with Alternative Bromide Sources

The performance of TBAB as a bromide source is best understood when compared against common inorganic bromide salts, such as sodium bromide (NaBr) and potassium bromide (KBr), as well as other phase-transfer catalysts.

Qualitative Comparison:

In biphasic reactions, where an organic substrate in an organic solvent needs to react with a bromide ion, the low solubility of inorganic salts like NaBr and KBr in the organic phase presents a significant kinetic barrier. TBAB overcomes this by forming an ion pair between the lipophilic tetrabutylammonium cation and the bromide anion, which can then readily move into the organic phase.[2]

Quantitative Comparison with Other Phase-Transfer Catalysts:

While direct quantitative comparisons with simple inorganic salts under identical biphasic conditions are not extensively documented in readily available literature, the efficacy of TBAB has been benchmarked against other phase-transfer catalysts.

One study on the synthesis of 1,4-dihydropyridines compared the catalytic potential of TBAB with benzyltriethylammonium chloride (BTEAC) and cetyltrimethylammonium bromide (CTAB). The results indicated that TBAB and BTEAC afforded good yields, with TBAB showing excellent performance.[4]

Another study on a nucleophilic substitution reaction between sodium phenolate (B1203915) and n-butyl bromide provided a comparison between TBAB, a synthesized catalyst Butyldimethylanilinium bromide (BDAB), and a novel "starburst" quaternary ammonium salt (BPBPB). The results are summarized in the table below.

Catalyst	Catalyst Concentration (mol)	Yield of Phenylbutylether (%)
TBAB	0.001	78
BDAB	0.001	70
BPBPB	0.001	82
Table 1: Comparison of Phase-Transfer Catalysts in the Synthesis of Phenylbutylether.[5]

This data demonstrates the competitive performance of TBAB as a phase-transfer catalyst for delivering the bromide nucleophile.

Experimental Protocols

Below are detailed methodologies for key experiments cited in the literature where TBAB is used as a source of organic-soluble bromide.

Protocol 1: S-Alkylation of Thiophenol using TBAB under Phase-Transfer Catalysis

This protocol demonstrates the use of TBAB in a triphasic system to enhance reaction rates.

Materials:

• Thiophenol

• Sodium hydroxide (B78521) (NaOH)

• Sodium chloride (NaCl)

• Tetrabutylammonium bromide (TBAB)

• Alkyl halide (e.g., n-butyl bromide)

• Toluene (B28343)

• Water

Procedure:

• A mixture of 0.01 mol of thiophenol and 0.015 mol of NaOH in 15 cm³ of water is stirred for one hour at 100°C to form sodium thiophenoxide.

• The aqueous phase is saturated with 0.051 mol of NaCl.

• 0.0045 mol of TBAB is added, leading to the formation of a third liquid phase (the catalyst-rich phase).

• 15 cm³ of toluene containing 0.01 mol of the alkyl halide is added to the mixture.

• The reaction is maintained at 90°C with vigorous stirring (1200 rpm).

• The progress of the reaction is monitored by withdrawing samples from the organic phase at regular intervals.

A comparative study showed that the reaction rates were significantly enhanced in this liquid-liquid-liquid triphasic system compared to a conventional liquid-liquid biphasic system.[6]

Protocol 2: Regioselective Bromination of Aromatic Compounds

This protocol illustrates the use of TBAB as a bromide source for the electrophilic bromination of aromatic substrates.

Materials:

• Aromatic substrate (e.g., aniline)

• Tetrabutylammonium bromide (TBAB)

• Vanadium pentoxide (V₂O₅)

• Hydrogen peroxide (H₂O₂)

• Acetonitrile (B52724) (CH₃CN)

• Water

Procedure:

• The aromatic substrate is dissolved in a mixture of acetonitrile and water.

• TBAB, a catalytic amount of V₂O₅, and H₂O₂ are added to the solution.

• The reaction is carried out at a controlled temperature (e.g., 5°C).

• The reaction progress is monitored by thin-layer chromatography (TLC).

• Upon completion, the product is isolated by extraction and purified by standard methods.

This method offers high yields and selectivity, avoiding the use of hazardous elemental bromine.[7]

Visualizing the Role of TBAB

The following diagrams illustrate the mechanism of TBAB in facilitating reactions and a comparison of its utility.

Caption: Mechanism of TBAB as a Phase-Transfer Catalyst.

Caption: Comparison of Bromide Source Attributes.

References

• 1. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jocpr.com [jocpr.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. The Chemist | Journal of the American Institute of Chemists [theaic.org]
• 6. mdpi.com [mdpi.com]
• 7. 231. Electrophilic catalysis in nucleophilic substitution and elimination. Part I. Kinetics and mechanism of reaction of tert.-butyl bromide with alcohols, phenols, and carboxylic acids in nitromethane - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

Proper Disposal of Tetrabutylammonium Bromide: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

Tetrabutylammonium bromide (TBAB) is a quaternary ammonium (B1175870) salt commonly used in various chemical processes, including as a phase transfer catalyst.[1] Due to its potential hazards, including being harmful if swallowed, causing serious eye irritation, and being toxic to aquatic life with long-lasting effects, proper handling and disposal are critical to ensure laboratory safety and environmental protection.[1][2][3] This guide provides a procedural, step-by-step approach to the safe disposal of Tetrabutylammonium Bromide.

Immediate Safety Protocols

Before handling Tetrabutylammonium Bromide for disposal, it is imperative to wear appropriate Personal Protective Equipment (PPE). This includes:

• Eye Protection: Safety glasses with side-shields or chemical goggles.[4]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).[5]

• Skin Protection: An impervious lab coat or protective clothing.[4]

• Respiratory Protection: Required when dusts are generated. Use a particulate respirator if ventilation is inadequate.[3][6]

Always handle the chemical in a well-ventilated area, preferably within a chemical fume hood.[5]

Step-by-Step Disposal and Spill Cleanup Procedures

The primary method for disposing of Tetrabutylammonium Bromide is to treat it as hazardous waste.[7] Always adhere to federal, state, and local regulations.[2][6]

1. Disposal of Unused or Waste Product:

• Do Not Mix: Keep TBAB waste in its original or a compatible, properly labeled container. Do not mix it with other waste materials.[6]

• Labeling: Ensure the waste container is clearly labeled with the chemical name ("Tetrabutylammonium Bromide") and appropriate hazard warnings.

• Professional Disposal: Arrange for disposal through a licensed professional waste disposal service or your institution's Environmental Health and Safety (EHS) office.[4][8] Do not dispose of it down the drain or in household garbage.[1][3][9]

2. Cleaning Up Spills:

• Minor Spills (Solid):

  • Ensure Ventilation: Work in a well-ventilated area and remove all sources of ignition.[2][9]

  • Control Dust: Use dry clean-up procedures and avoid generating dust.[2]

  • Contain and Collect: Carefully sweep or vacuum the spilled solid. You can also use an inert absorbent material like sand or vermiculite.[5][9]

  • Place in Waste Container: Transfer the collected material into a suitable, sealed, and clearly labeled container for hazardous waste disposal.[2][4][9]

  • Decontaminate: Clean the spill area thoroughly with soap and water. Dispose of any contaminated cleaning materials (e.g., paper towels) as hazardous waste.[5]

• Major Spills:

  • Evacuate: Evacuate personnel from the immediate area.[3][4]

  • Ventilate: Ensure the area is well-ventilated.

  • Alert Authorities: Contact your institution's EHS or emergency responders for assistance.[2]

Environmental Hazard Data

Tetrabutylammonium Bromide is not readily biodegradable and poses a risk to aquatic environments.[3][6] Discharge into the environment must be strictly avoided.[3][6]

Parameter	Organism	Result	Exposure Time	Guideline
LC50 (Toxicity to fish)	Danio rerio (zebra fish)	> 100 mg/l	96 h	OECD Test Guideline 203
EC50 (Toxicity to daphnia)	Daphnia magna (Water flea)	50 mg/l	48 h	OECD Test Guideline 202
ErC50 (Toxicity to algae)	Chlorella vulgaris	204.7 mg/l	72 h	OECD Test Guideline 201
EC50 (Toxicity to bacteria)	Vibrio fischeri	1.862 mg/l	0.25 h	ECHA
Biodegradability	Aerobic, activated sludge	0% (Not readily biodegradable)	28 d	ECHA

Data sourced from Chemical Safety Data Sheets.[3][6]

Experimental Protocols

The disposal procedures outlined above are based on standard safety protocols derived from Safety Data Sheets (SDS). No experimental neutralization protocols are recommended for Tetrabutylammonium Bromide in the provided safety literature. The standard and required procedure is collection and disposal as regulated hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the safe handling and disposal of Tetrabutylammonium Bromide waste.

Caption: Workflow for the safe disposal of Tetrabutylammonium Bromide.

References

• 1. moellerchemie.com [moellerchemie.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. dept.harpercollege.edu [dept.harpercollege.edu]
• 5. benchchem.com [benchchem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. carlroth.com:443 [carlroth.com:443]
• 8. cdhfinechemical.com [cdhfinechemical.com]
• 9. aksci.com [aksci.com]

Personal protective equipment for handling Tetrabutylammonium Bromide

This guide provides crucial safety and logistical information for the handling and disposal of Tetrabutylammonium Bromide (TBAB). Adherence to these procedures is vital for ensuring a safe laboratory environment for researchers, scientists, and drug development professionals.

Tetrabutylammonium Bromide is a chemical that is considered hazardous.[1][2] It can cause skin and serious eye irritation.[1][2][3][4][5] Ingestion of TBAB may be harmful.[5][6] It may also cause respiratory irritation.[3][4][5]

Personal Protective Equipment (PPE)

When handling Tetrabutylammonium Bromide, the following personal protective equipment is mandatory to minimize exposure and ensure personal safety.

PPE Category	Specific Requirements	Rationale
Eye Protection	Goggles or safety glasses with side-shields conforming to EN166 or OSHA 29 CFR 1910.133 standards.[1][2][5][7] A face shield may also be appropriate in some situations.[8]	Protects against dust particles and splashes that can cause serious eye irritation.[1][2][3][4][5]
Skin Protection	Chemical-resistant gloves (inspect before use), long-sleeved clothing, and a chemical-resistant apron.[1][7] Impervious clothing should be selected based on the concentration and amount of the substance at the specific workplace.[4][5]	Prevents skin contact which can cause irritation.[1][2][3][4][5]
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved respirator should be used if exposure limits are exceeded or if irritation is experienced.[7] An effective dust mask or a respirator is necessary under conditions of high dust concentration or inadequate ventilation.[1][4][5]	Protects the respiratory tract from irritation due to inhalation of dust.[3][4][5]

Operational and Disposal Plans

Handling and Storage:

• Engineering Controls: Handle TBAB in a well-ventilated area.[1][2] Use process enclosures or local exhaust ventilation to control airborne levels.[1][7] Ensure that eyewash stations and safety showers are readily accessible.[2]

• Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[1][8] Do not breathe dust.[1][8] Wash hands thoroughly after handling.[3][7] All equipment used when handling the product must be grounded to prevent static discharge.[3]

• Storage: Store in a cool, dry, and well-ventilated place in the original, tightly closed container.[1][2][4][7] TBAB is hygroscopic and should be protected from moisture.[1][2] Store away from incompatible materials such as strong oxidizing agents and bases.[1]

Emergency Procedures:

• In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[7][8] Seek immediate medical attention.[7][8]

• In case of skin contact: Flush skin with plenty of water for at least 15 minutes while removing contaminated clothing.[7][8] Get medical aid if irritation develops or persists.[7]

• If inhaled: Move the person to fresh air.[5][8] If breathing is difficult, give oxygen.[7][8] Seek immediate medical attention.[7][8]

• If swallowed: Do NOT induce vomiting.[7][8] If the victim is conscious and alert, give 2-4 cupfuls of milk or water.[7] Seek immediate medical attention.[7][8]

Spill and Disposal:

• Spill Cleanup: In case of a spill, wear appropriate personal protective equipment.[7] Sweep up the material, avoiding dust formation, and place it into a suitable, closed container for disposal.[5][7] Do not let the product enter drains.[1]

• Waste Disposal: Dispose of waste material in accordance with local, regional, and national regulations. Chemical waste generators must determine whether a discarded chemical is classified as a hazardous waste.[2]

Quantitative Safety Data

Data Point	Value	Source
Oral LD50 (Rat)	>1000 mg/kg	[1]
Dermal LD50 (Rat)	5623.41 mg/kg	[1]
Partition Coefficient (n-octanol/water)	1.6	[1]

Experimental Workflow for Handling Tetrabutylammonium Bromide

Caption: Workflow for the safe handling of Tetrabutylammonium Bromide.

References

• 1. spectrumchemical.com [spectrumchemical.com]
• 2. kscl.co.in [kscl.co.in]
• 3. himediadownloads.com [himediadownloads.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. dept.harpercollege.edu [dept.harpercollege.edu]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. aksci.com [aksci.com]